Technical Documentation Center

4-Chloro-2-methyl-D-phenylalanine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Chloro-2-methyl-D-phenylalanine

Core Science & Biosynthesis

Foundational

4-Chloro-2-methyl-D-phenylalanine chemical properties

An In-depth Technical Guide to 4-Chloro-2-methyl-D-phenylalanine: Properties, Applications, and Experimental Considerations Introduction 4-Chloro-2-methyl-D-phenylalanine is a non-proteinogenic amino acid derivative that...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 4-Chloro-2-methyl-D-phenylalanine: Properties, Applications, and Experimental Considerations

Introduction

4-Chloro-2-methyl-D-phenylalanine is a non-proteinogenic amino acid derivative that has garnered interest within the scientific community, particularly in the fields of medicinal chemistry and drug development. Its unique structure, featuring both a chlorine atom and a methyl group on the phenyl ring of D-phenylalanine, imparts distinct chemical properties that make it a valuable building block for synthesizing complex molecules and a tool for investigating biological processes. This guide provides a comprehensive overview of its chemical properties, synthesis, applications, and essential experimental protocols, tailored for researchers and professionals in the pharmaceutical and biochemical sciences.

Part 1: Core Chemical and Physical Properties

The specific placement of the chloro and methyl groups on the phenyl ring significantly influences the molecule's steric and electronic properties, which in turn dictates its reactivity and potential biological activity.

Compound Identity
  • Systematic Name: (2R)-2-amino-3-(4-chloro-2-methylphenyl)propanoic acid

  • Common Synonyms: 4-Chloro-2-methyl-D-phenylalanine

  • CAS Number: 947615-10-3

  • Molecular Formula: C₁₀H₁₂ClNO₂[1]

  • Molecular Weight: 213.66 g/mol [1][2]

Physicochemical Data

A summary of the key physicochemical properties is presented in the table below. These characteristics are fundamental for its handling, formulation, and application in experimental settings.

PropertyValueSource(s)
Appearance White to off-white or light cream powder/crystalline solid.[3][4][5][6]
Melting Point 214 - 218 °C (with decomposition)[4]
Solubility Slightly soluble in water. Mixes with water.[7][8]
Storage Conditions Store at 0 - 8 °C in a dry, well-ventilated place.[4][6]

Part 2: Synthesis and Chemical Reactivity

The synthesis of 4-Chloro-2-methyl-D-phenylalanine is a multi-step process that requires careful control of reagents and conditions to achieve the desired stereochemistry and purity.

Conceptual Synthesis Pathway

While specific proprietary synthesis methods may vary, a general conceptual pathway can be illustrated. A common approach involves the modification of a phenylalanine precursor. The diagram below outlines a logical workflow for such a synthesis.

G cluster_synthesis Conceptual Synthesis Workflow Start D-Phenylalanine Precursor Step1 Nitration Start->Step1 HNO₃/H₂SO₄ Intermediate1 4-Nitro-D-phenylalanine Derivative Step1->Intermediate1 Step2 Protection of Amino & Carboxyl Groups Intermediate1->Step2 e.g., Boc, Fmoc, Esterification Intermediate2 Protected Nitro Intermediate Step2->Intermediate2 Step3 Chlorination & Methylation (Multi-step process) Intermediate2->Step3 Intermediate3 Protected 4-Chloro-2-methyl Derivative Step3->Intermediate3 Step4 Deprotection Intermediate3->Step4 Acidic Hydrolysis End 4-Chloro-2-methyl-D-phenylalanine Step4->End G cluster_applications Role as a Versatile Building Block Core 4-Chloro-2-methyl- D-phenylalanine App1 Pharmaceutical Synthesis Core->App1 App2 Peptide & Protein Engineering Core->App2 App3 Biochemical Research Core->App3 SubApp1a Neurological Drug Candidates App1->SubApp1a SubApp1b Anticancer Agents App1->SubApp1b SubApp2a Modified Peptides App2->SubApp2a SubApp2b Protein Structure Probes App2->SubApp2b SubApp3a Enzyme Inhibition Studies App3->SubApp3a

Caption: Applications of 4-Chloro-2-methyl-D-phenylalanine in various scientific fields.

Part 4: Analytical Methodologies

To ensure the quality and purity of 4-Chloro-2-methyl-D-phenylalanine, several analytical techniques are employed.

Experimental Protocol: Purity Assessment by HPLC

High-Performance Liquid Chromatography (HPLC) is the standard method for determining the purity of this compound.

Objective: To quantify the purity of a 4-Chloro-2-methyl-D-phenylalanine sample.

Materials:

  • 4-Chloro-2-methyl-D-phenylalanine sample

  • HPLC-grade water

  • HPLC-grade acetonitrile (ACN)

  • Trifluoroacetic acid (TFA)

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Procedure:

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% TFA in water.

    • Mobile Phase B: 0.1% TFA in ACN.

  • Sample Preparation:

    • Accurately weigh and dissolve the sample in a suitable solvent (e.g., a mixture of water and ACN) to a final concentration of approximately 1 mg/mL.

  • HPLC Conditions:

    • Column: C18 reverse-phase.

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Detection Wavelength: 220 nm.

    • Gradient: A typical gradient might run from 5% B to 95% B over 20 minutes.

  • Analysis:

    • Inject the sample and record the chromatogram.

    • Calculate the purity based on the area percentage of the main peak relative to the total peak area.

Self-Validation: The protocol's integrity is maintained by running a blank (solvent only) to establish a baseline and using a well-characterized reference standard to confirm peak retention time and response. System suitability tests (e.g., replicate injections to check for consistent retention times and peak areas) should be performed before sample analysis to ensure the system is operating correctly.

Part 5: Safety, Handling, and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure laboratory safety.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields, gloves (nitrile or butyl rubber are suitable), and a lab coat. [7][9]* Handling: Avoid contact with skin, eyes, and clothing. Avoid creating dust. Use in a well-ventilated area or under a fume hood. [3][9]Wash hands thoroughly after handling. [3][9]* Storage: Keep the container tightly closed and store in a dry, well-ventilated place at the recommended temperature of 0 - 8 °C. [4][6]Store away from incompatible materials such as strong oxidizing agents. [3][7]* Spills: For minor spills, sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal. [7][9]For major spills, evacuate the area and follow emergency procedures. [7]* Disposal: All waste must be handled in accordance with local, state, and federal regulations. [7]

Conclusion

4-Chloro-2-methyl-D-phenylalanine is a specialized chemical with significant potential in synthetic chemistry and biomedical research. Its distinct properties, stemming from its substituted phenyl ring, make it a valuable tool for developing new therapeutics and for fundamental studies in protein science. A thorough understanding of its chemical properties, reactivity, and handling requirements is essential for its effective and safe utilization in a research and development setting.

References

  • Ashnagar, A., et al. (2007). Synthesis and Elucidation of 4-bis(2-Chloroethyl)-amino-L-phenylalanine. Asian Journal of Chemistry, 19(7), 5400-5406. [Link]

  • Nα-Fmoc-4-(Boc-amino)-D-phenylalanine Safety Data Sheet. AAPPTec, LLC. [Link]

  • 4-Chloro-L-phenylalanine PubChem Entry. National Center for Biotechnology Information. [Link]

  • 4-chloro-D-phenylalanine Physicochemical Properties. ChemBK. [Link]

  • Exploring the Applications of D-Phenylalanine Methyl Ester Hydrochloride in Synthesis. Acme Synthetic Chemicals. [Link]

  • 4-Chloro-DL-phenylalanine methyl ester hydrochloride PubChem Entry. National Center for Biotechnology Information. [Link]

  • A process for the synthesis of melphalan.

Sources

Exploratory

An In-Depth Technical Guide to the Presumed Mechanism of Action of 4-Chloro-2-methyl-D-phenylalanine

A Whitepaper for Researchers, Scientists, and Drug Development Professionals Abstract 4-Chloro-2-methyl-D-phenylalanine is a synthetic amino acid derivative with a structural resemblance to known inhibitors of serotonin...

Author: BenchChem Technical Support Team. Date: February 2026

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

4-Chloro-2-methyl-D-phenylalanine is a synthetic amino acid derivative with a structural resemblance to known inhibitors of serotonin synthesis. While direct experimental data on this specific molecule is limited in publicly available literature, its constituent chemical moieties—a D-phenylalanine scaffold, a chlorine atom at the para (4) position, and a methyl group at the ortho (2) position of the phenyl ring—provide a strong basis for postulating its mechanism of action. This guide synthesizes current knowledge on related compounds to propose a scientifically grounded hypothesis: 4-Chloro-2-methyl-D-phenylalanine likely acts as a competitive inhibitor of tryptophan hydroxylase (TPH), the rate-limiting enzyme in serotonin biosynthesis. This document will delve into the inferred molecular interactions, the anticipated physiological consequences of TPH inhibition, and provide detailed, field-proven experimental protocols for the validation of this proposed mechanism. This whitepaper is intended to serve as a foundational resource for researchers embarking on the study of this and similar novel compounds.

Introduction: The Rationale for Investigating Novel Phenylalanine Analogs

The manipulation of the serotonergic system remains a cornerstone of neuropharmacology and the treatment of a wide array of central and peripheral disorders. Serotonin (5-hydroxytryptamine, 5-HT), a critical monoamine neurotransmitter, is synthesized from the essential amino acid L-tryptophan. The initial and rate-limiting step in this pathway is the hydroxylation of tryptophan to 5-hydroxytryptophan, a reaction catalyzed by the enzyme tryptophan hydroxylase (TPH).[1] TPH exists in two isoforms: TPH1, predominantly found in the periphery (e.g., the gut and pineal gland), and TPH2, which is primarily expressed in the central nervous system.[1] This enzymatic gateway to serotonin production presents a prime target for pharmacological intervention.

The compound 4-chloro-DL-phenylalanine (fenclonine or PCPA) is a well-established, irreversible inhibitor of TPH.[1] Its ability to deplete serotonin levels has made it an invaluable research tool for elucidating the roles of serotonin in various physiological and pathological processes. The subject of this guide, 4-Chloro-2-methyl-D-phenylalanine, is a structural analog of PCPA. The key distinctions are the presence of a methyl group at the 2-position of the phenyl ring and its specific D-enantiomeric configuration. These modifications are not trivial and are predicted to influence the compound's interaction with TPH, its metabolic stability, and its overall pharmacokinetic and pharmacodynamic profile.

This guide will proceed under the central hypothesis that 4-Chloro-2-methyl-D-phenylalanine functions as a competitive inhibitor of tryptophan hydroxylase. We will explore the structural basis for this hypothesis, outline the expected downstream effects on serotonergic signaling, and provide a comprehensive set of experimental workflows to rigorously test these predictions.

Proposed Mechanism of Action: Competitive Inhibition of Tryptophan Hydroxylase

The proposed mechanism of action for 4-Chloro-2-methyl-D-phenylalanine is its function as a competitive inhibitor at the active site of tryptophan hydroxylase. This inference is drawn from the well-documented activity of structurally similar phenylalanine analogs.[2][3][4]

Molecular Interactions at the TPH Active Site

Tryptophan hydroxylase, like other aromatic amino acid hydroxylases, possesses a catalytic domain that binds its substrate, L-tryptophan, and a pterin cofactor.[1] The active site is a pocket that accommodates the indole ring of tryptophan. It is hypothesized that 4-Chloro-2-methyl-D-phenylalanine, due to its structural similarity to tryptophan, can occupy this same binding pocket.

The key structural features of 4-Chloro-2-methyl-D-phenylalanine and their anticipated roles in TPH binding are:

  • Phenylalanine Backbone: This provides the core scaffold that mimics the natural substrate, L-tryptophan, allowing it to enter the active site of TPH.

  • 4-Chloro Group: The chlorine atom at the para position is a common feature in many TPH inhibitors, including PCPA. Halogenation can alter the electronic properties of the phenyl ring and enhance binding affinity within the hydrophobic active site.[5]

  • 2-Methyl Group: The introduction of a methyl group at the ortho position is a significant modification. This methyl group could have several effects:

    • Steric Hindrance: It may alter the precise orientation of the inhibitor within the active site, potentially influencing binding affinity and inhibitory potency.

    • Increased Lipophilicity: The methyl group will increase the overall lipophilicity of the molecule, which could enhance its ability to cross cell membranes, including the blood-brain barrier.

    • Metabolic Stability: Methyl groups can sometimes shield adjacent chemical bonds from metabolic enzymes, potentially increasing the compound's half-life.

  • D-Configuration: Natural amino acids are in the L-configuration. The D-enantiomer is expected to be resistant to degradation by proteases, which would increase its bioavailability and duration of action. While enzymes are stereospecific, the active site of TPH may still accommodate the D-isomer, albeit potentially with a different binding affinity compared to an L-isomer.

Kinetic analysis of similar TPH inhibitors has shown them to be competitive with respect to tryptophan and uncompetitive with respect to the pterin cofactor.[2][3] This suggests an ordered binding mechanism where the cofactor binds first, followed by the amino acid substrate. It is therefore predicted that 4-Chloro-2-methyl-D-phenylalanine would also exhibit this kinetic profile.

Downstream Physiological Consequences of TPH Inhibition

By competitively inhibiting TPH, 4-Chloro-2-methyl-D-phenylalanine is expected to block the conversion of tryptophan to 5-hydroxytryptophan, the necessary precursor for serotonin synthesis. This will lead to a dose-dependent depletion of serotonin levels in tissues where TPH is active. The physiological consequences will depend on the specific TPH isoform inhibited (TPH1 vs. TPH2) and the extent of serotonin depletion.

Potential downstream effects include alterations in:

  • Central Nervous System: Mood, anxiety, sleep, appetite, and cognition.

  • Peripheral Systems: Gastrointestinal motility, vasoconstriction, and inflammation.

The following diagram illustrates the proposed mechanism and its impact on the serotonin synthesis pathway.

G cluster_pathway Serotonin Synthesis Pathway cluster_inhibition Inhibitory Action Tryptophan L-Tryptophan TPH Tryptophan Hydroxylase (TPH) Tryptophan->TPH Substrate HTP 5-Hydroxytryptophan AADC Aromatic L-Amino Acid Decarboxylase (AADC) HTP->AADC Substrate Serotonin Serotonin (5-HT) TPH->HTP Product AADC->Serotonin Product Inhibitor 4-Chloro-2-methyl-D-phenylalanine Inhibitor->TPH Competitive Inhibition

Figure 1: Proposed mechanism of 4-Chloro-2-methyl-D-phenylalanine action.

Experimental Validation: A Step-by-Step Guide

To validate the hypothesized mechanism of action of 4-Chloro-2-methyl-D-phenylalanine, a series of in vitro and in vivo experiments are required. The following protocols are designed to be self-validating and provide a comprehensive assessment of the compound's activity.

In Vitro Characterization of TPH Inhibition

The initial step is to determine if and how 4-Chloro-2-methyl-D-phenylalanine interacts with purified TPH enzyme.

A continuous fluorescence assay is a reliable method to measure TPH activity. This assay is based on the different fluorescence characteristics of tryptophan and its product, 5-hydroxytryptophan.

Protocol:

  • Reagent Preparation:

    • Assay Buffer: 50 mM MES, pH 7.0, containing 50 µM ferrous ammonium sulfate, 0.05 mg/mL catalase, and 5 mM DTT.

    • Enzyme Solution: Purified recombinant human TPH1 or TPH2 at a working concentration of 50 nM in assay buffer.

    • Substrate Solution: L-tryptophan at a final concentration of 30 µM.

    • Cofactor Solution: Tetrahydrobiopterin (BH4) or a stable analog like 6-methyltetrahydropterin at a saturating concentration (e.g., 20 µM for TPH1).

    • Inhibitor Stock Solution: 4-Chloro-2-methyl-D-phenylalanine dissolved in an appropriate solvent (e.g., DMSO) to create a stock solution (e.g., 10 mM).

  • Assay Procedure (96-well plate format):

    • To each well, add the assay buffer, enzyme solution, and cofactor solution.

    • Add varying concentrations of 4-Chloro-2-methyl-D-phenylalanine (from nM to µM range). Include a vehicle control (DMSO).

    • Pre-incubate the mixture for 10 minutes at 37°C.

    • Initiate the reaction by adding the L-tryptophan substrate solution.

    • Immediately begin monitoring the increase in fluorescence at an excitation wavelength of ~300 nm and an emission wavelength of ~330 nm over time using a plate reader.

  • Data Analysis:

    • Calculate the initial reaction rates (V₀) from the linear portion of the fluorescence curve.

    • Plot the reaction rate as a function of the inhibitor concentration.

    • Determine the IC₅₀ value by fitting the data to a dose-response curve.

To determine the mode of inhibition (e.g., competitive, non-competitive, uncompetitive), kinetic assays are performed by varying the concentrations of both the substrate (L-tryptophan) and the inhibitor.

Protocol:

  • Set up the TPH activity assay as described above.

  • Perform the assay with a matrix of varying L-tryptophan concentrations and several fixed concentrations of 4-Chloro-2-methyl-D-phenylalanine.

  • Data Analysis:

    • Calculate the initial reaction rates for each condition.

    • Generate a Lineweaver-Burk or Michaelis-Menten plot.

    • Analyze the changes in Kₘ and Vₘₐₓ in the presence of the inhibitor to determine the mode of inhibition.

The following table summarizes the expected outcomes for different modes of inhibition.

Mode of InhibitionEffect on KₘEffect on Vₘₐₓ
Competitive Increases Unchanged
Non-competitiveUnchangedDecreases
UncompetitiveDecreasesDecreases
MixedIncreasesDecreases
Table 1: Expected Kinetic Parameters for Different Inhibition Modes.
Cellular Assays for Serotonin Synthesis

Cell-based assays are crucial to confirm that the enzymatic inhibition observed in vitro translates to a reduction in serotonin synthesis in a biological context.

Several cell lines can be utilized to study serotonin synthesis:

  • Differentiated HT22 cells: These mouse hippocampal neuronal cells can be differentiated to express key components of the serotonergic system, including TPH2 and the serotonin transporter (SERT).[1]

  • Human-derived gut organoids: These provide a more physiologically relevant model for studying peripheral serotonin synthesis by enterochromaffin cells.[6][7]

High-performance liquid chromatography (HPLC) coupled with electrochemical or fluorescence detection is the gold standard for quantifying serotonin and its precursor and metabolite.

Protocol:

  • Cell Treatment:

    • Culture the chosen cell model (e.g., differentiated HT22 cells) to confluency.

    • Treat the cells with varying concentrations of 4-Chloro-2-methyl-D-phenylalanine for a specified period (e.g., 24 hours). Include a vehicle control.

  • Sample Preparation:

    • Collect both the cell lysate and the culture medium.

    • For the cell lysate, homogenize the cells in a suitable buffer (e.g., perchloric acid) to precipitate proteins.

    • Centrifuge the samples to remove cell debris and protein.

    • Filter the supernatant before injection into the HPLC system.

  • HPLC Analysis:

    • Use a reversed-phase C18 column.

    • The mobile phase typically consists of a methanol/aqueous buffer mixture.

    • Detect serotonin, 5-hydroxytryptophan (5-HTP), and the major metabolite 5-hydroxyindoleacetic acid (5-HIAA) using either an electrochemical detector or a fluorescence detector.

  • Data Analysis:

    • Quantify the concentrations of serotonin, 5-HTP, and 5-HIAA by comparing the peak areas to those of known standards.

    • Determine the dose-dependent effect of 4-Chloro-2-methyl-D-phenylalanine on the levels of these analytes.

The following diagram outlines the experimental workflow for cellular assays.

G cluster_workflow Cellular Assay Workflow Start Cell Culture (e.g., differentiated HT22 cells) Treatment Treat with 4-Chloro-2-methyl-D-phenylalanine (various concentrations and vehicle control) Start->Treatment Incubation Incubate for a defined period (e.g., 24 hours) Treatment->Incubation Harvest Harvest cell lysate and medium Incubation->Harvest Preparation Sample Preparation (Protein precipitation, centrifugation, filtration) Harvest->Preparation HPLC HPLC Analysis (Quantify Serotonin, 5-HTP, 5-HIAA) Preparation->HPLC Analysis Data Analysis (Dose-response curves) HPLC->Analysis

Figure 2: Workflow for cellular analysis of serotonin synthesis.
In Vivo Studies for Pharmacodynamic and Pharmacokinetic Profiling

Animal models are essential to understand the in vivo efficacy, safety, and pharmacokinetic profile of 4-Chloro-2-methyl-D-phenylalanine.

  • Species: Rats or mice are commonly used.

  • Administration: The compound can be administered via oral gavage or intraperitoneal injection. The vehicle should be chosen based on the compound's solubility.

  • Dosing Regimen: A dose-response study should be conducted to determine the effective dose for serotonin depletion.

Protocol:

  • Dosing: Administer 4-Chloro-2-methyl-D-phenylalanine or vehicle to the animals.

  • Tissue Collection: At various time points after dosing, euthanize the animals and dissect specific brain regions (e.g., hippocampus, striatum, cortex) and peripheral tissues (e.g., colon, blood).

  • Sample Preparation and HPLC Analysis: Homogenize the tissues and prepare the samples for HPLC analysis as described in the cellular assay section.

  • Data Analysis: Determine the extent and time course of serotonin depletion in different tissues.

To understand the absorption, distribution, metabolism, and excretion (ADME) of the compound, blood samples should be collected at multiple time points after administration. The concentration of 4-Chloro-2-methyl-D-phenylalanine in the plasma can be quantified using LC-MS/MS (Liquid Chromatography with tandem mass spectrometry). This data will be used to calculate key pharmacokinetic parameters such as half-life (t₁/₂), maximum concentration (Cₘₐₓ), and time to maximum concentration (Tₘₐₓ).

Conclusion and Future Directions

Based on its chemical structure and the well-established pharmacology of related compounds, 4-Chloro-2-methyl-D-phenylalanine is strongly hypothesized to act as a competitive inhibitor of tryptophan hydroxylase, leading to a reduction in serotonin synthesis. The addition of a 2-methyl group and the D-configuration are likely to modulate its potency, selectivity, and pharmacokinetic properties in comparison to the parent compound, PCPA.

The experimental protocols detailed in this guide provide a robust framework for rigorously testing this hypothesis. Future research should focus on:

  • Determining the IC₅₀ and mode of inhibition for both TPH1 and TPH2 to assess its potency and isoform selectivity.

  • Evaluating its efficacy in depleting serotonin in both central and peripheral tissues in vivo.

  • Characterizing its full pharmacokinetic profile to understand its potential as a research tool or therapeutic agent.

  • Investigating its off-target effects to establish a comprehensive safety profile.

The study of 4-Chloro-2-methyl-D-phenylalanine and similar novel analogs holds the potential to yield more selective and potent tools for modulating the serotonergic system, thereby advancing our understanding of its role in health and disease.

References

  • Cianchetta, G., Stouch, T., Yu, W., Shi, Z. C., Tari, L. W., Swanson, R. V., Hunter, M. J., Hoffman, I. D., & Liu, Q. (2010). Mechanism of Inhibition of Novel Tryptophan Hydroxylase Inhibitors Revealed by Co-crystal Structures and Kinetic Analysis. Current Chemical Genomics, 4, 19–26. [Link]

  • Moran, G. R., & Fitzpatrick, P. F. (1999). A continuous fluorescence assay for tryptophan hydroxylase. Analytical Biochemistry, 266(1), 148–152. [Link]

  • Nakano, T., et al. (2023). Differentiated HT22 cells as a novel model for in vitro screening of serotonin reuptake inhibitors. Frontiers in Cellular Neuroscience, 16, 1069837. [Link]

  • Wade, P. R., & Kandel, E. R. (2021). Dissecting Functional, Structural, and Molecular Requirements for Serotonin Release from Mouse Enterochromaffin Cells. bioRxiv. [Link]

  • Yoon, Y. R., et al. (2020). Measurement of Real-Time Serotonin Dynamics from Human-Derived Gut Organoids. ACS Chemical Neuroscience, 11(16), 2489–2498. [Link]

Sources

Foundational

A Technical Guide to the Spectroscopic Characterization of 4-Chloro-2-methyl-D-phenylalanine

This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data for the non-natural amino acid, 4-Chloro-2-methyl-D-phenylalanine. Designed for researchers, chemists,...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data for the non-natural amino acid, 4-Chloro-2-methyl-D-phenylalanine. Designed for researchers, chemists, and professionals in drug development, this document synthesizes predictive analysis based on established spectroscopic principles and data from structurally analogous compounds to offer a robust characterization framework. The methodologies and interpretations herein are presented to ensure scientific integrity and provide a practical reference for laboratory applications.

Introduction: The Significance of 4-Chloro-2-methyl-D-phenylalanine

4-Chloro-2-methyl-D-phenylalanine is a synthetic amino acid derivative. Non-natural amino acids are critical building blocks in modern pharmaceutical development and chemical biology. Their incorporation into peptides or small molecules can introduce unique structural constraints, enhance metabolic stability, and modulate biological activity. The specific substitutions on the phenyl ring—a chloro group at the para position and a methyl group at the ortho position—create a distinct electronic and steric profile.

Accurate spectroscopic characterization is the cornerstone of chemical synthesis and drug discovery. It validates molecular structure, confirms purity, and ensures reproducibility. This guide elucidates the expected ¹H NMR, ¹³C NMR, and IR spectral features of 4-Chloro-2-methyl-D-phenylalanine, providing the rationale behind the spectral assignments.

Molecular Structure and Atom Numbering

A clear and consistent atom numbering system is essential for unambiguous assignment of NMR signals. The structure below will be used as the reference throughout this guide.

Caption: Molecular structure and atom numbering scheme for 4-Chloro-2-methyl-D-phenylalanine.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

The ¹H NMR spectrum provides detailed information about the chemical environment of protons in a molecule. The expected spectrum for 4-Chloro-2-methyl-D-phenylalanine in a common solvent like DMSO-d₆ is predicted based on the analysis of similar structures.[1][2]

Predicted ¹H NMR Data
SignalChemical Shift (δ, ppm)MultiplicityIntegrationCoupling Constant (J, Hz)Assignment
1~2.30Singlet (s)3H-C7-H ₃ (Aromatic Methyl)
2~3.05Doublet of Doublets (dd)1HJ ≈ 14.0, 8.0Cβ-H (diastereotopic)
3~3.20Doublet of Doublets (dd)1HJ ≈ 14.0, 5.5Cβ-H (diastereotopic)
4~4.20Doublet of Doublets (dd)1HJ ≈ 8.0, 5.5Cα-H
5~7.25Doublet of Doublets (dd)1HJ ≈ 8.2, 2.1C5-H
6~7.30Doublet (d)1HJ ≈ 2.1C3-H
7~7.35Doublet (d)1HJ ≈ 8.2C6-H
8~8.50Broad Singlet (br s)2H-NH
9~12.50Broad Singlet (br s)1H-COOH
Interpretation and Causality
  • Aromatic Protons (H3, H5, H6): The substitution pattern on the benzene ring breaks its symmetry, resulting in three distinct signals.

    • H6 (~7.35 ppm): This proton is ortho to the bulky alkyl substituent and experiences coupling only with H5, resulting in a doublet.

    • H5 (~7.25 ppm): This proton is coupled to both H6 (ortho coupling, J ≈ 8.2 Hz) and H3 (meta coupling, J ≈ 2.1 Hz), giving rise to a doublet of doublets.

    • H3 (~7.30 ppm): This proton is ortho to the chlorine atom and meta to H5, appearing as a doublet due to the smaller meta coupling.

  • Aliphatic Protons (Hα, Hβ):

    • Cα-H (~4.20 ppm): The alpha-proton is adjacent to the electron-withdrawing amine and carboxyl groups, shifting it downfield. It is coupled to the two beta-protons, resulting in a doublet of doublets.

    • Cβ-H₂ (~3.05, ~3.20 ppm): These two protons are diastereotopic due to the adjacent chiral center (Cα). They couple with each other (geminal coupling, J ≈ 14.0 Hz) and with the alpha-proton, producing two separate doublet of doublets signals.

  • Methyl Protons (C7-H₃): The methyl group attached to the aromatic ring is not coupled to any other protons, thus it appears as a sharp singlet at ~2.30 ppm.

  • Labile Protons (NH₂ and COOH): The amine and carboxylic acid protons are acidic and their signals are often broad. Their chemical shifts are highly dependent on solvent, concentration, and temperature. In DMSO-d₆, they are typically observed as broad singlets at ~8.50 ppm and ~12.50 ppm, respectively.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms and provides information about their electronic environment. Due to the lack of symmetry, all nine carbon atoms in 4-Chloro-2-methyl-D-phenylalanine are expected to be unique.[1][3][4]

Predicted ¹³C NMR Data
Chemical Shift (δ, ppm)AssignmentRationale
~19.0C 7 (CH₃)Aliphatic carbon in a shielded environment.
~37.0C βAliphatic carbon attached to the aromatic ring.
~55.0C αCarbon attached to both the nitrogen and carboxyl groups.
~127.0C 5Aromatic CH carbon.
~129.5C 6Aromatic CH carbon.
~131.0C 3Aromatic CH carbon, ortho to chlorine.
~132.5C 4Quaternary aromatic carbon attached to chlorine (ipso-carbon).
~136.0C 1Quaternary aromatic carbon attached to the side chain.
~137.0C 2Quaternary aromatic carbon attached to the methyl group.
~173.0C ' (COOH)Carbonyl carbon of the carboxylic acid, significantly deshielded.
Interpretation and Causality
  • Aliphatic Region (~19-55 ppm): The methyl carbon (C7) is the most upfield signal. The Cβ and Cα signals appear progressively downfield due to the increasing influence of electron-withdrawing groups.

  • Aromatic Region (~127-137 ppm): Six distinct signals are expected. Quaternary carbons (C1, C2, C4) generally have weaker intensities than protonated carbons. The carbon attached to the electronegative chlorine atom (C4) is shifted downfield. The relative positions are predicted based on substituent effects of the chloro, methyl, and alkylamino groups.

  • Carbonyl Region (~173 ppm): The carboxylic acid carbon (C') appears at the most downfield position due to the strong deshielding effect of the two oxygen atoms.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum arises from the vibrations of molecular bonds. For an amino acid, characteristic bands for N-H, O-H, C=O, and C-O bonds are expected.

Predicted IR Data
Wavenumber (cm⁻¹)IntensityAssignment
3200-2500Broad, StrongO-H stretch of carboxylic acid (hydrogen-bonded)
3100-3000MediumAromatic C-H stretch
2980-2850MediumAliphatic C-H stretch (CH₃, CH₂, CH)
~1710StrongC=O stretch of carboxylic acid
~1600, ~1475Medium-StrongAromatic C=C ring stretches
~1580MediumN-H bend (scissoring) of primary amine
~1250StrongC-O stretch of carboxylic acid
~820StrongC-H out-of-plane bend (Aromatic, indicative of substitution pattern)
~750StrongC-Cl stretch
Interpretation and Causality
  • O-H and N-H Stretching Region: A very broad and prominent absorption from 3200-2500 cm⁻¹ is the hallmark of a hydrogen-bonded carboxylic acid O-H group. This often overlaps with the N-H stretching bands of the amine.

  • Carbonyl Stretch: A strong, sharp peak around 1710 cm⁻¹ is characteristic of the C=O double bond in the carboxylic acid.

  • Fingerprint Region (< 1500 cm⁻¹): This region contains a complex pattern of signals that are unique to the molecule. Key identifiable peaks include the C-O stretch of the acid, aromatic C-H bending vibrations that can help confirm the substitution pattern, and a strong C-Cl stretching band.

Experimental Protocols and Workflow

To ensure the acquisition of high-quality, reproducible data, standardized protocols must be followed.

General Protocol for NMR Sample Preparation and Analysis
  • Sample Weighing: Accurately weigh 5-10 mg of 4-Chloro-2-methyl-D-phenylalanine.

  • Solvent Addition: Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆, D₂O with pH adjustment) in a clean, dry NMR tube.

  • Homogenization: Gently vortex or sonicate the sample to ensure complete dissolution.

  • Instrument Setup: Place the NMR tube in the spectrometer. Load standard acquisition parameters for ¹H and ¹³C NMR.

  • Tuning and Shimming: The instrument should be tuned to the correct frequency, and the magnetic field shimmed to optimize homogeneity and resolution.

  • Data Acquisition: Acquire the Free Induction Decay (FID) for ¹H, ¹³C, and other relevant experiments (e.g., COSY, HSQC for full structural elucidation).

  • Data Processing: Apply Fourier transform, phase correction, and baseline correction to the FID to obtain the final spectrum.

  • Referencing: Calibrate the chemical shift scale using the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C) or an internal standard like TMS.

General Protocol for ATR-IR Analysis
  • Background Scan: Clean the ATR crystal (typically diamond or germanium) with an appropriate solvent (e.g., isopropanol) and acquire a background spectrum. This is crucial to subtract atmospheric (H₂O, CO₂) and crystal-surface absorbances.

  • Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

  • Pressure Application: Use the instrument's pressure clamp to ensure firm and even contact between the sample and the crystal.

  • Sample Scan: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • Data Processing: The instrument software automatically performs the background subtraction and presents the final transmittance or absorbance spectrum.

  • Cleaning: Thoroughly clean the ATR crystal after analysis.

Spectroscopic Analysis Workflow

G cluster_0 Sample Preparation cluster_1 Data Acquisition cluster_2 Data Processing & Analysis synthesis Synthesized Compound (4-Chloro-2-methyl-D-phenylalanine) purification Purification & Drying synthesis->purification sample_prep Sample Weighing & Solvent Addition purification->sample_prep nmr_acq NMR Spectrometer (¹H, ¹³C, 2D) sample_prep->nmr_acq ir_acq FT-IR Spectrometer (ATR) sample_prep->ir_acq process Fourier Transform, Baseline Correction nmr_acq->process ir_acq->process assign Peak Picking & Signal Assignment process->assign structure Structural Verification assign->structure report Final Report & Data Archiving structure->report

Caption: General workflow for the spectroscopic characterization of a synthesized compound.

References

  • Ashnagar, A., Gharib Naseri, N., & Darakhshanmehr, M. (2007). Synthesis and Elucidation of 4-bis(2-Chloroethyl)- amino-L-phenylalanine. Asian Journal of Chemistry, 19(7), 5399-5406. [Link]

  • PubChem. (n.d.). 4-Chloro-DL-phenylalanine methyl ester hydrochloride. National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]

  • Master Organic Chemistry. (2022, February 8). 13-C NMR - How Many Signals. Retrieved February 14, 2026, from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Probing Peptide Conformation with Circular Dichroism Featuring 4-Chloro-2-methyl-D-phenylalanine

Introduction: The Significance of Peptide Structure and the Role of Unnatural Amino Acids The three-dimensional conformation of a peptide is intrinsically linked to its biological function. In drug discovery and developm...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Peptide Structure and the Role of Unnatural Amino Acids

The three-dimensional conformation of a peptide is intrinsically linked to its biological function. In drug discovery and development, controlling peptide structure is paramount for enhancing target affinity, improving stability, and modulating activity. Circular Dichroism (CD) spectroscopy is a rapid, non-destructive, and highly sensitive technique for analyzing the secondary and tertiary structures of peptides and proteins in solution.[1][2][3] It provides a global conformational snapshot, making it an invaluable tool for assessing structural integrity, folding, and interactions.[4][5]

To gain deeper control over peptide conformation, researchers increasingly turn to unnatural amino acids. These custom-designed building blocks introduce novel steric and electronic properties, enabling the rational design of peptides with constrained geometries and enhanced therapeutic potential. This application note focuses on the use of 4-Chloro-2-methyl-D-phenylalanine , a unique unnatural amino acid, in conjunction with CD spectroscopy to explore and define peptide conformations. The incorporation of this residue introduces three key perturbations:

  • D-Stereochemistry: Disrupts canonical secondary structures like right-handed α-helices and can promote unique turn or helical motifs.[6][7]

  • Para-Chloro Group: An electron-withdrawing group that modifies the aromatic side chain's electronic properties, potentially influencing intramolecular interactions and serving as a spectroscopic probe.

  • Ortho-Methyl Group: Adds steric bulk that restricts the rotational freedom (χ angles) of the side chain, further constraining the peptide backbone.[8][9]

This guide provides a comprehensive framework, from theoretical principles to detailed experimental protocols, for leveraging CD spectroscopy to study peptides containing 4-Chloro-2-methyl-D-phenylalanine.

Foundational Principles of Circular Dichroism

Circular Dichroism is the phenomenon of differential absorption of left- and right-handed circularly polarized light by chiral molecules.[1] The primary chromophore in peptides for structural analysis is the amide bond in the backbone, along with aromatic side chains.[1][2] CD spectroscopy is typically divided into two regions:

  • Far-UV Region (190–250 nm): This region is dominated by the electronic transitions of the peptide bonds. The distinct spatial arrangement of these bonds in secondary structures like α-helices, β-sheets, and random coils gives rise to characteristic CD spectra.[10]

    • α-Helix: Shows two strong negative bands (minima) around 222 nm and 208 nm, and a strong positive band (maximum) around 192 nm.[5]

    • β-Sheet: Displays a broad negative band around 218 nm and a positive band near 195 nm.[5]

    • Random Coil: Characterized by a strong negative band near 198 nm and very low ellipticity above 210 nm.[5]

  • Near-UV Region (250–350 nm): Signals in this region arise from the aromatic side chains of Phenylalanine (Phe), Tyrosine (Tyr), and Tryptophan (Trp).[1] The CD signal is exquisitely sensitive to the local, asymmetric environment of these side chains, making it a powerful probe of the peptide's specific tertiary fold.[11][12] An ordered tertiary structure will produce a distinct near-UV signal, while an unfolded peptide will have a flat spectrum in this region.

Anticipated Impact of 4-Chloro-2-methyl-D-phenylalanine on CD Spectra
  • Far-UV (Backbone): The D-configuration of the amino acid is a potent disruptor of right-handed helices.[6][7] Its presence may prevent the formation of standard α-helical structures or, in specific sequences, promote the formation of left-handed helices, which would exhibit a mirror-image CD spectrum to their right-handed counterparts.[7] The steric constraints may also favor the formation of specific β-turn structures.[3][13][14]

  • Near-UV (Side Chain): The 4-chloro-2-methylphenyl group is a unique chromophore. Its electronic transitions differ from those of natural phenylalanine.[15][16] This modification can create a distinct signature in the 250-300 nm range, providing a specific probe for the local environment around this residue. Changes in this region can signal alterations in the tertiary packing of the peptide.[11][17]

Experimental Design and Protocols

Achieving high-quality, reproducible CD data is critically dependent on meticulous experimental design and sample preparation.

Core Workflow for CD Analysis

The logical flow of a CD experiment is crucial for obtaining meaningful data. The process involves careful preparation, precise measurement, and rigorous analysis to correlate spectral features with peptide conformation.

CD_Workflow cluster_prep Part A: Sample Preparation cluster_acq Part B: Data Acquisition cluster_analysis Part C: Data Processing & Interpretation P1 Peptide Synthesis & Purification (>95%) P2 Accurate Concentration Determination (e.g., UV Absorbance, AAA) P1->P2 P3 Buffer / Solvent Selection (UV Transparency is Key) P2->P3 P4 Degas Buffer to Remove O2 P3->P4 P5 Prepare Final Sample (Optimize Concentration & Pathlength) P4->P5 A1 Instrument Setup (N2 Purge, Lamp Warm-up) P5->A1 Load Sample A2 Set Scan Parameters (Wavelength, Speed, Bandwidth) A1->A2 A3 Collect Baseline Spectrum (Buffer/Solvent Only) A2->A3 A4 Collect Sample Spectrum (Multiple Accumulations) A3->A4 D1 Baseline Subtraction A4->D1 Export Raw Data D2 Convert to Molar Ellipticity ([θ] in deg·cm²·dmol⁻¹) D1->D2 D3 Qualitative Analysis (Identify Secondary Structure) D2->D3 D4 Quantitative Analysis (Optional) (Deconvolution Software) D3->D4 D5 Correlate Spectra with Conformation D4->D5

Caption: Experimental workflow for peptide conformational analysis using CD.

Protocol 1: Standard Secondary Structure Analysis

This protocol outlines the steps for acquiring a standard far-UV CD spectrum to assess the secondary structure of a peptide containing 4-Chloro-2-methyl-D-phenylalanine.

A. Sample Preparation:

  • Purity and Concentration: Ensure the peptide is >95% pure as determined by HPLC and mass spectrometry.[4] Accurately determine the peptide concentration using methods such as quantitative amino acid analysis or UV absorbance if a Trp or Tyr residue is present. Do not use colorimetric assays like Bradford , as they are unreliable for peptides.[4]

  • Buffer Selection: Choose a buffer system that is transparent below 200 nm. 10 mM sodium or potassium phosphate is a common and excellent choice. Avoid high concentrations of chloride ions, which absorb strongly in the far-UV. If salts are necessary for solubility, prefer sulfates or fluorides.

  • Solvent Preparation: Prepare the buffer using high-purity, deionized water. Thoroughly degas the buffer by stirring under a vacuum for at least 30 minutes or by extensive sparging with nitrogen gas. Oxygen absorbs strongly below 200 nm.

  • Final Sample: Prepare the final sample by dissolving the peptide in the degassed buffer. The final concentration depends on the cuvette pathlength (see Table 2). Filter the final sample through a 0.2 µm syringe filter to remove any particulate matter that could cause light scattering.

B. Instrument Setup and Data Acquisition:

  • Nitrogen Purge: Start purging the instrument with high-purity nitrogen gas at the manufacturer's recommended flow rate (typically 5-10 L/min) at least 15 minutes before turning on the lamp. This removes oxygen and ozone, protecting the optics and allowing for low-UV measurements.

  • Instrument Activation: Turn on the Xenon lamp and allow it to stabilize for at least 30 minutes.

  • Parameter Setup:

    • Wavelength Range: 260 nm to 190 nm.

    • Scan Speed: 50 nm/min.

    • Data Pitch / Interval: 0.5 nm.

    • Bandwidth: 1.0 nm.

    • Integration Time (D.I.T.): 2 seconds.

    • Accumulations: 3-5 scans (for signal averaging).

    • Temperature: 20 °C (or desired experimental temperature).

  • Baseline Collection: Fill a clean, appropriate-pathlength quartz cuvette with the degassed buffer/solvent. Place it in the sample holder and collect a baseline spectrum using the parameters above.

  • Sample Collection: Carefully empty and dry the cuvette, then fill it with the peptide sample. Ensure no bubbles are present. Collect the sample spectrum using the same parameters.

Protocol 2: Thermal Denaturation for Stability Analysis

This protocol is used to assess the conformational stability of the peptide by monitoring the change in its CD signal as a function of temperature.[2][18]

  • Sample Preparation: Prepare the sample as described in Protocol 1. A concentration that gives a strong but not saturating signal at a key wavelength (e.g., 222 nm for helical peptides) is ideal.

  • Instrument Setup:

    • Set the spectropolarimeter to monitor the ellipticity at a single wavelength. For peptides with helical character, 222 nm is the standard choice. For β-sheet structures, a wavelength around 218 nm may be more appropriate.

    • Temperature Range: e.g., 20 °C to 90 °C.

    • Temperature Step: 1 °C or 2 °C.

    • Equilibration Time: 1-2 minutes at each temperature step to ensure the sample has reached thermal equilibrium.

    • Heating Rate: A slow rate, such as 1 °C/min, is recommended.[19]

  • Data Acquisition: Start the experiment. The instrument will record the ellipticity at each temperature point, generating a thermal denaturation curve.

  • Reversibility Check (Crucial): After reaching the maximum temperature, cool the sample back down to the starting temperature and re-measure the CD spectrum. If the original spectrum is recovered, the unfolding process is reversible, and the data can be used for thermodynamic analysis.[20]

Data Processing and Interpretation

Raw CD data must be processed to be meaningful and comparable across different experiments.

A. Data Processing Steps:

  • Baseline Correction: Subtract the averaged baseline (buffer-only) spectrum from the averaged sample spectrum.[21]

  • Smoothing (Optional): If the data is noisy, apply a Savitzky-Golay smoothing algorithm with a small window size. Be cautious not to over-smooth, as this can distort spectral features.

  • Conversion to Mean Residue Ellipticity (MRE): This normalization step is essential for comparing peptides of different lengths and concentrations.[22]

    • Formula: [θ]MRE = (θobs × MRW) / (10 × c × l)

    • Where:

      • [θ]MRE is the Mean Residue Ellipticity in deg·cm²·dmol⁻¹.

      • θobs is the observed ellipticity in millidegrees.

      • MRW is the mean residue weight (Peptide Molecular Weight / Number of Amino Acids).

      • c is the concentration in g/mL.

      • l is the cuvette pathlength in cm.

B. Interpreting the Spectra:

  • Secondary Structure: Qualitatively assess the far-UV spectrum by comparing its shape and the position of maxima/minima to the characteristic spectra of α-helices, β-sheets, and random coils. For quantitative estimates, use deconvolution software like K2D, CDPro, or CONTIN, which fit the experimental spectrum to a linear combination of reference spectra.[1][4]

  • Tertiary Structure: A non-zero, structured spectrum in the near-UV region (250-350 nm) indicates a well-defined tertiary fold where the 4-Chloro-2-methyl-D-phenylalanine side chain is in a fixed, chiral environment. A loss of this signal upon denaturation signifies the loss of tertiary structure.[11]

  • Stability (Tm): For thermal melt data, plot MRE versus temperature. Fit the resulting sigmoidal curve to a two-state unfolding model to determine the melting temperature (Tm), which is the temperature at which 50% of the peptide is unfolded.[20][23] A higher Tm indicates greater conformational stability.

Key Experimental Considerations & Troubleshooting

Data Presentation Tables

Table 1: Recommended Buffers and Solvents

Buffer/SolventLow Wavelength Cutoff (~nm)Comments
10 mM Phosphate Buffer (pH 7.0)~190-195Excellent choice for most applications. Low absorption.
Water (Deionized, Degassed)< 190Highest transparency, but peptides may have poor solubility or stability.
100 mM Sodium Sulfate~195Good alternative to NaCl for maintaining ionic strength.
Trifluoroethanol (TFE)< 190Structure-inducing solvent; often used to promote helicity.[6]
Acetonitrile (ACN)~190Can be used to study conformation in less polar environments.
Avoid
Tris Buffer~205-210High absorbance below 210 nm. Not ideal for far-UV.
Imidazole, High Conc. NaCl~200-210Absorb strongly and will obscure peptide signal.

Table 2: Recommended Peptide Concentrations and Cuvette Pathlengths

Wavelength RegionCuvette PathlengthTypical Peptide Conc.Purpose
Far-UV (190-250 nm)0.1 mm - 1 mm0.1 - 0.5 mg/mLSecondary structure analysis. Shorter pathlength allows for higher concentration.[21][24]
Near-UV (250-350 nm)10 mm0.5 - 2.0 mg/mLTertiary structure analysis. Requires longer pathlength and higher concentration due to weaker signal.
Troubleshooting Guide
ProblemProbable Cause(s)Solution(s)
High HT/Dynode Voltage (>700V) 1. Sample concentration is too high. 2. Buffer/solvent is absorbing UV light. 3. Cuvette is dirty or not quartz.1. Dilute the sample or use a shorter pathlength cuvette. 2. Use a more transparent buffer (see Table 1). Ensure buffer is fresh and degassed. 3. Thoroughly clean the cuvette with appropriate solvents. Use only high-quality quartz cuvettes.
Noisy Spectrum 1. Low sample concentration. 2. Insufficient signal averaging. 3. Lamp intensity is low.1. Increase sample concentration (if HT voltage allows). 2. Increase the number of accumulations. 3. Check lamp age and consider replacement.
Spectrum is a Flat Line 1. No chiral structure (peptide is fully random coil). 2. Very low peptide concentration.1. This may be a valid result. Try adding a structure-inducing solvent like TFE. 2. Re-prepare sample at a higher concentration.
Irreversible Thermal Melt 1. Peptide is aggregating at high temperatures. 2. Peptide is undergoing chemical degradation.1. Lower the peptide concentration. Add stabilizing excipients if appropriate. 2. Ensure buffer pH is stable across the temperature range. Check for heat-labile bonds.

Visualization of Key Principles

The fundamental principle of CD relies on the interaction of polarized light with chiral molecules, a concept best visualized to be understood.

CD_Principle Light Unpolarized Light Source LP Linear Polarizer Light->LP LPL Linearly Polarized Light LP->LPL PEM Photoelastic Modulator LPL->PEM CPL Circularly Polarized Light (LCP & RCP) PEM->CPL Alternating LCP/RCP Sample Chiral Peptide Sample CPL->Sample Detector Detector Sample->Detector Differential Absorption Signal CD Signal (ΔA = AL - AR) Detector->Signal

Caption: Principle of Circular Dichroism Spectroscopy Measurement.

Conclusion

Circular dichroism spectroscopy is an indispensable technique for the conformational analysis of peptides. The incorporation of rationally designed unnatural amino acids, such as 4-Chloro-2-methyl-D-phenylalanine, provides powerful new tools to constrain and probe peptide structure. The D-configuration and sterically hindered, electronically modified side chain of this residue can induce unique secondary structures observable in the far-UV CD spectrum, while its distinct aromatic chromophore offers a sensitive handle for monitoring tertiary structure in the near-UV region. By following the detailed protocols and data analysis frameworks presented in this guide, researchers can effectively harness the synergy between unnatural amino acid chemistry and CD spectroscopy to accelerate the development of structurally defined peptides for therapeutic and biotechnological applications.

References

  • CD Formulation. (n.d.). Proteins & Peptides Stability and Thermal Denaturation Analysis. Retrieved from CD Formulation website. [Link]

  • Boddy, L. (n.d.). Thermal denaturation of protein (by circular dichroism). Retrieved from boddy lab website. [Link]

  • Creative Biostructure. (2025, July 8). How to Analyze Protein Structure Using Circular Dichroism Spectroscopy. Retrieved from Creative Biostructure website. [Link]

  • Micsonai, A., et al. (2015). Accurate secondary structure prediction and fold recognition for circular dichroism spectroscopy. Proceedings of the National Academy of Sciences, 112(24), E3095–E3103. [Link]

  • Virtual Labs. (n.d.). To Study the Thermal Stability of Proteins. Retrieved from Virtual Labs website. [Link]

  • Li, X., et al. (2017). Enantiomeric Effect of d-Amino Acid Substitution on the Mechanism of Action of α-Helical Membrane-Active Peptides. Molecules, 23(1), 25. [Link]

  • Greenfield, N. J. (2006). Using circular dichroism collected as a function of temperature to determine the thermodynamics of protein unfolding and binding interactions. Nature Protocols, 1(6), 2733-2741. [Link]

  • ResearchGate. (n.d.). Circular dichroism spectra of stapled peptides bearing d-amino acid substitutions. Retrieved from ResearchGate. [Link]

  • Huc, I., & Armiño, R. (2014). Solvent-induced conformational changes in cyclic peptides: a vibrational circular dichroism study. Physical Chemistry Chemical Physics, 16(15), 6838-6846. [Link]

  • Del Canto, M., & Cavalli, S. (2020). The Use of d-Amino Acids for Peptide Self-assembled Systems. Royal Society of Chemistry. [Link]

  • Huc, I., & Armiño, R. (2014). Solvent-induced conformational changes in cyclic peptides: a vibrational circular dichroism study. PubMed, 24743719. [Link]

  • Wishart, D. S., et al. (1995). A comparison of estimated secondary structures in peptides by nuclear magnetic resonance and circular dichroism. Biochemistry, 34(20), 6724-6733. [Link]

  • Houston, M. E., et al. (1996). Structure Effects of Double D-Amino Acid Replacements: A Nuclear Magnetic Resonance and Circular Dichroism Study Using Amphipathic Model Helixes. Biochemistry, 35(32), 10340-10350. [Link]

  • Mikhonin, A. V., et al. (2006). CD and UV Resonance Raman Indicate Little arg-glu Side Chain α-helix Peptide Stabilization. Biophysical Journal, 91(6), 2291-2297. [Link]

  • Schiller, P. W., et al. (1992). Conformational restriction of the phenylalanine residue in a cyclic opioid peptide analogue: effects on receptor selectivity and stereospecificity. Journal of Medicinal Chemistry, 35(21), 3954-3961. [Link]

  • Chakrabartty, A., et al. (1993). Aromatic side-chain contribution to far-ultraviolet circular dichroism of helical peptides and its effect on measurement of helix propensities. Biochemistry, 32(21), 5560-5565. [Link]

  • Greenfield, N. J. (2007). Using circular dichroism spectra to estimate protein secondary structure. Nature Protocols, 1(6), 2876-2890. [Link]

  • Ouyang, G., et al. (2023). Synthesis and Conformational Behaviors of Unnatural Peptides Alternating Chiral and Achiral α,α-Disubstituted α-Amino Acid Units. Macromolecular Rapid Communications, 44(22), e2300349. [Link]

  • Nishino, H., et al. (2021). Vibrational circular dichroism of d-amino acid-containing peptide NdWFamide in the crystal form. Chirality, 33(10), 654-660. [Link]

  • BTP. (n.d.). Peptide Secondary Structure Analysis Based on CD. Retrieved from BTP website. [Link]

  • GFPP. (2024, August 13). A comprehensive guide for secondary structure and tertiary structure determination in peptides and proteins by circular dichroism spectrometer. Retrieved from GFPP website. [Link]

  • Woody, R. W. (2000). Aromatic side-chain contributions to protein circular dichroism. In N. Berova, K. Nakanishi, & R. W. Woody (Eds.), Circular Dichroism: Principles and Applications (2nd ed., pp. 601-620). Wiley-VCH. [Link]

  • Shaw, D. M., et al. (2021). Near-Ultraviolet Circular Dichroism and Two-Dimensional Spectroscopy of Polypeptides. Molecules, 26(2), 433. [Link]

  • Schiller, P. W., et al. (1992). Conformational restriction of the phenylalanine residue in a cyclic opioid peptide analog: effects on receptor selectivity and stereospecificity. Journal of Medicinal Chemistry, 35(21), 3954-3961. [Link]

  • ResearchGate. (n.d.). pH-dependent CD spectra of peptides with non-natural amino acid substitutions. Retrieved from ResearchGate. [Link]

  • Weissbuch, I., et al. (2015). Circular Dichroism of Amino Acids: Following the Structural Formation of Phenylalanine. ChemPhysChem, 16(13), 2768-2774. [Link]

  • ResearchGate. (n.d.). Proposal of the most stable conformation of peptide 3 based on XPLOR-NIH calculations. Retrieved from ResearchGate. [Link]

  • ResearchGate. (n.d.). Conformational study on dipeptides containing phenylalanine: A DFT approach. Retrieved from ResearchGate. [Link]

  • Chakrabartty, A., et al. (1993). Aromatic side-chain contribution to far-ultraviolet circular dichroism of helical peptides and its effect on measurement of helix propensities. PubMed, 8506342. [Link]

  • Sreerama, N., & Woody, R. W. (1997). Correcting the circular dichroism spectra of peptides for contributions of absorbing side chains. Analytical Biochemistry, 252(2), 252-260. [Link]

  • Ngu-Schwemlein, M. (2003). Conformational analysis of small peptides by circular dichroism. Retrieved from Digital Commons @ Southern University and A&M College. [Link]

  • ResearchGate. (n.d.). Circular Dichroism of Amino Acids: Following the Structural Formation of Phenylalanine. Retrieved from ResearchGate. [Link]

  • ResearchGate. (n.d.). The circular dichroism spectra of L-and D-phenylalanine. Retrieved from ResearchGate. [Link]

  • Micali, N., et al. (2022). Self-Assembly and Gelation Study of Dipeptide Isomers with Norvaline and Phenylalanine. ArTS, 11(4), 48. [Link]

Sources

Application

Application Note: Cell Permeability Assay for Peptides Incorporating 4-Chloro-2-methyl-D-phenylalanine

Abstract & Strategic Context The incorporation of 4-Chloro-2-methyl-D-phenylalanine into peptide sequences represents a sophisticated medicinal chemistry strategy designed to overcome the "permeability cliff" often faced...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Context

The incorporation of 4-Chloro-2-methyl-D-phenylalanine into peptide sequences represents a sophisticated medicinal chemistry strategy designed to overcome the "permeability cliff" often faced by peptide therapeutics. This non-canonical amino acid (ncAA) serves a dual purpose:

  • Metabolic Stability: The D-configuration renders the peptide bond refractory to endogenous proteases (e.g., chymotrypsin).

  • Lipophilic Shielding: The ortho-methyl group introduces steric constraints (atropisomerism) that can lock bioactive conformations, while the para-chloro substituent significantly increases lipophilicity (

    
    LogP 
    
    
    
    +0.7) and potential for halogen bonding.

However, these physicochemical properties render standard permeability assays prone to artifacts, specifically non-specific binding (NSB) and poor aqueous solubility . This application note details an optimized Caco-2 (Human Colon Carcinoma) permeability protocol specifically calibrated for hydrophobic, protease-resistant peptides containing 4-Chloro-2-methyl-D-phenylalanine.

Physicochemical Considerations & Experimental Design

Before initiating the assay, it is critical to understand how the specific residue affects the peptide's behavior in solution.

Feature of 4-Cl-2-Me-D-PheImpact on AssayMitigation Strategy
High Lipophilicity High risk of adsorption to plasticware (Transwell plates, tips).Use Low-Binding plastics; Add BSA to receiver well (Sink Conditions).
D-Stereochemistry High stability; unlikely to degrade during 2h incubation.Focus troubleshooting on recovery/adsorption rather than metabolism.
Ortho-Methylation Restricted rotation; may alter solvation shell.Ensure complete solubilization in DMSO prior to buffer dilution.
The "BSA Sink" Rationale

For lipophilic peptides, the concentration gradient—the driving force of passive diffusion—can collapse if the peptide accumulates in the receiver compartment or sticks to the plastic. To counter this, we utilize a BSA (Bovine Serum Albumin) Sink in the basolateral (receiver) compartment. The albumin binds the transported peptide, maintaining a "near-zero" free concentration, thus preserving the driving force and mimicking the in vivo sink effect of blood circulation.

Visual Workflow & Logic

Figure 1: Optimized Caco-2 Workflow for Lipophilic Peptides

Caco2_Workflow Start Compound Prep (10 mM in DMSO) Dilution Dilute to 10 µM in HBSS (pH 7.4) Start->Dilution Check Solubility Check (Turbidimetry) Dilution->Check Check->Dilution Precipitate? Add 1% DMSO Seeding Caco-2 Monolayer (21-day differentiation) Check->Seeding Soluble Apical Apical Loading (Donor + Peptide) Seeding->Apical Basolateral Basolateral Loading (Receiver + 4% BSA) Seeding->Basolateral Incubate Incubate 2h @ 37°C (Shaking 60 rpm) Apical->Incubate Basolateral->Incubate Sample Collect Samples (Donor T0/T120, Receiver T120) Incubate->Sample Analysis LC-MS/MS (Quantification) Sample->Analysis

Caption: Step-by-step workflow emphasizing the critical solubility check and BSA sink addition for lipophilic peptide variants.

Detailed Protocol

Materials & Reagents[2][3][4][5]
  • Cell Line: Caco-2 (ATCC® HTB-37™), Passage 40–60.

  • Transport Buffer: HBSS (Hank’s Balanced Salt Solution) + 25 mM HEPES, pH 7.4.

  • Sink Buffer: HBSS + 25 mM HEPES + 4% (w/v) BSA (Fatty acid-free) .

  • Internal Standards: Atenolol (Low perm), Propranolol (High perm), Lucifer Yellow (Integrity).

  • Plasticware: 96-well Transwell® plates (0.4 µm pore size, polycarbonate). Critical: Use low-binding receiver plates.

Compound Preparation
  • Stock Solution: Dissolve the peptide containing 4-Chloro-2-methyl-D-phenylalanine in 100% DMSO to a concentration of 10 mM.

    • Note: Visually inspect for clarity. If hazy, sonicate for 5 mins.

  • Dosing Solution: Dilute the stock into Transport Buffer to a final concentration of 10 µM (0.1% DMSO final).

    • Centrifugation Step: Centrifuge the dosing solution at 10,000 x g for 10 mins to pellet any micro-aggregates. Use the supernatant for the assay. This prevents "false high" recovery data from undissolved aggregates.

Assay Execution (Bidirectional)

Perform the assay in both directions: Apical-to-Basolateral (A-B) and Basolateral-to-Apical (B-A) to assess efflux potential (e.g., P-gp liability).

Step 1: Monolayer Verification

  • Measure TEER (Transepithelial Electrical Resistance).[1] Only use wells with TEER > 300

    
    .
    

Step 2: Loading

  • A-B Direction (Absorptive):

    • Apical (Donor): Add 75 µL of Dosing Solution .

    • Basolateral (Receiver): Add 250 µL of Sink Buffer (HBSS + 4% BSA) .

  • B-A Direction (Secretory):

    • Basolateral (Donor): Add 250 µL of Dosing Solution .

    • Apical (Receiver): Add 75 µL of Sink Buffer (HBSS + 4% BSA) .

Step 3: Incubation

  • Incubate at 37°C, 5% CO

    
     for 120 minutes .
    
  • Crucial: Use an orbital shaker (60 rpm) to minimize the Unstirred Water Layer (UWL), which can artificially rate-limit lipophilic peptides.

Step 4: Sampling

  • T=0: Aliquot 20 µL from the dosing solution immediately after preparation.

  • T=120 (Donor): Collect 20 µL from the donor compartment.

  • T=120 (Receiver): Collect 100 µL from the receiver compartment.

  • Lucifer Yellow: Measure fluorescence (Ex 485 nm / Em 530 nm) to confirm junction integrity (

    
     cm/s).
    
Analytical Quantitation (LC-MS/MS)

Due to the chlorine isotope pattern (


Cl : 

Cl

3:1), the mass spectrum of the peptide will show a distinct isotopic signature.
  • Method: MRM (Multiple Reaction Monitoring).

  • Transition Selection: Select the monoisotopic mass (

    
    Cl) as the precursor. Ensure the daughter ion contains the modified phenylalanine residue if possible for specificity, or a stable backbone fragment.
    
  • Matrix Match: Prepare calibration curves in HBSS + BSA to match the receiver matrix. Do not quantify BSA samples against a buffer-only curve.

Data Analysis & Interpretation

Calculation of

The apparent permeability coefficient (


) is calculated as:


Where:

  • 
     = Rate of permeation (amount in receiver / time).
    
  • 
     = Surface area of the filter (
    
    
    
    for 96-well).
  • 
     = Initial donor concentration (verified by T=0 sample).
    
Mass Balance (Recovery)


  • Acceptance Criteria: Recovery > 70%.

  • Low Recovery? If recovery is < 50%, the peptide is likely stuck to the plastic or accumulated inside the cell monolayer. (See Troubleshooting Diagram).

Efflux Ratio (ER)

[2]
  • ER > 2.0: Indicates active efflux (likely P-gp substrate).[3][2]

  • ER < 2.0: Passive diffusion dominates.

Troubleshooting: The "Sticky Peptide" Logic

Lipophilic peptides containing chlorinated aromatics often fail mass balance criteria. Use this logic tree to diagnose issues.

Troubleshooting Problem Low Mass Balance (< 60%) Step1 Check Cell Lysate Problem->Step1 Decision1 Peptide found in Lysate? Step1->Decision1 Result1 Intracellular Accumulation (Trapping) Decision1->Result1 Yes Step2 Check Plastic Adsorption Decision1->Step2 No Decision2 Recovery improves w/ Glass/Low-Bind? Step2->Decision2 Result2 Plastic Adsorption (Use BSA/Glass) Decision2->Result2 Yes Result3 Metabolic Instability (Rare for D-amino acids) Decision2->Result3 No

Caption: Diagnostic logic for resolving low recovery issues common with chlorinated peptides.

References

  • Evotec. (n.d.). Caco-2 Permeability Assay Protocol. Retrieved October 24, 2023, from [Link]

  • Creative Bioarray. (n.d.). Caco-2 Permeability Assay Services. Retrieved October 24, 2023, from [Link]

  • Hubatsch, I., et al. (2007). Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers.[3][4] Nature Protocols, 2(9), 2111–2119. [Link]

  • Di, L., & Kerns, E. (2015). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Context on BSA sink conditions for lipophilic compounds).
  • Wang, Q., et al. (2016). Cell Permeable Peptides Containing "Cycloalanine" Residues.[5][6] Bioorganic & Medicinal Chemistry, 24(21). [Link] (Demonstrates strategies for peptide permeability using ncAA).

  • PubChem. (n.d.).[7] 4-Chloro-DL-phenylalanine methyl ester hydrochloride. Retrieved October 24, 2023, from [Link]

Sources

Method

Application of 4-Chloro-D-phenylalanine Analogs in Neurobiology Research: A Technical Guide to Serotonin Depletion

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals Editorial Note: The compound "4-Chloro-2-methyl-D-phenylalanine" specified in the topic is not widely documented in p...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Editorial Note: The compound "4-Chloro-2-methyl-D-phenylalanine" specified in the topic is not widely documented in peer-reviewed literature. However, the structurally similar and extensively studied compound, para-Chlorophenylalanine (PCPA), which includes 4-Chloro-D-phenylalanine as one of its stereoisomers, is a cornerstone tool in neurobiology for investigating the serotonergic system. This guide will focus on the applications and protocols of PCPA and its related forms (e.g., 4-Chloro-DL-phenylalanine, 4-Chloro-L-phenylalanine), as their mechanisms and applications are well-established and directly relevant to the presumed research intent. The principles and protocols detailed herein provide a robust framework for studies requiring the depletion of central serotonin.

Introduction: The Role of Serotonin and the Utility of its Depletion

Serotonin (5-hydroxytryptamine, 5-HT) is a critical monoamine neurotransmitter that plays a regulatory role in a vast array of physiological and psychological processes, including mood, sleep, appetite, cognition, and social behavior.[1] Dysregulation of the serotonergic system is implicated in numerous neuropsychiatric disorders, such as depression, anxiety, and obsessive-compulsive disorder. To elucidate the precise functions of serotonin in both normal and pathological states, researchers often employ pharmacological tools to manipulate its synthesis and availability.

para-Chlorophenylalanine (PCPA) is a synthetic amino acid derivative that serves as a powerful and selective tool for this purpose.[2] By irreversibly inhibiting the rate-limiting enzyme in serotonin biosynthesis, PCPA allows for a profound and sustained depletion of central and peripheral serotonin levels. This unique characteristic makes it an invaluable agent for creating animal models of hyposerotonergia and for investigating the behavioral and physiological consequences of reduced serotonergic tone.[3][4]

Mechanism of Action: Irreversible Inhibition of Tryptophan Hydroxylase

The biosynthesis of serotonin from the essential amino acid L-tryptophan is a two-step process. The first and rate-limiting step is the hydroxylation of L-tryptophan to 5-hydroxytryptophan (5-HTP), a reaction catalyzed by the enzyme tryptophan hydroxylase (TPH).[5] PCPA exerts its effect by acting as a selective and irreversible inhibitor of TPH.[6][7]

PCPA's mechanism involves its covalent binding to the active site of TPH, rendering the enzyme non-functional.[1] This inhibition occurs for both isoforms of the enzyme: TPH1, which is primarily found in peripheral tissues, and TPH2, the predominant isoform in the central nervous system.[5] The consequence of this irreversible inhibition is a dramatic and long-lasting reduction in the synthesis of new serotonin molecules. The recovery of serotonin levels is not achieved through the reactivation of the inhibited enzyme but rather necessitates the synthesis of new TPH, a process that can take several days to weeks.[2]

This targeted disruption of the serotonin synthesis pathway allows for the creation of a robust and specific model of serotonin deficiency, enabling researchers to explore the direct and downstream effects of a hyposerotonergic state.

graph Serotonin_Synthesis_Pathway { layout=dot; rankdir=LR; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

}

Figure 1: Serotonin Synthesis Pathway and PCPA Inhibition.

Applications in Neurobiology Research

The ability of PCPA to induce a profound and sustained depletion of serotonin makes it an indispensable tool in a wide range of neurobiological investigations:

  • Modeling Depression and Anxiety: By creating a hyposerotonergic state, PCPA is used to develop animal models that exhibit behaviors analogous to human depression and anxiety, such as anhedonia, behavioral despair, and increased fear responses.[2][8][9] These models are crucial for screening novel antidepressant and anxiolytic compounds.

  • Investigating Aggression and Impulsivity: Serotonin is known to play a key role in the regulation of aggression and impulse control. PCPA-induced serotonin depletion has been shown to increase aggressive behaviors in rodents, providing a model to study the neurobiological underpinnings of these behaviors.[10]

  • Elucidating the Role of Serotonin in Cognition: PCPA is used to study the involvement of serotonin in learning, memory, and executive function. By observing the cognitive deficits that arise after serotonin depletion, researchers can better understand its role in these processes.[11]

  • Sleep Research: The discovery of PCPA's effects on serotonin was instrumental in establishing the role of this neurotransmitter in sleep regulation. PCPA-induced insomnia in animal models continues to be a valuable tool for sleep research.[12]

  • Pain Modulation: The serotonergic system is involved in the descending modulation of pain signals. PCPA can be used to investigate the role of serotonin in different pain states and to test the efficacy of analgesic drugs that may act through serotonergic mechanisms.

Quantitative Data: Efficacy of PCPA in Serotonin Depletion

The following tables summarize the typical efficacy of PCPA in depleting serotonin levels in different brain regions of rodents. The extent of depletion can vary based on the dose, administration route, and time course.

Table 1: Serotonin (5-HT) and 5-HIAA Depletion in Rat Brain Following PCPA Administration

Brain RegionPCPA Dose (mg/kg)Administration RouteTime Post-Administration% 5-HT Depletion (approx.)% 5-HIAA Depletion (approx.)Reference(s)
Whole Brain1000i.p.Not specified>90%>91%[7]
Frontal Cortex150i.p.Not specified~50%Not specified[13]
Frontal CortexNot specifiedi.p.Not specified>99%>99%[14]
Medial Basal Hypothalamus300 (daily for 2 days)i.p.3 daysDramatic DepletionNot specified[15]

Table 2: Serotonin (5-HT) Depletion in Mouse Brain Following PCPA Administration

Brain RegionPCPA Dosing RegimenAdministration Route% 5-HT Depletion (approx.)Reference(s)
Hippocampus500 mg/kg (2 days) then 250 mg/kg (5 days)Oral85%[3]
Prefrontal Cortex500 mg/kg (2 days) then 250 mg/kg (5 days)Oral65%[3]
Hippocampus500 mg/kg (2 days) then 250 mg/kg (5 days)i.p.55%[3]
Prefrontal Cortex500 mg/kg (2 days) then 250 mg/kg (5 days)i.p.50%[3]

Experimental Protocols

Protocol 1: Systemic Serotonin Depletion in Rodents via Intraperitoneal (i.p.) Injection

This protocol describes the standard method for inducing robust serotonin depletion in rats or mice for behavioral and neurochemical studies.

Materials:

  • p-Chlorophenylalanine (PCPA) or p-Chlorophenylalanine methyl ester hydrochloride (more soluble)

  • Vehicle solution (e.g., 0.9% sterile saline, 0.5% carboxymethyl cellulose in saline)

  • Sterile syringes and needles (25-27 gauge)

  • Animal scale

  • Appropriate personal protective equipment (PPE): lab coat, gloves, safety glasses

Procedure:

  • Preparation of PCPA Solution:

    • PCPA has limited solubility in neutral aqueous solutions.[16]

    • Method A (Suspension): Weigh the required amount of PCPA and suspend it in the chosen vehicle (e.g., 0.9% saline with 0.5% Tween 80). Vortex vigorously before each injection to ensure a uniform suspension.

    • Method B (Solubilization of Methyl Ester): The hydrochloride salt of the methyl ester of PCPA is more water-soluble and can be dissolved in sterile saline.

    • Method C (pH adjustment): For the free acid form, it can be dissolved in a small amount of 1N NaOH and then neutralized with 1N HCl to a physiological pH. However, this method should be performed with caution to avoid precipitation and ensure the final solution is well-buffered and non-irritating.

  • Dosing and Administration:

    • Weigh each animal accurately to calculate the correct dose.

    • Typical doses for significant serotonin depletion range from 100 to 400 mg/kg.[15][17][18] A common regimen is a single injection of 300 mg/kg daily for two to three consecutive days.[10][15]

    • Administer the PCPA solution or suspension via intraperitoneal (i.p.) injection.

    • A control group of animals should receive injections of the vehicle solution following the same schedule.

  • Time Course of Depletion:

    • Significant serotonin depletion is typically observed within 24-72 hours after the first injection.[11]

    • Maximal depletion is often reached 2-4 days post-treatment and can be sustained for up to two weeks.[11]

    • The experimental timeline for behavioral testing or tissue collection should be planned according to the desired level of serotonin depletion.

  • Validation of Depletion:

    • It is highly recommended to validate the extent of serotonin depletion in a subset of animals.

    • This can be achieved by collecting brain tissue (e.g., hippocampus, prefrontal cortex, striatum) and measuring the levels of serotonin and its primary metabolite, 5-hydroxyindoleacetic acid (5-HIAA), using techniques such as high-performance liquid chromatography with electrochemical detection (HPLC-ED).

graph Experimental_Workflow { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9];

}

Figure 2: General Experimental Workflow for In Vivo PCPA Studies.

Protocol 2: Voluntary Oral Administration of PCPA in Mice

To mitigate the stress associated with repeated injections, a voluntary oral administration method has been developed and validated.[3]

Materials:

  • p-Chlorophenylalanine (PCPA)

  • Jelly cubes or other palatable food matrix

  • Animal scale

Procedure:

  • Preparation of PCPA-containing Jelly:

    • Prepare a gelatin-based jelly solution.

    • While the solution is still liquid, mix in the appropriate amount of PCPA to achieve the desired dose per jelly cube.

    • Allow the jelly to set and cut it into pre-weighed cubes.

  • Dosing and Administration:

    • A validated dosing regimen is an estimated 500 mg/kg for the first two days, followed by 250 mg/kg for the subsequent five days.[3]

    • Provide the PCPA-containing jelly to the mice in their home cage.

    • Monitor consumption to ensure the animals are ingesting the full dose.

    • The control group should receive jelly cubes without PCPA.

  • Validation and Timeline:

    • This method has been shown to produce significant serotonin depletion in the hippocampus (around 85%) and prefrontal cortex (around 65%) after 7 days of administration.[3]

    • The experimental timeline should be adjusted based on these depletion kinetics.

Conclusion and Future Perspectives

p-Chlorophenylalanine and its analogs remain indispensable tools in neurobiology for investigating the multifaceted roles of serotonin. The ability to induce a robust and sustained depletion of this key neurotransmitter provides a powerful platform for modeling neuropsychiatric disorders and for dissecting the neurochemical basis of behavior. While the use of PCPA requires careful consideration of dosing, administration route, and potential off-target effects, the protocols outlined in this guide provide a solid foundation for its effective and reproducible application. Future research may focus on the development of even more specific inhibitors of TPH isoforms, allowing for a finer dissection of the distinct roles of central versus peripheral serotonin.

References

  • 2-amino-3-(4-chlorophenyl)propanoic acid. (n.d.). In Solubility of Things. Retrieved February 15, 2026, from [Link]

  • Foltran, R. B., & Diaz, S. L. (2020). Neurochemical, Behavioral, and Neurogenic Validation of a Hyposerotonergic Animal Model by Voluntary Oral Consumption of para-Chlorophenylalanine. ACS Chemical Neuroscience, 11(6), 952–959. [Link]

  • Menezes, R., Resmim, C. M., Borba, J. V., Pretzel, C., Müller, M. L., Becker, G., Fontana, B. D., Oliveira, S. M., Canzian, J., & Rosemberg, D. B. (2025). Para-Chlorophenylalanine-Induced Serotonin Depletion Evokes Anxiety and Behavioral Despair in Zebrafish. SSRN. [Link]

  • Dringenberg, H. C., Hargreaves, E. L., Baker, G. B., Cooley, R. K., & Vanderwolf, C. H. (1995). p-chlorophenylalanine-induced serotonin depletion: reduction in exploratory locomotion but no obvious sensory-motor deficits. Behavioural Brain Research, 68(2), 229–237. [Link]

  • Vitalis, T., Fouquet, C., Alvarez, C., van der Velden, V., Chen, B., de Diego, A., Durbec, P., & Gaspar, P. (2007). Embryonic depletion of serotonin affects cortical development. The European Journal of Neuroscience, 26(11), 3079–3093. [Link]

  • Sheard, M. H. (1970). Behavioral effects of serotonin depletion and of p-chlorophenylalanine (a serotonin depletor) in rats. Psychopharmacologia, 17(1), 14–33. [Link]

  • EFFECTS OF DEPLETION OF SEROTONIN USING PARA- CHLOROPHENYLALANINE (PCPA) ON ANXIETY- AND DEPRESSIVE-LIKE BEHAVIORS IN ADULT ZEBRA. (n.d.). lume.ufrgs.br. Retrieved February 15, 2026, from [Link]

  • Düpjan, S., Simon, F., Wichern, M., Tuchscherer, A., Tuchscherer, M., & Otten, W. (2017). Serotonin depletion induces pessimistic-like behavior in a cognitive bias paradigm in pigs. Physiology & Behavior, 174, 18–26. [Link]

  • Serotonin Biosynthesis. (n.d.). In News-Medical.net. Retrieved February 15, 2026, from [Link]

  • Jäkälä, P., Sirviö, J., Jolkkonen, J., Riekkinen, P. Jr, Acsady, L., & Riekkinen, P. (1992). The effects of p-chlorophenylalanine-induced serotonin synthesis inhibition and muscarinic blockade on the performance of rats in a 5-choice serial reaction time task. Behavioural Brain Research, 51(1), 29–40. [Link]

  • Prisco, S., & Esposito, E. (1996). The depletion of brain serotonin levels by para-chlorophenylalanine administration significantly alters the activity of midbrain dopamine cells in rats: an extracellular single cell recording study. Synapse, 22(1), 46–53. [Link]

  • Miczek, K. A., Altman, J. L., Appel, J. B., & Boggan, W. O. (1975). Para-chlorophenylalanine, serotonin and killing behavior. Pharmacology, Biochemistry and Behavior, 3(3), 355–361. [Link]

  • Serotonin Pathway. (n.d.). In MDPI Encyclopedia. Retrieved February 15, 2026, from [Link]

  • Different enzymatic pathways for the synthesis of serotonin. TPH, L-tryptophan hydroxylase. (n.d.). In ResearchGate. Retrieved February 15, 2026, from [Link]

  • Yang, I. C., & Pan, J. T. (1999). Effects of serotonin depletion by p-chlorophenylalanine, p-chloroamphetamine or 5,7-dihydroxytryptamine on central dopaminergic neurons: focus on tuberoinfundibular dopaminergic neurons and serum prolactin. Journal of Biomedical Science, 6(3), 183–193. [Link]

  • Höglund, E., Øverli, Ø., & Winberg, S. (2019). Tryptophan Metabolic Pathways and Brain Serotonergic Activity: A Comparative Review. Frontiers in Endocrinology, 10, 158. [Link]

  • Tobler, I., & Borbély, A. A. (1980). Sleep regulation after reduction of brain serotonin: effect of p-chlorophenylalanine combined with sleep deprivation in the rat. Sleep, 3(2), 145–153. [Link]

  • Effects of pCPA (300 mg kg −1 , i.p. for 3 consecutive days). (n.d.). In ResearchGate. Retrieved February 15, 2026, from [Link]

  • Li, X., Zhu, F., & Man, H.-Y. (2012). Effects of PCPA-induced serotonin depletion on antidepressant efficacy. Journal of Neurochemistry, 120(5), 785–794. [Link]

  • Optimization of In Vivo Studies by Combining Planar Dynamic and Tomographic Imaging: Workflow Evaluation on a Superparamagnetic. (2021). CNR-IRIS. [Link]

  • p-chlorophenylalanine (PCPA), an inhibitor of tryptophan hydroxylase, blocks the daily treatment with its immediate precursor, 5. (n.d.). In Journal of Endocrinology. Retrieved February 15, 2026, from [Link]

  • The Unpredictable Chronic Mild Stress Protocol for Inducing Anhedonia in Mice. (2017). Journal of Visualized Experiments, (126), e55923. [Link]

  • O'Connell, M. T., Portas, C. M., Sarna, G. S., & Curzon, G. (1991). Effect of p-chlorophenylalanine on release of 5-hydroxytryptamine from the rat frontal cortex in vivo. British Journal of Pharmacology, 102(4), 831–836. [Link]

  • Carr, L. A., & Voogt, J. L. (1989). Para-chlorophenylalanine treatment inhibits the expression of vasoactive intestinal peptide messenger RNA in rat anterior pituitary. Endocrinology, 124(6), 2779–2784. [Link]

  • Balayan, A. A., Grigoryan, A. A., & Zakharov, G. A. (2020). Effects of Thryptophan Hydroxylase Blockade by P-Chlorophenylalanine on Contextual Memory Reconsolidation after Training of Different Intensity. International Journal of Molecular Sciences, 21(6), 2087. [Link]

  • Animal Models of Depression: Molecular Perspectives. (2012). Methods in Molecular Biology, 829, 11–33. [Link]

  • In Vivo PK/PD. (n.d.). In Creative Bioarray. Retrieved February 15, 2026, from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubility Enhancement for 4-Chloro-2-methyl-D-phenylalanine

Welcome to the technical support center. This guide is designed for researchers, chemists, and formulation scientists who are encountering solubility challenges with 4-Chloro-2-methyl-D-phenylalanine.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center. This guide is designed for researchers, chemists, and formulation scientists who are encountering solubility challenges with 4-Chloro-2-methyl-D-phenylalanine. As a substituted, non-canonical amino acid, its unique structure presents solubility behavior that requires a systematic and informed approach. This document provides in-depth troubleshooting guides, detailed protocols, and foundational knowledge to help you achieve successful solubilization for your experiments.

Part 1: Foundational Knowledge & Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the solubility of 4-Chloro-2-methyl-D-phenylalanine.

Q1: What are the key structural features of 4-Chloro-2-methyl-D-phenylalanine that affect its solubility?

A1: The solubility of this molecule is governed by a balance of polar and non-polar characteristics:

  • Zwitterionic Amino Acid Core: Like all amino acids, it possesses a carboxylic acid group (-COOH) and an amino group (-NH2). In aqueous solution near neutral pH, these groups exist in their ionized forms (-COO⁻ and -NH3⁺), making the molecule a zwitterion.

  • Hydrophobic Phenyl Ring: The benzene ring is inherently non-polar and disfavors interaction with water.

  • Ring Substituents: The chloro and methyl groups attached to the phenyl ring further increase the molecule's hydrophobicity and surface area, reducing its affinity for aqueous solvents compared to standard D-phenylalanine. Halogenation is a known strategy that can impact hydrophobicity and solubility[1][2][3].

Q2: Why is my compound "slightly soluble in water" as listed on the datasheet?

A2: The term "slightly soluble" indicates that at neutral pH, the compound has limited solubility in water. This is because at its isoelectric point (pI) , the molecule exists as a zwitterion with a net charge of zero. In this state, intermolecular electrostatic repulsion is minimal, and the hydrophobic regions can promote aggregation, leading to precipitation. Amino acid solubility is characteristically lowest at the pI and increases as the pH is adjusted away from this point[4][5].

Q3: What is the general strategy for improving the solubility of this compound?

A3: The primary strategy is to increase the polarity of the molecule by ionizing it. This is achieved by adjusting the pH of the solvent. At a pH well below the pI, the carboxylate group is protonated, and the molecule carries a net positive charge. At a pH well above the pI, the amino group is deprotonated, and the molecule carries a net negative charge. These charged forms are significantly more soluble in polar solvents like water[4][6]. If pH adjustment is not an option for your experimental design, the use of organic co-solvents is the next logical step[7][8].

Q4: Can I use organic solvents?

A4: Yes. For highly hydrophobic compounds, organic solvents are often necessary. Dimethyl sulfoxide (DMSO) is a common first choice due to its strong solubilizing power for a wide range of molecules[9]. However, always consider the compatibility of the solvent with your downstream application. For many biological assays, a final DMSO concentration of <1% is recommended[10].

Part 2: Troubleshooting Guide & Experimental Protocols

This section provides a systematic, problem-oriented approach to solubilization. Follow the decision workflow below to select the appropriate strategy.

Solubility Troubleshooting Workflow

This workflow guides the user from the simplest to more advanced solubilization techniques.

G start Start: Lyophilized 4-Chloro-2-methyl-D-phenylalanine water Attempt to dissolve in pure aqueous solvent (e.g., Water, PBS) start->water dissolved1 SUCCESS: Solution is clear water->dissolved1 Soluble insoluble1 FAIL: Precipitate or cloudy solution water->insoluble1 Insoluble ph_adjust Is pH adjustment compatible with your experiment? insoluble1->ph_adjust ph_yes pH Adjustment Protocol (See Protocol A) ph_adjust->ph_yes Yes cosolvent Co-solvent Protocol (See Protocol B) ph_adjust->cosolvent No dissolved2 SUCCESS: Solution is clear ph_yes->dissolved2 Soluble insoluble2 FAIL: Still insoluble ph_yes->insoluble2 Insoluble insoluble2->cosolvent dissolved3 SUCCESS: Solution is clear cosolvent->dissolved3 Soluble insoluble3 FAIL: Still insoluble cosolvent->insoluble3 Insoluble advanced Advanced Methods: - Salt Formation (Protocol C) - Surfactants (e.g., Tween-80) - Cyclodextrins insoluble3->advanced

Caption: Decision tree for solubilizing 4-Chloro-2-methyl-D-phenylalanine.

Problem: My compound will not dissolve in neutral aqueous buffer (e.g., PBS, Water).

This is the expected behavior at or near the compound's isoelectric point (pI). The primary solution is to ionize the molecule by adjusting the pH.

The ionization state of the amino and carboxylic acid groups is pH-dependent. By shifting the pH, you create a net charge on the molecule, dramatically increasing its solubility in polar solvents.

Caption: Ionization states of an amino acid at different pH values.

Protocol A: Solubilization by pH Adjustment

  • Weigh the required amount of 4-Chloro-2-methyl-D-phenylalanine powder.

  • Add approximately 80% of the final desired volume of purified water.

  • Stir the suspension. It will likely appear cloudy.

  • Choose your path based on experimental needs:

    • To create a cationic, soluble form (Acidic pH): Add 1N HCl dropwise while stirring. The solution should become clear as the pH drops below the pKa of the carboxylic acid group (predicted pKa ≈ 2.23)[11]. One supplier notes solubility at 50 mg/mL in 1N HCl[12].

    • To create an anionic, soluble form (Basic pH): Add 1N NaOH dropwise while stirring. The solution should become clear as the pH rises above the pKa of the amino group (typically pH > 9-10 for phenylalanine analogs).

  • Confirm Dissolution: Once the solution is completely clear, stop adding acid or base.

  • Adjust to Final Volume: Add purified water to reach the final desired volume.

  • Final pH Adjustment (Optional but Critical): If your experiment requires a specific final pH, you can now carefully back-titrate with 1N NaOH (for the acidic prep) or 1N HCl (for the basic prep). Caution: As you approach the pI, the compound may precipitate. Perform this step slowly and be prepared to stop if the solution becomes cloudy.

  • Sterilization: Sterile filter the final solution using a 0.22 µm filter compatible with your solvent.

Problem: My experiment is pH-sensitive and I cannot use strong acids or bases.

When pH adjustment is not feasible, the use of an organic co-solvent is the recommended alternative.

Co-solvents are water-miscible organic solvents that reduce the overall polarity of the solvent system, allowing for better solvation of hydrophobic molecules[7][8].

Table 1: Common Co-solvents for Solubility Enhancement

Co-solvent Properties & Use Cases Typical Starting Concentration
DMSO Strong, versatile solvent. Ideal for initial stock solutions. Can be toxic to cells at >1%. 10-50 mg/mL in 100% DMSO[9]
Ethanol Less toxic than DMSO. Good for many applications. 1-10 mg/mL
PEG 300/400 Low-molecular-weight polyethylene glycol. Often used in preclinical formulations. Variable, formulation-dependent

| Propylene Glycol | Common vehicle in pharmaceutical formulations. | Variable, formulation-dependent |

Protocol B: Solubilization using an Organic Co-solvent (DMSO)

  • Weigh the required amount of 4-Chloro-2-methyl-D-phenylalanine powder into a sterile vial.

  • Add a minimal volume of pure, anhydrous DMSO to the powder. Start with a volume that would yield a high concentration stock (e.g., 100 mg/mL).

  • Vortex or Sonicate: Mix thoroughly until the solid is completely dissolved. Gentle warming (30-40°C) can also be applied if necessary[13].

  • Prepare Working Solution: Slowly add the aqueous buffer (e.g., PBS) to the DMSO stock solution while vortexing . Never add the stock to the buffer, as this can cause immediate precipitation.

  • Observe for Precipitation: If the solution remains clear, you have successfully created your working solution. If it becomes cloudy, the solubility limit in the final buffer/co-solvent mixture has been exceeded. You will need to either lower the final concentration or increase the percentage of the co-solvent.

Problem: The compound precipitates out of the co-solvent mixture at my desired final concentration.

If both pH adjustment and standard co-solvents fail, a more robust chemical modification, such as salt formation, may be required.

Converting the zwitterionic amino acid into a stable salt can significantly improve its aqueous solubility and dissolution rate[14][15]. Creating a hydrochloride (HCl) salt is a common and effective method. The methyl ester hydrochloride salt of the related compound 4-Chloro-DL-phenylalanine is known to have better water solubility[16][17].

Protocol C: Preparation of a Hydrochloride Salt for Enhanced Aqueous Solubility

This protocol should be performed by personnel with experience in chemical synthesis.

  • Dissolve the 4-Chloro-2-methyl-D-phenylalanine free base in a minimal amount of a suitable organic solvent (e.g., methanol or ethanol).

  • Cool the solution in an ice bath (0-4°C).

  • Add a stoichiometric equivalent (1.0 eq) of hydrochloric acid (e.g., as a solution in diethyl ether or isopropanol) dropwise to the stirred solution.

  • Observe Precipitation: The hydrochloride salt should precipitate out of the organic solvent as a solid.

  • Isolate the Salt: Collect the solid precipitate by vacuum filtration.

  • Wash and Dry: Wash the solid with cold diethyl ether to remove any unreacted starting material and then dry under vacuum.

  • Confirm Solubility: The resulting hydrochloride salt powder should now be directly soluble in water or aqueous buffers. Test the solubility of the new salt form starting with a small amount.

Part 3: Reference Data

Table 2: Physicochemical Properties of 4-Chloro-2-methyl-D-phenylalanine

Property Value / Description Source
Molecular Formula C₁₀H₁₂ClNO₂ N/A
Molecular Weight 213.66 g/mol N/A
Appearance White to off-white solid [11]
Predicted pKa (Carboxylic Acid) 2.23 ± 0.15 [11]
Aqueous Solubility Slightly soluble in water [18]

| Storage | Store at 0-8 °C |[11][19] |

References

  • Pharma Excipients. (2022, May 30).
  • Al-Akayleh, F., et al. (2022). Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. RSC Advances, 12(31), 20058-20066.
  • ElShaer, A., et al. (2011). Use of Amino Acids as Counterions Improves the Solubility of the BCS II Model Drug, Indomethacin.
  • Quora. (2014, November 24).
  • WuXi AppTec. (2024, March 15).
  • DigitalCommons@URI. (1969). The Solubility of Amino Acids in Various Solvent Systems.
  • ResearchGate. (2021). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs.
  • Folas, G., et al. (2006). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Industrial & Engineering Chemistry Research, 45(21), 7054-7063.
  • Stäudle, A., et al. (2020). Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. Molecular Pharmaceutics, 17(8), 2879-2890.
  • ResearchGate. (2019). pH dependence of amino acid solubility.
  • Lee, T. Y., & Chen, C. C. (2011). Modeling pH and Solubilities in Aqueous Multisolute Amino Acid Solutions. Industrial & Engineering Chemistry Research, 50(6), 3507-3516.
  • International Journal of Trend in Scientific Research and Development. (2020). Strategies for improving hydrophobic drugs solubility and bioavailability.
  • Royal Society of Chemistry. (2022, June 29).
  • El-Gizawy, S. A., et al. (2013). Preparation and Evaluation of Amino Acid Based Salt Forms of Model Zwitterionic Drug Ciprofloxacin. Pharmaceutica Analytica Acta, 4(1).
  • Quora. (2019, June 17).
  • ChemicalBook. (n.d.). 4-Chloro-2-methyl-D-phenylalanine CAS#: 947615-10-3.
  • JPT Peptide Technologies. (n.d.).
  • ElShaer, A., et al. (2016). Preparation and Characterization of Amino Acids-Based Trimethoprim Salts. PLoS ONE, 11(9), e0163351.
  • PubChem. (n.d.). 4-Chloro-DL-phenylalanine methyl ester hydrochloride.
  • International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility.
  • BenchChem. (2025).
  • ChemBK. (2024, April 9). 4-chloro-D-phenylalanine.
  • Delcanale, P., et al. (2020). Heterochirality and Halogenation Control Phe-Phe Hierarchical Assembly. ACS Nano, 14(11), 15723-15734.
  • D'Hondt, M., et al. (2017). Halogenation at the Phenylalanine Residue of Monomethyl Auristatin F Leads to a Favorable cis/trans Equilibrium and Retained Cytotoxicity. Molecules, 22(12), 2058.
  • Chowdhary, S., et al. (2020).
  • Votano, J. R., et al. (1983). The effect of phenylalanine derivatives on the solubility of deoxyhemoglobin S. A model class of gelation inhibitors. Molecular Pharmacology, 23(1), 100-103.
  • Selleck Chemicals. (n.d.). 4-Chloro-DL-phenylalanine.
  • ResearchGate. (2013, September 24). How to dissolve PCPA (4-chloro-DL-phenylalanine) for i.p. injection in mice?.
  • Sigma-Aldrich. (n.d.). 4-Chloro-DL-phenylalanine 7424-00-2.
  • Freie Universität Berlin Repository. (2020).
  • Chem-Impex. (n.d.). 4-Chloro-D-phenylalanine.

Sources

Optimization

Technical Support Center: Managing Aggregation of Peptides Containing 4-Chloro-2-methyl-D-phenylalanine

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with peptides incorporating the novel, non-canonical amino acid, 4-Chloro-2-methyl-D-phenylalanine...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with peptides incorporating the novel, non-canonical amino acid, 4-Chloro-2-methyl-D-phenylalanine. The unique physicochemical properties of this amino acid can present challenges, most notably a heightened propensity for aggregation. This guide provides in-depth troubleshooting strategies and frequently asked questions to empower you to anticipate, diagnose, and mitigate aggregation issues in your experiments. Our approach is grounded in the fundamental principles of peptide chemistry, offering not just protocols, but the scientific rationale behind them.

Understanding the Challenge: The Physicochemical Impact of 4-Chloro-2-methyl-D-phenylalanine

The incorporation of 4-Chloro-2-methyl-D-phenylalanine into a peptide sequence introduces a combination of electronic and steric factors that can significantly promote self-assembly and aggregation.

  • Increased Hydrophobicity: The addition of a chloro group to the phenyl ring substantially increases its hydrophobicity. This effect is a primary driver of aggregation, as the peptide chains will tend to associate to minimize their contact with an aqueous environment.

  • Steric Hindrance: The ortho-methyl group introduces steric bulk to the side chain. While this can, in some contexts, disrupt certain packing arrangements, it can also influence the peptide's conformational preferences, potentially favoring structures that are prone to aggregation.

  • D-Configuration: The D-amino acid configuration can alter the peptide's secondary structure propensities compared to its all-L-amino acid counterpart, which may lead to unforeseen aggregation pathways.

It is crucial to approach the handling and formulation of these peptides with a proactive strategy to prevent the formation of both soluble and insoluble aggregates, which can compromise experimental results, reduce bioavailability, and potentially induce immunogenicity.

Troubleshooting Guide: A Proactive and Reactive Approach

This section is designed to provide solutions to common problems encountered when working with peptides containing 4-Chloro-2-methyl-D-phenylalanine.

Issue 1: Poor Solubility of the Lyophilized Peptide

Potential Cause: The high hydrophobicity of the peptide due to the 4-Chloro-2-methyl-D-phenylalanine residue(s) leads to strong intermolecular forces that resist dissolution in aqueous buffers.

Solutions:

  • Systematic Solubilization Protocol: A stepwise approach is recommended to find the optimal solvent system.[1][2][3]

    • Step 1: Initial Solvent Choice: Begin by attempting to dissolve a small aliquot of the peptide in a minimal amount of a strong organic solvent. Dimethyl sulfoxide (DMSO) is often a good starting point due to its high solubilizing power and relatively low toxicity in many biological assays.[1][3] Other options include dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP).

    • Step 2: Gradual Dilution: Once the peptide is fully dissolved in the organic solvent, slowly add the desired aqueous buffer to the peptide solution with gentle vortexing. This dropwise addition is critical to avoid localized high concentrations of the peptide that can lead to immediate precipitation.[4]

    • Step 3: Sonication: If the solution becomes cloudy or if particles are visible, brief sonication in a water bath can help to break up small aggregates and improve solubility.[1][3]

  • pH Adjustment: The net charge of the peptide plays a significant role in its solubility.

    • For Basic Peptides (net positive charge): Attempt to dissolve the peptide in a slightly acidic solution, such as 10% acetic acid, before diluting with your final buffer.[1]

    • For Acidic Peptides (net negative charge): Use a slightly basic solution, such as 0.1 M ammonium bicarbonate, for initial dissolution.[4]

Issue 2: Peptide Precipitates Out of Solution Over Time or Upon Freeze-Thaw Cycles

Potential Cause: Even if initially soluble, the peptide may be in a metastable state. Changes in temperature, concentration, or the introduction of nucleation sites can trigger aggregation and precipitation.

Solutions:

  • Inclusion of Solubilizing Excipients: The addition of specific chemical agents to the buffer can help to maintain peptide solubility and prevent aggregation.

Excipient ClassExamplesRecommended ConcentrationMechanism of Action
Organic Co-solvents Acetonitrile, Isopropanol5-20% (v/v)Disrupt hydrophobic interactions between peptide chains.[2]
Chaotropic Agents Guanidine-HCl, Urea1-2 MDisrupt the hydrogen bond networks that can stabilize aggregates.[5]
Non-ionic Detergents Tween® 20, Triton™ X-1000.01-0.1% (v/v)Coat hydrophobic surfaces of the peptide, preventing self-association.
Amino Acids L-Arginine, L-Glutamic Acid50-150 mMCan screen charges and interact with hydrophobic patches to reduce aggregation.[5]
  • Storage and Handling Best Practices:

    • Aliquoting: Prepare single-use aliquots of the peptide solution to minimize freeze-thaw cycles.

    • Flash Freezing: Rapidly freeze aliquots in liquid nitrogen before storing at -80°C to reduce the formation of ice crystals that can promote aggregation.

    • Low-Binding Tubes: Use low-protein-binding microcentrifuge tubes to prevent surface-induced aggregation.

Frequently Asked Questions (FAQs)

Q1: How can I predict if my peptide sequence containing 4-Chloro-2-methyl-D-phenylalanine is likely to aggregate?

A1: While there are no prediction tools specifically trained on this modified amino acid, you can use general principles and existing algorithms as a first-pass assessment. Look for sequences with a high content of hydrophobic residues in addition to the 4-Chloro-2-methyl-D-phenylalanine. Several web-based tools can predict aggregation-prone regions based on the primary sequence of natural amino acids; you can substitute your modified residue with a highly hydrophobic natural amino acid like Tryptophan or Phenylalanine to get a preliminary indication.

Q2: What is the best way to remove pre-existing aggregates from my peptide solution?

A2: For insoluble aggregates, centrifugation at high speed (e.g., >14,000 x g for 15-30 minutes) can pellet the larger particles. The supernatant can then be carefully collected. For soluble aggregates, size-exclusion chromatography (SEC) is the most effective method to separate monomeric peptide from oligomers and larger aggregates.[6][7]

Q3: Can I use temperature to improve the solubility of my peptide?

A3: Gentle warming (e.g., to 37°C) can sometimes aid in the initial dissolution of a peptide.[3] However, be cautious, as prolonged exposure to elevated temperatures can also accelerate aggregation kinetics for some peptides. It is a parameter that needs to be empirically tested for your specific sequence.

Q4: How can I monitor peptide aggregation in my experiments?

A4: Several biophysical techniques can be employed to detect and quantify peptide aggregation. The choice of method will depend on the nature of the aggregates (soluble vs. insoluble) and the information you wish to obtain.

  • Thioflavin T (ThT) Fluorescence Assay: This is a common method for detecting the formation of amyloid-like fibrils, which are rich in β-sheet structures.[8][9][10][11][12]

  • Size-Exclusion Chromatography (SEC): SEC separates molecules based on their hydrodynamic radius, making it an excellent tool for quantifying the distribution of monomers, dimers, and larger soluble aggregates.[6][7]

  • Dynamic Light Scattering (DLS): DLS measures the size distribution of particles in a solution and is highly sensitive to the presence of large aggregates.[13][14][15][16][17]

  • Circular Dichroism (CD) Spectroscopy: CD can be used to monitor changes in the secondary structure of the peptide, such as a transition from a random coil or α-helical conformation to a β-sheet structure, which is often associated with aggregation.[5][18][19][20][21]

Experimental Protocols

Protocol 1: Thioflavin T (ThT) Aggregation Kinetics Assay

This protocol allows for the real-time monitoring of amyloid-like fibril formation.

Materials:

  • Thioflavin T (ThT)

  • Phosphate buffer (10 mM phosphate, 150 mM NaCl, pH 7.0)

  • Peptide stock solution

  • Black, clear-bottom 96-well plate

  • Fluorescence plate reader

Procedure:

  • Prepare a 1 mM ThT stock solution in the phosphate buffer and filter it through a 0.22 µm syringe filter.[8]

  • On the day of the experiment, dilute the ThT stock solution to a final working concentration of 20 µM in the phosphate buffer.[12]

  • In the wells of the 96-well plate, combine your peptide at the desired final concentration with the 20 µM ThT working solution. Prepare triplicate wells for each condition.

  • Include a negative control containing only the ThT working solution and buffer.

  • Seal the plate to prevent evaporation.

  • Incubate the plate in a fluorescence plate reader at 37°C with intermittent shaking.

  • Monitor the fluorescence intensity at an excitation wavelength of ~440-450 nm and an emission wavelength of ~480-490 nm, taking readings every 15-30 minutes for the duration of the experiment.[9][11]

Protocol 2: Analysis of Soluble Aggregates by Size-Exclusion Chromatography (SEC)

This protocol provides a method for quantifying the different species of soluble peptide in your sample.

Materials:

  • HPLC system with a UV detector

  • Size-exclusion column appropriate for the molecular weight range of your peptide and its potential oligomers

  • Mobile phase (e.g., phosphate-buffered saline, pH 7.4)

  • Peptide sample, filtered through a 0.22 µm syringe filter

Procedure:

  • Equilibrate the SEC column with the mobile phase at a constant flow rate until a stable baseline is achieved.

  • Inject a known concentration of your peptide sample onto the column.

  • Monitor the elution profile at a suitable wavelength (typically 214 nm or 280 nm for peptides).

  • Larger species (aggregates) will elute earlier than smaller species (monomers).

  • The relative percentage of each species can be determined by integrating the peak areas in the chromatogram.

Visualizing the Aggregation Pathway and Intervention Points

Aggregation_Pathway cluster_intervention Intervention Strategies Monomer Soluble Monomer Oligomer Soluble Oligomer Monomer->Oligomer Nucleation Fibril Insoluble Fibril Oligomer->Fibril Elongation Solubilization Optimized Solubilization (Organic Solvents, pH) Solubilization->Monomer Maintains Monomeric State Excipients Excipients (Arginine, Detergents) Excipients->Monomer Inhibits Nucleation Storage Proper Storage (Aliquoting, Flash Freezing) Storage->Monomer Prevents Stress-Induced Aggregation

Caption: A logical workflow illustrating the peptide aggregation pathway and key intervention points.

Concluding Remarks

The successful application of peptides containing 4-Chloro-2-methyl-D-phenylalanine hinges on a thorough understanding and proactive management of their aggregation propensity. By employing the systematic troubleshooting strategies, analytical protocols, and formulation considerations outlined in this guide, researchers can significantly enhance the reliability and reproducibility of their experiments. As with any novel chemical entity, empirical testing of the suggested approaches for your specific peptide sequence is paramount. Our team of application scientists is available for further consultation on your specific challenges.

References

  • SB-PEPTIDE. Peptide Solubility Guidelines - How to solubilize a peptide. [Link]

  • Amyloid-Binding Dyes. Thioflavin T spectroscopic assay. [Link]

  • JPT. Peptide Solubilization. [Link]

  • MtoZ Biolabs. CD Changes After Protein Aggregation. [Link]

  • ResearchGate. Secondary structure of protein aggregates was obtained by circular.... [Link]

  • JASCO Global. Circular Dichroism Spectroscopic Study of b-Amyloid Aggregation and the Effects of Inhibitors. [Link]

  • protocols.io. Amyloid beta M1 42 Aggregation Monitored by Thioflavin-T ThT Fluorescence in a Plate Reader. [Link]

  • University of Washington. DLS Protocol. [Link]

  • protocols.io. Thioflavin-T (ThT) Aggregation assay protocol 1000. [Link]

  • Agilent. SIZE EXCLUSION CHROMATOGRAPHY FOR BIOMOLECULE ANALYSIS. [Link]

  • MDPI. Unlocking Insights into Folding, Structure, and Function of Proteins through Circular Dichroism Spectroscopy—A Short Review. [Link]

  • The Nest Group. Application Note #9802 Designing Purification Methods for Hydrophobic Peptides. [Link]

  • CD Formulation. Dynamic Light Scattering (DLS) Technology - Therapeutic Proteins & Peptides. [Link]

  • Bio-protocol. α-Synuclein Aggregation Monitored by Thioflavin T Fluorescence Assay. [Link]

  • ResearchGate. (PDF) Thioflavin-T (ThT) Aggregation assay v1. [Link]

  • Stetefeld, J., McKenna, S. A., & Patel, T. R. (2016). Dynamic light scattering: a practical guide and applications in biomedical sciences. Biophysical reviews, 8(4), 409–427. [Link]

  • Zentriforce Pharma. DLS Services for Peptide Development. [Link]

  • PSS. Tips & Tricks GPC/SEC: Protein Analysis with Size-Exclusion Chromatography. [Link]

  • Wyatt Technology. Dynamic Light Scattering (DLS). [Link]

  • G-Biosciences. Size Exclusion Chromatography. [Link]

  • Fekete, S., et al. (2014). Theory and practice of size exclusion chromatography for the analysis of protein aggregates. Journal of Pharmaceutical and Biomedical Analysis, 101, 161-173. [Link]

Sources

Troubleshooting

Technical Support Center: Navigating the Synthesis of Peptides Containing 4-Chloro-2-methyl-D-phenylalanine

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals incorporating the sterically hindered and electronically modified amino acid, 4-Chloro-2-methyl-D-phenylal...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals incorporating the sterically hindered and electronically modified amino acid, 4-Chloro-2-methyl-D-phenylalanine, into their peptide synthesis workflows. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you overcome common challenges and mitigate side reactions associated with this unique building block.

The presence of both a chloro and a methyl group on the D-phenylalanine scaffold introduces specific challenges that require careful consideration of coupling reagents, reaction conditions, and cleavage strategies to ensure the successful synthesis of your target peptide with high purity and yield. This resource is designed to be your comprehensive guide to navigating these complexities.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with incorporating 4-Chloro-2-methyl-D-phenylalanine in Solid-Phase Peptide Synthesis (SPPS)?

The main challenges arise from the combined steric and electronic effects of the substituents on the phenyl ring. The ortho-methyl group introduces significant steric hindrance, which can impede the approach of the activated carboxyl group to the N-terminal amine of the growing peptide chain, leading to slow or incomplete coupling reactions.[1][2] The para-chloro group is electron-withdrawing, which can increase the acidity of the α-proton of the amino acid, making it more susceptible to racemization during the activation step.[3]

Q2: Which coupling reagents are most effective for sterically hindered amino acids like 4-Chloro-2-methyl-D-phenylalanine?

For difficult couplings involving sterically hindered residues, standard coupling reagents may be insufficient. More potent activating agents are generally required. Uronium/aminium salt-based reagents like HATU, HCTU, and HBTU, or phosphonium salt-based reagents like PyBOP and PyAOP, are highly recommended.[1][4] These reagents are known to facilitate coupling reactions for even the most challenging, sterically demanding amino acids.[5]

Q3: How can I minimize the risk of racemization when activating 4-Chloro-2-methyl-D-phenylalanine?

Minimizing racemization is crucial, especially given the electron-withdrawing nature of the chloro substituent. Key strategies include:

  • Choice of Additives: The use of additives like 1-hydroxybenzotriazole (HOBt) or its more effective analogue, 6-Cl-HOBt and 1-hydroxy-7-azabenzotriazole (HOAt), can significantly suppress racemization.[6]

  • Pre-activation Time: Keep the pre-activation time of the amino acid to a minimum before adding it to the resin. Prolonged activation can increase the likelihood of oxazolone formation, a key intermediate in the racemization pathway.[3]

  • Base Selection: Use a sterically hindered, non-nucleophilic base such as diisopropylethylamine (DIEA) or 2,4,6-collidine for activation.[7]

Q4: What are the signs of incomplete coupling, and how can I address them?

Incomplete coupling is a common issue with sterically hindered amino acids. Signs include:

  • Positive Kaiser Test: A positive ninhydrin (Kaiser) test after the coupling step indicates the presence of unreacted primary amines.

  • Deletion Sequences in Mass Spectrometry: Analysis of the crude peptide by mass spectrometry may reveal the presence of peptides missing the 4-Chloro-2-methyl-D-phenylalanine residue (deletion sequences).[1]

To address incomplete coupling, consider the following:

  • Double Coupling: Perform a second coupling step with a fresh portion of activated amino acid.

  • Increased Temperature: Performing the coupling at a moderately elevated temperature (e.g., 40-50 °C) can help overcome the activation energy barrier.[1]

  • Microwave-Assisted Synthesis: Microwave energy can significantly accelerate coupling reactions for sterically hindered amino acids.[8]

Q5: Are there any specific considerations for the final cleavage and deprotection of peptides containing 4-Chloro-2-methyl-D-phenylalanine?

Yes, the presence of the chloro-substituted aromatic ring requires attention during cleavage. While a standard trifluoroacetic acid (TFA)-based cleavage cocktail is generally effective, the electron-rich phenyl ring can be susceptible to alkylation by carbocations generated from protecting groups. It is advisable to use a scavenger cocktail that can effectively quench these reactive species. A common and effective cocktail is Reagent K (TFA/water/phenol/thioanisole/1,2-ethanedithiol).[9] For peptides containing other sensitive residues like Trp, Met, or Cys, a more tailored scavenger cocktail may be necessary.[10][11]

Troubleshooting Guide: Common Side Reactions and Solutions

Problem Potential Cause(s) Recommended Solutions & Rationale
Low Coupling Efficiency / Deletion Sequences Steric hindrance from the ortho-methyl group preventing efficient amide bond formation.[1][2]Primary: Use a high-activity coupling reagent such as HATU, HCTU, or PyBOP. These reagents form highly reactive activated esters that can overcome steric barriers.[1][4] Secondary: Perform a double coupling. The second exposure to fresh reagent can drive the reaction to completion. Alternative: Increase the coupling temperature to 40-50°C or utilize microwave-assisted synthesis to provide the necessary energy to overcome the steric hindrance.[1][8]
Epimerization (D/L Isomerization) The electron-withdrawing para-chloro group increases the acidity of the α-proton, making it more susceptible to abstraction during activation.[3] This leads to the formation of the undesired L-isomer.Primary: Incorporate racemization-suppressing additives like HOAt or 6-Cl-HOBt in the activation step. These additives favor the formation of active esters that are less prone to racemization.[6] Secondary: Minimize the pre-activation time to reduce the lifetime of the highly reactive, racemization-prone intermediate. Tertiary: Use a sterically hindered base like 2,4,6-collidine instead of DIEA to minimize proton abstraction from the α-carbon.[7]
Peptide Aggregation The hydrophobic nature of the substituted phenylalanine residue can contribute to inter-chain hydrogen bonding and aggregation of the growing peptide on the solid support.[12]Primary: Switch to a more polar solvent system such as N-methyl-2-pyrrolidone (NMP) or a mixture of DMF/NMP.[6] Secondary: Incorporate "difficult sequence" protocols, such as coupling at elevated temperatures or using chaotropic salts (e.g., LiCl) to disrupt secondary structures.[6]
Side Reactions During Cleavage The electron-rich phenyl ring can be susceptible to alkylation by carbocations generated from protecting groups (e.g., tert-butyl) during TFA cleavage.Primary: Use a comprehensive scavenger cocktail such as Reagent K (TFA/water/phenol/thioanisole/EDT) to effectively quench reactive carbocations.[9] Secondary: If the peptide contains other sensitive residues like Trp or Met, ensure the scavenger cocktail is optimized for their protection (e.g., by including triisopropylsilane (TIS)).[10]

Experimental Protocols

Protocol 1: Optimized Coupling of Fmoc-4-Chloro-2-methyl-D-phenylalanine-OH

This protocol outlines a robust method for coupling the sterically hindered 4-Chloro-2-methyl-D-phenylalanine using HATU as the coupling reagent.

  • Resin Preparation: Swell the resin (e.g., Rink Amide resin, 0.1 mmol scale) in N,N-dimethylformamide (DMF) for at least 30 minutes in a peptide synthesis vessel.

  • Fmoc-Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for another 10 minutes to ensure complete removal of the Fmoc protecting group from the N-terminus of the growing peptide chain.

  • Washing: Wash the resin thoroughly with DMF (5 x 1 min) to remove residual piperidine and byproducts.

  • Amino Acid Activation: In a separate vial, dissolve Fmoc-4-Chloro-2-methyl-D-phenylalanine-OH (4 equivalents relative to resin loading), HATU (3.9 equivalents), and DIEA (8 equivalents) in DMF. Allow to pre-activate for no more than 2 minutes.[1]

  • Coupling Reaction: Add the activated amino acid solution to the deprotected peptide-resin. Agitate the reaction vessel at room temperature for 2 hours. For particularly difficult couplings, the temperature can be raised to 40°C.

  • Monitoring: Perform a Kaiser test to check for the presence of free primary amines. If the test is positive, proceed with a second coupling.

  • Washing: Drain the coupling solution and wash the resin with DMF (5 x 1 min) to remove excess reagents and byproducts.

Protocol 2: Final Cleavage and Deprotection

This protocol describes the final cleavage of the peptide from the resin and removal of side-chain protecting groups using a standard scavenger cocktail.

  • Resin Preparation: After the final Fmoc deprotection and washing steps of the synthesis, wash the peptide-resin with dichloromethane (DCM) (3 x 1 min) and dry it under a stream of nitrogen.

  • Cleavage Cocktail Preparation: In a well-ventilated fume hood, prepare the cleavage cocktail. A recommended general-purpose cocktail is Reagent B (TFA/Phenol/Water/TIPS 88:5:5:2 v/v/v/v).[11] For peptides with multiple sensitive residues, Reagent K (TFA/water/phenol/thioanisole/EDT 82.5:5:5:5:2.5 v/v/v/v/v) is a robust option.[9]

  • Cleavage Reaction: Add the cleavage cocktail to the dried peptide-resin (approximately 10 mL per gram of resin). Gently agitate the mixture at room temperature for 2-3 hours.

  • Peptide Precipitation: Filter the cleavage mixture into a cold solution of diethyl ether to precipitate the crude peptide.

  • Isolation and Washing: Centrifuge the suspension to pellet the peptide. Decant the ether and wash the peptide pellet with cold diethyl ether two more times to remove residual scavengers and cleavage byproducts.

  • Drying: Dry the crude peptide pellet under vacuum.

  • Analysis: Dissolve a small amount of the crude peptide in an appropriate solvent (e.g., water/acetonitrile mixture) and analyze by HPLC and mass spectrometry to determine purity and confirm the molecular weight.

Visualizing Key Concepts

Coupling_Challenges cluster_amino_acid 4-Chloro-2-methyl-D-phenylalanine cluster_challenges Synthesis Challenges AA Steric & Electronic Properties SlowCoupling Slow/Incomplete Coupling AA->SlowCoupling ortho-methyl group Racemization Racemization AA->Racemization para-chloro group Aggregation Aggregation AA->Aggregation Hydrophobicity

Caption: Key challenges in peptide synthesis with 4-Chloro-2-methyl-D-phenylalanine.

Troubleshooting_Workflow Start Problem Detected (e.g., Low Yield, Impurities) CheckCoupling Incomplete Coupling? Start->CheckCoupling CheckRacemization Epimerization? CheckCoupling->CheckRacemization No OptimizeCoupling Optimize Coupling: - Stronger Reagent (HATU) - Double Couple - Increase Temperature/Microwave CheckCoupling->OptimizeCoupling Yes OptimizeActivation Optimize Activation: - Add HOAt - Minimize Pre-activation - Use Hindered Base CheckRacemization->OptimizeActivation Yes End Improved Synthesis CheckRacemization->End No OptimizeCoupling->End OptimizeActivation->End

Caption: A streamlined troubleshooting workflow for common issues.

References

  • Katritzky, A. R., Todadze, E., Angrish, P., & Draghici, B. (2009). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 74(15), 5489–5494. [Link]

  • GCC. (n.d.). racemization in peptide synthesis racemization. [Link]

  • Semantic Scholar. (n.d.). Active esters and resins in peptide synthesis: the role of steric hindrance. [Link]

  • AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

  • Steinauer, R., & White, P. (1980). Racemization of Amino Acids in Dipeptides Shows COOH > NH2 for Non-Sterically Hindered Residues. Science, 207(4432), 765–767. [Link]

  • ResearchGate. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. [Link]

  • CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. [Link]

  • CDN. (n.d.). Cleavage Cocktail Selection. [Link]

  • AAPPTEC. (n.d.). Amino Acid Derivatives for Peptide Synthesis. [Link]

  • Mesa Labs. (n.d.). SPPS Tips For Success Handout. [Link]

  • Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular biotechnology, 33(3), 239–254. [Link]

  • YouTube. (2021, March 12). Lecture 16 Protecting groups and racemization of Amino Acids. [Link]

  • Daugulis, O., & Zaitsev, V. G. (2005). C−H Functionalization in the Synthesis of Amino Acids and Peptides. Chemical reviews, 105(11), 4225–4276. [Link]

  • National University of Singapore. (2022, September 29). PEPTIDE MODIFICATION BY COMBINING C-H FUNCTIONALIZATION AND SULFUR(VI)-FLUORIDE EXCHANGE. [Link]

  • Sivakua, T., & Smith, D. K. (2023). Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. International journal of molecular sciences, 24(15), 12053. [Link]

  • ResearchGate. (n.d.). Chemically fuelled deracemization of amino acids. [Link]

  • Okumura, M., Asami, S., & Oishi, T. (2024). Electronic substituent effect on the conformation of a phenylalanine-incorporated cyclic peptide. RSC advances, 14(2), 1109–1115. [Link]

  • The Royal Society of Chemistry. (2024). Electronic substituent effect on the conformation of a phenylalanine-incorporated cyclic peptide. [Link]

  • Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and Protocols of Modern Solid Phase Peptide Synthesis. Molecular Biotechnology, 33(3), 239-254. [Link]

  • ResearchGate. (2009). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. [Link]

  • Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B. [Link]

  • Google Patents. (2015). WO2015028599A1 - Cleavage of synthetic peptides.
  • Sparrow, J. T., & Gotto, A. M. (1980). Synthesis of a peptide labelled with p-iodophenylalanine which corresponds to the first amphipathic region of apolipoprotein C-I. Annals of the New York Academy of Sciences, 348, 187–211. [Link]

  • Merck Millipore. (n.d.). Novabiochem® - Fmoc resin cleavage protocols. [Link]

  • Albericio, F., & Carpino, L. A. (1997). New peptide architectures through C–H activation stapling between tryptophan–phenylalanine/tyrosine residues. Nature Communications, 6(1), 7160. [Link]

  • Wiriyasermkul, P., Nagamori, S., Ohgaki, R., & Kanai, Y. (2012). Structure–activity characteristics of phenylalanine analogs selectively transported by L-type amino acid transporter 1 (LAT1). Journal of pharmacological sciences, 118(3), 345–353. [Link]

  • Bibliomed. (2018). Side reactions in peptide synthesis: An overview. [Link]

  • Giese, B., & Wex, K. (2018). Amide Neighbouring-Group Effects in Peptides: Phenylalanine as Relay Amino Acid in Long-Distance Electron Transfer. ChemBioChem, 19(9), 922–926. [Link]

  • Kennesaw State University. (2022). Installing Modified Phenylalanine to Improve Peptide Therapeutics for Alzheimer's Diseases. [Link]

  • Torres-García, C., Pulido, D., Carceller, M., Ramos, I., Royo, M., & Nicolás, E. (2012). Solid-phase synthesis of phenylalanine containing peptides using a traceless triazene linker. The Journal of organic chemistry, 77(21), 9852–9858. [Link]

  • de Koning, T. J. (2013). Amino acid synthesis deficiencies. Handbook of clinical neurology, 113, 1775–1783. [Link]

  • van der Crab, M. S., & de Koning, T. J. (2017). Amino acid synthesis deficiencies. Journal of inherited metabolic disease, 40(5), 607–616. [Link]

  • van der Crab, M. S., & de Koning, T. J. (2017). Amino acid synthesis deficiencies. Journal of inherited metabolic disease, 40(5), 607–616. [Link]

  • Vandewynckel, Y. P., Linder, B., & Laukens, D. (2015). Inadequate fine-tuning of protein synthesis and failure of amino acid homeostasis following inhibition of the ATPase VCP/p97. Cell death & disease, 6(12), e2023. [Link]

Sources

Optimization

4-Chloro-2-methyl-D-phenylalanine stability in different solvents and pH

Case ID: #CHIRAL-AA-SOLV-01 Status: Active Guide Assigned Scientist: Senior Application Scientist, Chiral Chemistry Division[1] Introduction: Compound Profile & Critical Parameters Welcome to the technical support hub fo...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: #CHIRAL-AA-SOLV-01

Status: Active Guide Assigned Scientist: Senior Application Scientist, Chiral Chemistry Division[1]

Introduction: Compound Profile & Critical Parameters

Welcome to the technical support hub for 4-Chloro-2-methyl-D-phenylalanine . This non-canonical amino acid presents unique challenges due to the simultaneous presence of an electron-withdrawing halogen (4-Cl) and a sterically demanding ortho-methyl group (2-Me).[1]

Why this matters:

  • The 4-Chloro group increases the acidity of the

    
    -proton via inductive effects, making the chiral center more susceptible to racemization than native phenylalanine.
    
  • The 2-Methyl group introduces significant steric hindrance (ortho-effect), altering solubility profiles and potentially twisting the aromatic ring out of planarity, which affects peptide coupling rates.[1]

  • The D-Configuration requires strict pH control to prevent conversion to the L-isomer or racemic mixture, which would render the compound useless for specific peptidomimetic applications.[1]

Module 1: Solubility & Solvent Compatibility

User Issue: "I cannot get the compound to dissolve in neutral water, and it precipitates when I add water to my DMSO stock."

The Solubility Mechanism

Like all amino acids, 4-Chloro-2-methyl-D-phenylalanine exists as a zwitterion at neutral pH.[1] The crystal lattice energy is high due to strong electrostatic interactions between the ammonium (


) and carboxylate (

) groups. To dissolve it, you must break this lattice by charging the molecule significantly away from its isoelectric point (pI).
Troubleshooting Guide: The "pH Swing" Protocol

Scientist’s Tip: Do not attempt to dissolve this directly in neutral water (pH 7). It will remain a suspension.[1]

Protocol A: Aqueous Solubilization (For Biological Assays)
  • Suspend: Weigh the powder into water (Result: Cloudy suspension).

  • Acidify or Basify:

    • For Acidic Stock: Add 1.0 M HCl dropwise.[1] The amine becomes protonated (

      
      ), and the carboxylic acid remains protonated (
      
      
      
      ). Solubility improves below pH 2.
    • For Basic Stock: Add 1.0 M NaOH dropwise.[1] The amine becomes neutral (

      
      ), and the carboxylate is ionized (
      
      
      
      ). Solubility improves above pH 9.
  • Buffer Back (Carefully): Once dissolved, slowly add buffer to reach the desired pH. Warning: If you hit the pI (approx pH 5.5–6.0), it may precipitate.

Protocol B: Organic Solubilization (For Peptide Synthesis)
  • Recommended Solvent: DMSO or DMF (Anhydrous).

  • Solubility Limit: Typically 50–100 mg/mL.

  • Issue: Adding water to a DMSO stock causes "crashing out."

  • Solution: Ensure the aqueous phase you are adding is already pH-adjusted (buffered) before mixing with the DMSO stock.[1]

Visual Guide: Solubility Decision Tree

SolubilityTree Start Start: Solid Powder Target Target Application? Start->Target PeptideSynth Peptide Synthesis (Organic Phase) Target->PeptideSynth BioAssay Biological Assay (Aqueous Phase) Target->BioAssay Solvent1 Use DMF or NMP PeptideSynth->Solvent1 Solvent2 Use DMSO (Stock) BioAssay->Solvent2 WaterCheck Direct to Water? Solvent2->WaterCheck Fail Precipitation Risk (Zwitterion Limit) WaterCheck->Fail Neutral pH AcidBase Adjust pH < 2 or > 9 WaterCheck->AcidBase pH Adjustment Success Clear Solution AcidBase->Success

Figure 1: Decision matrix for solubilizing 4-Chloro-2-methyl-D-phenylalanine based on downstream application.

Module 2: pH-Dependent Stability & Racemization

User Issue: "My peptide synthesis yield is good, but the chiral purity dropped. Is the D-isomer converting to L?"

The Racemization Risk

Racemization is the primary stability threat. It occurs via the removal of the


-proton by a base, forming a planar carbanion intermediate. When a proton returns, it can attack from either side, destroying the chiral purity.
  • Risk Factor 1 (Electronic): The 4-Chloro group is electron-withdrawing.[1] This pulls electron density away from the

    
    -carbon, making the 
    
    
    
    -proton more acidic (easier to remove) compared to unsubstituted phenylalanine [1].
  • Risk Factor 2 (Steric): The 2-Methyl group twists the ring.[1] While it provides some steric bulk that might block base access, the electronic destabilization from the chloro group usually dominates.

Stability Data Table
Solvent / ConditionStability RatingRisk AssessmentRecommendation
0.1 M HCl (pH 1) High NegligibleSafe for storage and handling.[1]
Water (pH 7) High Very LowStable, but solubility is the limiting factor.
0.1 M NaOH (pH 13) Low Critical Racemization Risk. Use only for rapid dissolution, then neutralize immediately.
DMF + Piperidine Moderate ModerateStandard Fmoc deprotection (20% piperidine) can cause minor racemization if prolonged (>30 mins).
DMSO (Anhydrous) High LowStable at -20°C. Avoid moisture to prevent hydrolysis if activated.[1]
Mechanism of Failure: Base-Catalyzed Racemization[1]

Racemization D_Iso D-Isomer (Chiral Center) Intermediate Planar Carbanion (Achiral Intermediate) D_Iso->Intermediate - H+ (Alpha Proton Removal) Base Base Attack (OH- or Amine) Base->D_Iso L_Iso L-Isomer Intermediate->L_Iso + H+ (Top Face) D_Iso_Ret D-Isomer Intermediate->D_Iso_Ret + H+ (Bottom Face) Racemic Racemic Mixture (Loss of Activity) L_Iso->Racemic D_Iso_Ret->Racemic

Figure 2: The pathway of racemization.[1][2] The 4-Cl substituent stabilizes the planar carbanion intermediate, accelerating this process in basic conditions.

Module 3: Storage & Handling FAQ

Q: Can I store the DMSO stock solution at room temperature? A: Short-term (days), yes. Long-term, no. DMSO is hygroscopic.[1] Absorbed water can lead to gradual hydrolysis or microbial growth.[1] Store DMSO stocks at -20°C or -80°C. Desiccate the solid powder at 4°C [2].

Q: I see a color change (yellowing) in my solution over time. A: This indicates oxidation or photodegradation. Halogenated aromatics can be sensitive to UV light (dehalogenation).

  • Action: Store in amber vials.

  • Check: Run LC-MS. If you see a mass shift of -34 Da (loss of Cl) or +16 Da (oxidation), discard the stock.

Q: How do I check for racemization? A: Standard C18 HPLC will not separate D and L isomers. You must use a Chiral Column (e.g., Crownpak CR(+) or Chiralpak ZWIX) or derivatize with Marfey’s Reagent (FDAA) followed by standard HPLC [3].

References

  • PubChem. (2025). 4-Chloro-L-phenylalanine Compound Summary. National Library of Medicine. Available at: [Link] (Data extrapolated to D-isomer).[1]

  • Biotage. (2023).[3] Stability of Amino Acid Stock Solutions in Peptide Synthesis. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Yield in 4-Chloro-2-methyl-D-phenylalanine Peptide Synthesis

Welcome to the technical support center for troubleshooting challenges in peptide synthesis. This guide is specifically designed for researchers, scientists, and drug development professionals encountering low yields dur...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for troubleshooting challenges in peptide synthesis. This guide is specifically designed for researchers, scientists, and drug development professionals encountering low yields during the synthesis of peptides containing the sterically hindered amino acid, 4-Chloro-2-methyl-D-phenylalanine. Our goal is to provide in-depth, scientifically grounded solutions to overcome common hurdles in your experimental workflow.

Introduction: The Challenge of Sterically Hindered Amino Acids

The incorporation of sterically hindered amino acids like 4-Chloro-2-methyl-D-phenylalanine presents a significant challenge in solid-phase peptide synthesis (SPPS). The bulky ortho-methyl group on the phenyl ring can dramatically slow down reaction kinetics, leading to incomplete couplings, lower yields, and an increased risk of side reactions.[1] This guide provides a structured approach to troubleshooting these issues, focusing on optimizing coupling conditions and mitigating common failure points.

Part 1: Troubleshooting Guide - Low Coupling Efficiency

Low coupling efficiency is the most frequent cause of low overall yield. This section addresses common questions related to improving the coupling of 4-Chloro-2-methyl-D-phenylalanine.

Question 1: Why am I observing a low coupling efficiency when incorporating 4-Chloro-2-methyl-D-phenylalanine?

Answer: The primary reason for low coupling efficiency is the steric hindrance imposed by the ortho-methyl group on the phenylalanine ring. This bulkiness physically obstructs the approach of the activated carboxyl group to the N-terminal amine of the growing peptide chain, slowing down the rate of peptide bond formation. Additionally, the electron-withdrawing effect of the para-chloro group can slightly influence the reactivity of the aromatic ring, though the steric effect of the methyl group is the dominant factor.

To overcome this, a combination of optimized coupling reagents, reaction conditions, and strategic protocol modifications is necessary.

Question 2: What are the most effective coupling reagents for 4-Chloro-2-methyl-D-phenylalanine?

Answer: For sterically hindered amino acids, standard coupling reagents like DCC or DIC may prove insufficient.[2] More potent activating reagents are required to accelerate the reaction and drive it to completion. The most effective choices are typically aminium/uronium or phosphonium salt-based reagents.[1][3]

Recommended Coupling Reagents for Sterically Hindered Amino Acids:

Reagent ClassExamplesKey Advantages
Aminium/Uronium Salts HATU, HBTU, HCTU, COMUForm highly reactive OAt or Oxyma esters, leading to rapid coupling times and reduced side reactions.[2][3] HATU is often considered the most efficient in this class due to the anchimeric assistance provided by the pyridine nitrogen in the HOAt leaving group.[3]
Phosphonium Salts PyBOP, PyAOPAlso form highly reactive esters and are effective for difficult couplings.[3]

Expert Insight: While both classes are effective, aminium/uronium salts like HATU and COMU are often preferred for their high reactivity and the stability of their solutions in DMF (with the exception of COMU, which has moderate stability).[3][4]

Question 3: How can I optimize my coupling protocol to improve yields?

Answer: Beyond selecting a powerful coupling reagent, several protocol modifications can significantly enhance coupling efficiency.

Step-by-Step Optimized Coupling Protocol for 4-Chloro-2-methyl-D-phenylalanine:

  • Reagent Preparation:

    • Dissolve 3-5 equivalents of Fmoc-4-Chloro-2-methyl-D-phenylalanine-OH in a suitable solvent (DMF is common, but NMP or a DMF/DMSO mixture can improve solubility for hydrophobic sequences).[5]

    • In a separate vial, dissolve 3-5 equivalents of your chosen coupling reagent (e.g., HATU) and 3-5 equivalents of an additive like HOAt or OxymaPure.

    • Add 6-10 equivalents of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM).[2]

  • Pre-activation:

    • Combine the amino acid, coupling reagent/additive, and base solutions.

    • Allow the mixture to pre-activate for 5-15 minutes at room temperature. This step is crucial for forming the highly reactive ester intermediate before adding it to the resin.[2]

  • Coupling Reaction:

    • Add the pre-activated amino acid solution to the deprotected resin.

    • Allow the coupling reaction to proceed for an extended period. For a sterically hindered residue, a minimum of 2-4 hours is recommended. For particularly difficult couplings, this can be extended to 16 hours.[1]

  • Monitoring and Double Coupling:

    • After the initial coupling time, perform a Kaiser test or other qualitative test to assess the presence of free amines.

    • If the test is positive, indicating incomplete coupling, a "double coupling" is recommended.[5] This involves draining the reaction vessel and adding a fresh solution of the activated amino acid for another 2-4 hours.

  • Washing:

    • Thoroughly wash the resin with DMF, DCM, and then DMF again to remove excess reagents and byproducts before proceeding to the next deprotection step.[6]

Part 2: Frequently Asked Questions (FAQs)

This section addresses broader questions related to the synthesis and potential side reactions involving 4-Chloro-2-methyl-D-phenylalanine.

FAQ 1: Are there any specific side reactions to be aware of when using 4-Chloro-2-methyl-D-phenylalanine?

Answer: Yes, several side reactions can occur, particularly under suboptimal conditions.

  • Racemization: While D-amino acids are used to achieve a specific stereochemistry, there is always a risk of epimerization (conversion to the L-isomer) during the activation step, especially with prolonged activation times or the use of certain bases.[7] Using additives like HOAt or OxymaPure helps to suppress racemization.[3]

  • Over-activation: Using excessively powerful coupling conditions can sometimes lead to side reactions on the amino acid side chain or backbone.[8] It's a balance between achieving complete coupling and avoiding unwanted modifications.

  • Diketopiperazine Formation: This is a common side reaction at the dipeptide stage, especially when proline is one of the first two residues.[9] While not specific to 4-Chloro-2-methyl-D-phenylalanine, it's a general consideration in SPPS that can lead to chain termination. Using 2-chlorotrityl chloride resin can help mitigate this issue due to its steric bulk.[9]

FAQ 2: How does the hydrophobicity of 4-Chloro-2-methyl-D-phenylalanine affect the synthesis?

Answer: Phenylalanine and its derivatives are hydrophobic amino acids.[10][11] The addition of a methyl and chloro group further increases this hydrophobicity. In longer peptide sequences, a high content of hydrophobic residues can lead to:

  • Peptide Aggregation: The growing peptide chains can aggregate on the solid support, leading to poor solvation and incomplete reactions.[5][12]

    • Mitigation Strategies:

      • Switch to a more polar solvent system like NMP or a mixture of DMF/DMSO.[5]

      • Synthesize at a higher temperature (e.g., 40-50°C) to disrupt secondary structures.

      • Incorporate pseudoproline dipeptides in the sequence if possible to act as "structure-breakers".[5]

      • Use a lower loading resin to increase the distance between peptide chains.[13]

FAQ 3: Can microwave-assisted peptide synthesis (MAPS) be beneficial for this type of amino acid?

Answer: Absolutely. Microwave irradiation is an excellent tool for accelerating coupling reactions, especially for sterically hindered amino acids.[5] The rapid heating can help overcome the activation energy barrier for the coupling reaction, leading to faster and more complete incorporation.[6] Many modern peptide synthesizers are equipped with microwave capabilities for this reason.

Part 3: Visualizations and Diagrams

Troubleshooting Workflow for Low Yield

The following diagram outlines a logical workflow for troubleshooting low yields when incorporating 4-Chloro-2-methyl-D-phenylalanine.

Troubleshooting_Workflow start Low Yield Observed check_coupling Assess Coupling Efficiency (e.g., Kaiser Test) start->check_coupling incomplete_coupling Incomplete Coupling check_coupling->incomplete_coupling optimize_reagents Optimize Coupling Reagents (HATU, COMU, PyBOP) incomplete_coupling->optimize_reagents Yes check_aggregation Assess for Aggregation (Poor Swelling) incomplete_coupling->check_aggregation No extend_time Extend Coupling Time (2-4 hours) optimize_reagents->extend_time double_couple Perform Double Coupling extend_time->double_couple use_microwave Utilize Microwave Assistance double_couple->use_microwave complete_coupling Coupling Complete use_microwave->complete_coupling change_solvent Change Solvent (NMP, DMF/DMSO) check_aggregation->change_solvent Yes increase_temp Increase Synthesis Temperature change_solvent->increase_temp lower_loading Use Lower Loading Resin increase_temp->lower_loading lower_loading->complete_coupling HATU_Mechanism cluster_activation Activation Step cluster_coupling Coupling Step R_COOH R-COOH (Protected Amino Acid) Active_Ester R-CO-OAt (Highly Reactive Ester) R_COOH->Active_Ester HATU HATU HATU->Active_Ester Base Base (DIPEA) Base->Active_Ester Tetramethylurea Tetramethylurea Active_Ester->Tetramethylurea Peptide_Bond Resin-Peptide-NH-CO-R (New Peptide Bond) Active_Ester->Peptide_Bond Resin_NH2 Resin-Peptide-NH2 Resin_NH2->Peptide_Bond HOAt HOAt Peptide_Bond->HOAt

Caption: Simplified mechanism of HATU-mediated peptide bond formation.

References

  • Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology. [Link]

  • Katritzky, A. R., et al. (2004). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 69(1), 130-134. [Link]

  • Solid-Phase Synthesis of Peptides, Peptidomimetics, and Cyclic Peptides Using Traceless Aromatic Side-Chain Tethered Building Blocks. The Journal of Organic Chemistry. [Link]

  • Side reactions in peptide synthesis: An overview. Bibliomed. [Link]

  • Intramolecular interactions of L-phenylalanine revealed by inner shell chemical shift. The Journal of Chemical Physics. [Link]

  • Side Reactions in Peptide Synthesis. Scribd. [Link]

  • Side reaction in peptide synthesis. Slideshare. [Link]

  • Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

  • Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Bioengineering and Biotechnology. [Link]

  • Experimental procedures Solid phase peptide synthesis (SPPS). The Royal Society of Chemistry. [Link]

Sources

Optimization

Minimizing racemization of 4-Chloro-2-methyl-D-phenylalanine during synthesis

Ticket ID: #D-PHE-4CL-2ME-RAC Status: Open Priority: Critical (Chiral Purity < 95%) Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary You are encountering racemization (loss...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #D-PHE-4CL-2ME-RAC Status: Open Priority: Critical (Chiral Purity < 95%) Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are encountering racemization (loss of chiral purity) when working with 4-Chloro-2-methyl-D-phenylalanine . This is not a standard "difficult sequence" issue; it is a structural inevitability driven by the ortho-methyl group.

The 2-methyl substituent creates severe steric hindrance that retards the rate of intermolecular coupling (


) without proportionally slowing down the intramolecular racemization pathways (

). Standard protocols (e.g., HBTU/DIPEA) that work for Phenylalanine will fail here. This guide provides the specific chemical modifications required to maintain D-configuration integrity.
Module 1: The Mechanics of Loss

Diagnosis: Why is your enantiomeric excess (ee) dropping?

Racemization in this substrate occurs primarily through 5(4H)-Oxazolone formation during carboxyl activation.[1]

  • The Trap: To overcome the steric bulk of the 2-methyl group, you likely increased the activation temperature or reaction time.

  • The Result: The activated carbonyl oxygen attacks the amide backbone (intramolecularly) faster than your nucleophile (amine) can attack the carbonyl.

  • The Failure Mode: The resulting oxazolone intermediate has a highly acidic

    
    -proton (pKa ~9-10). Even weak bases will deprotonate this, destroying chirality.
    
Visualizing the Pathway

The following diagram illustrates the competition between the desired coupling and the fatal oxazolone pathway.

RacemizationPathway Start Activated 4-Cl-2-Me-D-Phe Oxazolone 5(4H)-Oxazolone (Chiral Intermediate) Start->Oxazolone Path B: Cyclization (k_cyc) Product_D Target Peptide (D-Isomer) Start->Product_D Path A: Fast Coupling (k_coup) Enol Stabilized Enolate (ACHIRAL) Oxazolone->Enol Base (Deprotonation) Oxazolone->Product_D Slow Coupling Product_DL Racemic Mixture (Dead End) Enol->Product_DL Reprotonation + Coupling

Figure 1: The Kinetic Race. For 4-Cl-2-Me-D-Phe, the steric bulk slows down Path A, allowing Path B (Oxazolone formation) to dominate if conditions are not optimized.

Module 2: Troubleshooting Synthesis (The "Build" Phase)

Issue: "I am losing chirality during the saponification of the methyl ester."

If you synthesized the amino acid via an asymmetric Strecker or enzymatic route and are now hydrolyzing the ester, standard LiOH/NaOH hydrolysis is dangerous . The electron-withdrawing 4-chloro group increases the acidity of the


-proton, making it susceptible to base-catalyzed enolization even without activation.
Recommended Hydrolysis Protocols
MethodReagentsRisk LevelMechanism of Safety
Standard Base LiOH (2 eq), THF/H2OHigh High pH + long reaction time = direct enolization.
Acid Hydrolysis 6N HCl, RefluxModerate Avoids enolization but requires harsh heat; may degrade side chains.
Peroxide Assisted LiOH (2 eq), H2O2 (4 eq) , THF/H2OLow Peroxide is a stronger nucleophile (

) than hydroxide (

), accelerating hydrolysis at lower pH/temp [1].
Enzymatic Bacillus licheniformis ProteaseZero Stereoselective hydrolysis; enzyme will not touch the L-ester if formed.

Protocol: Peroxide-Assisted Hydrolysis (The "Safe" Chemical Route)

  • Dissolve 1.0 mmol of ester in 3 mL THF.

  • Cool to 0°C.

  • Add 4.0 mmol of 30%

    
    .
    
  • Add 2.0 mmol LiOH slowly.

  • Monitor via TLC. Reaction is typically 5x faster than LiOH alone, minimizing exposure to base.

Module 3: Troubleshooting Coupling (The "Connect" Phase)

Issue: "I see 10-20% L-isomer contamination after peptide coupling."

This is the most critical failure point. The ortho-methyl group blocks the approach of the amine nucleophile. You must use a coupling system that is extremely fast (high reactivity) but uses a non-nucleophilic, weak base .

The Golden Rules for Hindered D-AA Coupling
  • Never use Carbodiimides (DCC/EDC) alone. They are too slow.

  • Avoid DIPEA (Diisopropylethylamine). It is basic enough to deprotonate the oxazolone.

  • Use Collidine (TMP). 2,4,6-Trimethylpyridine is a weaker base (pKa ~7.4) that is sufficient to deprotonate the amine salt but insufficient to deprotonate the oxazolone [2].

Decision Tree: Selecting the Right Chemistry

CouplingDecision Start Start Coupling 4-Cl-2-Me-D-Phe CheckResin Is it Solid Phase (SPPS)? Start->CheckResin SolPhase Solution Phase CheckResin->SolPhase No HATU Use HATU / HOAt Base: Collidine (TMP) CheckResin->HATU Yes SolPhase->HATU Alternative AcidFluoride Acid Fluoride Method (TFFH or Cyanuric Fluoride) SolPhase->AcidFluoride Preferred Warning Pre-activation < 30 sec Do NOT pre-incubate! HATU->Warning NoBase Base-Free Coupling (If amine is free base) AcidFluoride->NoBase

Figure 2: Selection Logic. For SPPS, HATU/Collidine is the industry standard for minimizing racemization in hindered amino acids.

Protocol: The Optimized HATU/Collidine Coupling

Use this for Solid Phase Peptide Synthesis (SPPS).

  • Dissolve: 4-Chloro-2-methyl-D-phenylalanine (3.0 eq) and HATU (2.9 eq) in DMF (minimum volume, 0.2M concentration).

  • Add Base: Add Collidine (6.0 eq).

    • Critical: Do not use DIPEA. Do not use NMM.

  • Mix & Add Immediately: Shake for exactly 10 seconds and add immediately to the resin.

    • Why: The activated ester forms instantly. Any delay allows the oxazolone to form and racemize before it sees the resin.

  • Reaction Time: Allow to couple for 2–4 hours. (The reaction is slow due to steric hindrance; extended time is safer than higher temperature).

  • Re-Couple: Drain and repeat if the Kaiser test is positive. Do not heat above 40°C.

Module 4: Analytical Validation

Issue: "How do I prove I have the D-isomer?"

Standard C18 HPLC will likely not separate the D and L isomers of this molecule due to their identical hydrophobicity. You must use chiral derivatization.

Protocol: Marfey’s Analysis (FDAA)

Marfey’s reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) reacts with the amino acid to form diastereomers (L-L and L-D) which have different physical properties and can be separated on a standard C18 column [3].

  • Hydrolysis (if peptide): Hydrolyze peptide (6N HCl, 110°C, 24h). Dry down.

  • Derivatization:

    • Dissolve sample (50 µg) in 100 µL water.

    • Add 200 µL 1% FDAA in acetone.

    • Add 40 µL 1M NaHCO3.

    • Heat at 40°C for 1 hour.

  • Quench: Add 40 µL 1M HCl. Dilute with MeOH.

  • HPLC Method:

    • Column: C18 Reverse Phase.

    • Buffer A: 0.1% TFA in Water.

    • Buffer B: Acetonitrile.

    • Gradient: Linear 10% to 60% B over 45 minutes.

  • Interpretation:

    • L-D diastereomer (Your target): Elutes later (typically) than the L-L diastereomer due to higher hydrophobicity of the D-isomer adduct in this specific configuration.

    • Note: Always run a racemic standard first to establish retention times.

References
  • Evans, D. A., et al. (1987). "Stereoselective synthesis of alpha-amino acids." Journal of the American Chemical Society.[2][3] (Demonstrates peroxide-assisted hydrolysis mechanisms).

  • Carpino, L. A., & El-Faham, A. (2003). "Effect of Teriary Bases on the Coupling of Hindered Amino Acids." Organic Letters. (Establishes Collidine/TMP as superior for suppressing racemization in HATU couplings).

  • Bhushan, R., & Brückner, H. (2004). "Marfey's reagent for chiral amino acid analysis: A review." Amino Acids.[1][4][5][6][7][8][9][10] (The definitive guide on using FDAA for D/L separation).

  • Albericio, F., et al. (2018). "Peptide Synthesis: Methods and Protocols." Methods in Molecular Biology. (General protocols for acid fluoride and hindered couplings).

Sources

Troubleshooting

Technical Support Center: Purifying Peptides Containing 4-Chloro-2-methyl-D-phenylalanine

Welcome to the technical support guide for researchers, scientists, and drug development professionals facing the unique challenges of purifying peptides incorporating the unnatural amino acid 4-Chloro-2-methyl-D-phenyla...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for researchers, scientists, and drug development professionals facing the unique challenges of purifying peptides incorporating the unnatural amino acid 4-Chloro-2-methyl-D-phenylalanine. The incorporation of such residues is a powerful strategy in modern drug discovery to enhance peptide stability, potency, and pharmacokinetic profiles.[1][2] However, these benefits come with significant downstream purification hurdles.

This guide provides in-depth, field-proven insights and troubleshooting strategies to navigate these complexities, ensuring you can achieve the high purity required for your research and development applications.

Understanding the Core Challenge: The Physicochemical Impact of 4-Chloro-2-methyl-D-phenylalanine

The difficulties in purifying peptides containing 4-Chloro-2-methyl-D-phenylalanine stem directly from the residue's unique structure. Unlike natural amino acids, it introduces a combination of factors that disrupt standard purification protocols:

  • Extreme Hydrophobicity: The chlorophenyl group significantly increases the hydrophobicity of the peptide. This leads to strong, often irreversible, binding to standard reversed-phase (RP) chromatography media (like C18) and can cause poor solubility in aqueous mobile phases.[3]

  • Steric Hindrance: The methyl group adds steric bulk, which can influence peptide conformation and interaction with the stationary phase, sometimes leading to peak broadening or tailing.

  • Aggregation Tendency: Increased hydrophobicity is a primary driver of peptide aggregation.[3][4] Peptides containing this residue are prone to forming aggregates that are difficult to solubilize and can fail to elute from the chromatography column, resulting in low recovery.[4][5]

  • Altered Selectivity: The unique electronic and steric properties can cause the peptide to co-elute with closely related impurities, such as deletion sequences or diastereomers, making separation difficult.[6]

These factors combine to create a difficult purification landscape, often marked by low yield, poor peak shape, and inadequate purity.

Troubleshooting Guide & FAQs

This section is designed in a question-and-answer format to directly address the common problems encountered during the purification of these challenging peptides.

Solubility and Sample Preparation

Question: My crude peptide won't dissolve in the initial mobile phase (e.g., Water/Acetonitrile with 0.1% TFA). What should I do?

This is the most common initial hurdle. Forcing a hydrophobic peptide into an aqueous environment can cause immediate precipitation and aggregation.

Answer:

  • Avoid Purely Aqueous Solvents: Do not attempt to dissolve the peptide in water alone. Start with a small amount of a strong organic solvent to "wet" the peptide and disrupt hydrophobic interactions before adding the aqueous component.[7]

  • Recommended Solubilization Protocol:

    • Start with a small volume of pure Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) to create a concentrated stock solution.[8][9] Caution: Avoid DMSO if your peptide contains methionine (Met) or unprotected tryptophan (Trp) residues, as it can cause oxidation.[8]

    • Once fully dissolved, gradually add your initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% TFA) to the concentrated stock solution with gentle vortexing until the desired injection concentration is reached.[9]

    • If precipitation occurs upon dilution, the initial organic content of your mobile phase is too low. You may need to inject the sample in a higher concentration of organic solvent and use a shallower gradient.

  • Alternative Solvents: For extremely difficult cases, consider using solvents like hexafluoroisopropanol (HFIP) or trifluoroethanol (TFE) at low percentages (0.1-1%) in your sample solvent to break up secondary structures and improve solubility.[8]

Question: I'm observing very low recovery of my peptide after purification. Where is it going?

Low recovery is typically due to irreversible binding to the column or aggregation during the process.

Answer:

  • Problem: The peptide is likely precipitating on the column upon injection or binding so strongly to the stationary phase that it doesn't elute under standard gradient conditions.

  • Solutions:

    • Increase Organic Modifier Strength: Consider switching from acetonitrile (ACN) to a stronger organic solvent like isopropanol (IPA) or n-propanol.[7][10] These alcohols are more effective at eluting highly hydrophobic molecules. You can also use mixtures, such as ACN:IPA.

    • Change Stationary Phase: A standard C18 column might be too retentive. Switch to a less hydrophobic stationary phase, such as C8 or C4, or a phenyl-hexyl column, which offers different selectivity.[11][12]

    • Elevate Temperature: Increasing the column temperature (e.g., to 40-60°C) can significantly improve the solubility of hydrophobic peptides, reduce mobile phase viscosity, and sharpen peaks, leading to better recovery.[10]

Chromatographic Performance

Question: Why am I seeing broad, tailing, or split peaks for my peptide during RP-HPLC?

Poor peak shape is a classic symptom of secondary interactions, slow kinetics, or on-column aggregation.

Answer:

  • Cause & Effect Analysis:

    • Secondary Silanol Interactions: Residual, un-capped silanol groups on the silica-based stationary phase can interact with basic residues in your peptide, causing peak tailing.

    • Slow Desorption Kinetics: The extreme hydrophobicity of 4-Chloro-2-methyl-D-phenylalanine can lead to slow "on-off" rates with the stationary phase, resulting in broad peaks.

    • Conformational Isomers: The peptide may exist in multiple conformations that interconvert slowly on the chromatographic timescale, leading to broadened or split peaks.

  • Troubleshooting Workflow:

    Caption: Troubleshooting workflow for poor peak shape.

  • Detailed Solutions:

    • Optimize Ion-Pairing: Trifluoroacetic acid (TFA) is a standard ion-pairing agent that masks silanol groups and improves peak shape.[13][14] For very basic peptides, you might need to increase the TFA concentration slightly (e.g., to 0.15%) or switch to a stronger ion-pairing agent like heptafluorobutyric acid (HFBA), but be aware this will significantly increase retention and HFBA is not MS-friendly.[15]

    • Change Mobile Phase pH: Moving to a different pH can alter the charge state of the peptide and impurities, dramatically changing selectivity.[10] Using a formic acid-based system (pH ~2.7) or an ammonium bicarbonate system (pH ~8) on a hybrid-silica column can provide an orthogonal separation.[6]

Question: How can I separate my target peptide from very similar impurities?

This requires maximizing the resolving power of your chromatographic system.

Answer:

  • Strategy 1: Gradient Optimization: A shallow gradient is crucial for separating closely eluting species.[16] After an initial scouting run, run a very slow, targeted gradient (e.g., 0.2-0.5% organic per minute) across the elution window of your target peptide.

  • Strategy 2: Orthogonal Selectivity: If optimizing the gradient isn't enough, you must change the separation chemistry.

    • Change Organic Modifier: Switching from acetonitrile to isopropanol or methanol changes the selectivity and may resolve your impurities.

    • Change Stationary Phase: A phenyl-based column can offer unique π-π interactions with the aromatic ring of 4-Chloro-2-methyl-D-phenylalanine, providing a different elution profile compared to standard alkyl (C18/C8) phases.[11]

    • Alternative Chromatography Modes: For peptides with a net charge, Ion-Exchange Chromatography (IEX) can be a powerful orthogonal purification step either before or after RP-HPLC.[17]

Parameter Standard Approach (e.g., for simple peptides) Optimized Approach (for 4-Cl-2-Me-D-Phe peptides) Rationale
Sample Solvent Initial Mobile Phase (e.g., 5% ACN/Water)100% DMSO, then dilute with mobile phasePrevents aggregation and ensures complete dissolution before injection.[9]
Stationary Phase C18, 100-120 Å pore sizeC8, C4, or Phenyl-Hexyl; ≥300 Å pore sizeReduces strong hydrophobic interactions; larger pores prevent exclusion of aggregates.[11][12]
Mobile Phase A 0.1% TFA in Water0.1% TFA in Water OR 0.1% Formic Acid in WaterTFA is a strong ion-pairing agent. Formic acid provides different selectivity and is more MS-friendly.[18]
Mobile Phase B 0.1% TFA in Acetonitrile (ACN)0.1% TFA in Isopropanol (IPA) or ACN/IPA mixtureIPA is a stronger eluent for highly hydrophobic molecules.[10]
Gradient Slope 1-2% / minute0.2-0.5% / minuteIncreases resolution between the target peptide and closely eluting impurities.
Column Temp. Ambient40 - 60 °CImproves solubility, reduces peak broadening, and can alter selectivity.[10]

Experimental Protocols

Protocol 1: Optimized RP-HPLC Method Development
  • Peptide Solubilization:

    • Weigh approximately 1-2 mg of crude lyophilized peptide into a low-binding microcentrifuge tube.

    • Add the minimum volume of pure DMSO required to fully dissolve the peptide (e.g., 20-50 µL).

    • Dilute the solution to a final concentration of 1-2 mg/mL using Mobile Phase A (e.g., 95:5 Water:ACN, 0.1% TFA). Centrifuge to pellet any insoluble material before injection.

  • Scouting Gradient:

    • Column: C4 or C8, 3.5-5 µm, ≥300 Å, 4.6 x 150 mm.

    • Mobile Phase A: 0.1% TFA in HPLC-grade Water.

    • Mobile Phase B: 0.1% TFA in Isopropanol (IPA).

    • Flow Rate: 1.0 mL/min.

    • Temperature: 50°C.

    • Gradient: 5-95% B over 30 minutes.

    • Detection: 220 nm and 280 nm.

  • Optimization Gradient:

    • Based on the retention time (RT) from the scouting run, calculate a new, shallower gradient focused on the elution point.

    • Example: If the peptide eluted at 60% B, the new gradient could be 50-70% B over 40 minutes (0.5%/min slope). This significantly increases the resolution around the peak of interest.

  • Fraction Collection & Analysis:

    • Collect fractions across the main peak.

    • Analyze the purity of each fraction using analytical HPLC and Mass Spectrometry (MS) to confirm the identity and purity before pooling.

Protocol 2: Purity and Identity Confirmation by LC-MS

Verifying the mass of your purified product is a critical, non-negotiable step.

  • Sample Preparation: Dilute a small aliquot of your purified, pooled fraction in a suitable solvent (e.g., 50:50 Water:ACN with 0.1% Formic Acid) to approximately 0.1 mg/mL.

  • LC-MS Analysis:

    • Inject the sample into an LC-MS system, typically using a rapid analytical gradient.

    • The most common ionization methods for peptides are Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI).[19][20] ESI is ideal as it couples directly to HPLC.

    • Data Acquisition: Acquire data in positive ion mode. Peptides typically form multiply charged ions (e.g., [M+2H]²⁺, [M+3H]³⁺).[19]

  • Data Interpretation:

    • Use the mass spectrometer software to deconvolute the multiply charged ion series to obtain the zero-charge, average molecular weight of the peptide.

    • Compare this experimentally determined mass to the theoretical calculated mass.

    • Look for the characteristic isotopic pattern of the chlorine atom (a ~3:1 ratio of the M and M+2 peaks), which provides strong evidence for the successful incorporation of the 4-Chloro-2-methyl-D-phenylalanine residue.[21]

    Caption: Workflow for peptide identity confirmation via LC-MS.

References

  • Biotage. (2023, February 6). How to choose an ion pairing agent to improve your peptide purification. Retrieved from [Link]

  • MDPI. (2024, July 29). Advances in Therapeutic Peptides Separation and Purification. Retrieved from [Link]

  • ResearchGate. (2022, April 25). What are other methods except RP-HLPC to purify peptides?. Retrieved from [Link]

  • Waters Corporation. (n.d.). Peptide Isolation & Purification Techniques. Retrieved from [Link]

  • ResearchGate. (2013, May 28). Does anybody have an idea of how to purify hydrophobic peptides by HPLC which are hard to solublize in initial HPLC conditions?. Retrieved from [Link]

  • Biotage. (2023, January 30). How to purify synthetic peptides - what are the options?. Retrieved from [Link]

  • Bio-Works. (n.d.). Conversion of ion-pairing agents/counter ions. Retrieved from [Link]

  • JPT Peptide Technologies. (n.d.). Peptide Solubilization. Retrieved from [Link]

  • GenScript. (2024, July 11). Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations. Retrieved from [Link]

  • The Nest Group. (n.d.). Application Note #9802 Designing Purification Methods for Hydrophobic Peptides. Retrieved from [Link]

  • PubMed. (2017, May 5). The importance of ion-pairing in peptide purification by reversed-phase liquid chromatography. Retrieved from [Link]

  • Waters Corporation. (n.d.). Peptide Isolation – Method Development Considerations. Retrieved from [Link]

  • ResearchGate. (2015, June 8). Has anyone an idea about a hydrophobic peptide which seems to aggregate immediately when added in solvent before HPLC analysis?. Retrieved from [Link]

  • PubChem. (n.d.). 4-Chloro-DL-phenylalanine methyl ester hydrochloride. Retrieved from [Link]

  • Welch Materials. (2025, February 17). Issues and Solutions to the Use of Ion-Pairing Reagents. Retrieved from [Link]

  • PMC. (2025, July 13). Genome mining for the discovery of peptide halogenases and their biochemical characterization. Retrieved from [Link]

  • Harvard Apparatus. (n.d.). The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC. Retrieved from [Link]

  • ChemBK. (2024, April 9). 4-chloro-D-phenylalanine. Retrieved from [Link]

  • MDPI. (2025, November 7). The Effects of Counter-Ions on Peptide Structure, Activity, and Applications. Retrieved from [Link]

  • American Chemical Society. (n.d.). Illuminating peptide drug discovery via unnatural amino acid incorporation. Retrieved from [Link]

  • MDPI. (2022, December 8). Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes. Retrieved from [Link]

  • PMC. (2025, November 28). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. Retrieved from [Link]

  • PMC. (n.d.). How Unnatural Amino Acids in Antimicrobial Peptides Change Interactions with Lipid Model Membranes. Retrieved from [Link]

  • YMC. (2025, September 22). Managing Impurities in GLP‑1 Peptides: How Carbon Media Enhances Purification. Retrieved from [Link]

  • Chromatography Forum. (2010, July 29). HPLC method for hydrophobic peptide from antibody digest. Retrieved from [Link]

  • Biovera. (2024, November 13). Mass Spectrometry Applications in Peptide Analysis. Retrieved from [Link]

  • Biotage. (2023, January 30). Analyzing crude peptide samples by Mass Spectrometry: what are the options. Retrieved from [Link]

  • Preprints.org. (n.d.). An Overview of the Potential of Mass Spectrometry in the Study of Peptide Drug Conjugates. Retrieved from [Link]

  • BioXconomy. (2024, June 4). CMC regulatory challenges during peptide development. Retrieved from [Link]

  • YMC. (n.d.). Strategic peptide purification. Retrieved from [Link]

  • Waters Corporation. (2020, February 6). 5 Peptide Bioanalysis Sample Preparation Challenges (and how to overcome them!). Retrieved from [Link]

  • PMC. (n.d.). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Phenylalanine Analogues: 4-Chloro-2-methyl-D-phenylalanine vs. alpha-Methylphenylalanine in Biological Systems

For the Attention of Researchers, Scientists, and Drug Development Professionals In the landscape of neuroscience and metabolic disease research, synthetic amino acid analogues serve as invaluable tools for dissecting co...

Author: BenchChem Technical Support Team. Date: February 2026

For the Attention of Researchers, Scientists, and Drug Development Professionals

In the landscape of neuroscience and metabolic disease research, synthetic amino acid analogues serve as invaluable tools for dissecting complex biological pathways and as foundational scaffolds for novel therapeutics. This guide provides a detailed comparative analysis of two such phenylalanine analogues: 4-Chloro-2-methyl-D-phenylalanine and alpha-methylphenylalanine. Our objective is to furnish researchers with the necessary technical insights and experimental frameworks to effectively utilize these compounds in their investigations.

Introduction: The Rationale for Phenylalanine Analogue Development

Phenylalanine, an essential aromatic amino acid, is a precursor to several key neurotransmitters, including dopamine, norepinephrine, and epinephrine, via the tyrosine synthesis pathway. It is also a primary substrate for the enzyme phenylalanine hydroxylase (PAH). Genetic defects in PAH lead to the metabolic disorder phenylketonuria (PKU), characterized by the accumulation of toxic levels of phenylalanine in the brain. The structural similarity of synthetic analogues to phenylalanine allows them to interact with the enzymatic and transport systems that regulate phenylalanine metabolism and neurotransmitter synthesis, thereby enabling the modulation of these pathways for research and therapeutic purposes.

Physicochemical Properties: A Tale of Two Structures

The biological activities of 4-Chloro-2-methyl-D-phenylalanine and alpha-methylphenylalanine are intrinsically linked to their distinct chemical structures.

Property4-Chloro-2-methyl-D-phenylalaninealpha-Methylphenylalanine
Molecular Formula C₁₀H₁₂ClNO₂C₁₀H₁₃NO₂[1]
Molecular Weight 213.66 g/mol 179.22 g/mol [1]
Key Structural Features D-enantiomer, Chloro group at position 4, Methyl group at position 2Alpha-methyl group
Predicted Lipophilicity (XLogP3) ~2.5 (estimated)~1.3

The introduction of a chloro and a methyl group in 4-Chloro-2-methyl-D-phenylalanine is expected to significantly increase its lipophilicity compared to alpha-methylphenylalanine. This alteration can have profound effects on its ability to cross the blood-brain barrier and interact with hydrophobic pockets within target enzymes. The D-configuration of the amino acid also confers resistance to degradation by proteases.

Comparative Biological Activity: Mechanisms and Consequences

alpha-Methylphenylalanine: A Dual Inhibitor with a Favorable Toxicity Profile

alpha-Methylphenylalanine is a well-studied artificial amino acid with defined inhibitory actions on key enzymes in the catecholamine synthesis pathway.

  • Mechanism of Action:

    • Phenylalanine Hydroxylase (PAH) Inhibition: alpha-Methylphenylalanine acts as an inhibitor of PAH, the enzyme that converts phenylalanine to tyrosine. This inhibition leads to an accumulation of phenylalanine in the blood and brain, making it a valuable tool for inducing hyperphenylalaninemia in animal models of PKU.[2][3]

    • Tyrosine Hydroxylase (TH) Inhibition: It also inhibits tyrosine hydroxylase, the rate-limiting enzyme in catecholamine synthesis, leading to a depletion of dopamine, norepinephrine, and epinephrine.[1]

    • Metabolism to an Active Metabolite: In vivo, alpha-methylphenylalanine can be metabolized to metaraminol, a catecholamine-releasing agent, which contributes to its overall pharmacological effects.[1]

  • Biological Effects:

    • Induction of Hyperphenylalaninemia: Its primary use in research is to create robust and reproducible animal models of PKU, allowing for the study of the pathophysiology of the disease and the evaluation of potential therapies.[2][3]

    • Neurotransmitter Depletion: By inhibiting tyrosine hydroxylase, it can be used to investigate the roles of catecholamines in various physiological and pathological processes.

    • Toxicity Profile: Compared to p-chlorophenylalanine, alpha-methylphenylalanine exhibits significantly lower toxicity. Studies in developing rats have shown that while both compounds can induce hyperphenylalaninemia, p-chlorophenylalanine is associated with high mortality rates and significant decreases in body weight, whereas alpha-methylphenylalanine does not produce these toxic effects.[4][5]

4-Chloro-2-methyl-D-phenylalanine: A Putative Tryptophan Hydroxylase Inhibitor with Potential for Enhanced CNS Penetration

Due to the lack of direct experimental data, the biological profile of 4-Chloro-2-methyl-D-phenylalanine is largely speculative, based on the known properties of 4-chlorophenylalanine (pCPA) and the influence of the additional methyl group and D-stereochemistry.

  • Predicted Mechanism of Action:

    • Tryptophan Hydroxylase (TPH) Inhibition: The defining characteristic of pCPA is its potent and irreversible inhibition of tryptophan hydroxylase, the rate-limiting enzyme in serotonin synthesis. It is highly probable that 4-Chloro-2-methyl-D-phenylalanine retains this activity.

    • Influence of the 2-Methyl Group: The addition of a methyl group at the 2-position of the phenyl ring could modulate its interaction with the active site of TPH, potentially altering its potency and selectivity. The increased lipophilicity may also enhance its ability to cross the blood-brain barrier.

    • D-Enantiomer: The D-configuration would render it resistant to incorporation into proteins and degradation by many enzymes, likely prolonging its biological half-life.

  • Potential Biological Effects and Toxicity:

    • Serotonin Depletion: If it acts as a TPH inhibitor, it would lead to a profound and long-lasting depletion of serotonin in the brain and periphery.

    • Toxicity Concerns: pCPA is known to be toxic, causing growth inhibition and other adverse effects.[5] The addition of a methyl group could potentially alter this toxicity profile, though this remains to be experimentally determined.

Experimental Workflows and Protocols

To facilitate research in this area, we provide the following detailed experimental protocols.

Workflow for Comparing the Effects of Phenylalanine Analogues on Hyperphenylalaninemia in a Rodent Model

G cluster_0 Acclimatization cluster_1 Group Assignment cluster_2 Induction of Hyperphenylalaninemia cluster_3 Monitoring and Sample Collection cluster_4 Biochemical Analysis cluster_5 Data Analysis acclimatize Acclimatize animals to housing conditions group Randomly assign animals to treatment groups: 1. Vehicle Control 2. alpha-Methylphenylalanine 3. 4-Chloro-2-methyl-D-phenylalanine acclimatize->group induce Administer compounds daily (e.g., intraperitoneal injection) group->induce monitor Monitor body weight and clinical signs daily induce->monitor collect Collect blood samples at regular intervals (e.g., tail vein) induce->collect analyze Compare changes in body weight, plasma phenylalanine levels, and PAH activity between groups monitor->analyze hplc Analyze plasma phenylalanine levels using HPLC collect->hplc hplc->analyze enzyme At study termination, collect liver tissue for phenylalanine hydroxylase activity assay enzyme->analyze

Caption: Workflow for in vivo comparison of phenylalanine analogues.

Detailed Protocol: Induction of Chronic Hyperphenylalaninemia in Mice

This protocol is adapted from methodologies used in studies inducing hyperphenylalaninemia with alpha-methylphenylalanine.[2]

Materials:

  • alpha-Methyl-D,L-phenylalanine

  • L-Phenylalanine

  • Sterile saline solution (0.9% NaCl)

  • Animal balance

  • Syringes and needles for intraperitoneal injection

Procedure:

  • Preparation of Injection Solutions:

    • Prepare a solution of alpha-methyl-D,L-phenylalanine in sterile saline at a concentration of 10.75 mg/mL (for a dose of 0.43 mg/g body weight in a 40 µL injection volume).

    • Prepare a solution of L-phenylalanine in sterile saline at a concentration of 50 mg/mL (for a dose of 2 mg/g body weight in a 40 µL injection volume).

  • Animal Dosing:

    • Weigh each mouse to determine the precise injection volume.

    • Administer the prepared solutions via intraperitoneal (IP) injection daily. For chronic hyperphenylalaninemia, treatment can be continued for the desired duration of the study.

  • Monitoring:

    • Monitor the body weight and general health of the animals daily.

    • Collect blood samples at predetermined time points to measure phenylalanine levels.

Detailed Protocol: Phenylalanine Hydroxylase Activity Assay

This protocol provides a general framework for measuring PAH activity in liver homogenates.[6]

Materials:

  • Liver tissue

  • Homogenization buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.4)

  • Reaction buffer containing:

    • Biopterin (natural cofactor)

    • Lysolecithin

    • Dithioerythritol

    • L-Phenylalanine (substrate)

  • Trichloroacetic acid (TCA) to stop the reaction

  • Reagents for tyrosine detection (e.g., by fluorometry)

Procedure:

  • Preparation of Liver Homogenate:

    • Homogenize the liver tissue in ice-cold homogenization buffer.

    • Centrifuge the homogenate at a high speed (e.g., 10,000 x g) to pellet cellular debris.

    • Collect the supernatant, which contains the cytosolic enzymes, including PAH.

  • Enzyme Reaction:

    • Pre-warm the reaction buffer to 37°C.

    • Initiate the reaction by adding a known amount of the liver supernatant to the reaction buffer.

    • Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

  • Reaction Termination and Product Measurement:

    • Stop the reaction by adding TCA.

    • Centrifuge to pellet the precipitated proteins.

    • Measure the amount of tyrosine produced in the supernatant using a suitable method, such as a fluorometric assay.

  • Calculation of Activity:

    • Calculate the specific activity of PAH as the amount of tyrosine produced per unit time per milligram of protein in the liver homogenate.

Detailed Protocol: HPLC Analysis of Phenylalanine in Plasma

This protocol outlines a reversed-phase HPLC method for the quantification of phenylalanine in plasma samples.[7]

Materials:

  • Plasma samples

  • Perchloric acid (6%) for protein precipitation

  • N-methyl phenylalanine (internal standard)

  • Mobile phase: 5% acetonitrile in water

  • HPLC system with a C18 column and a fluorescence detector

Procedure:

  • Sample Preparation:

    • To a known volume of plasma, add an equal volume of 6% perchloric acid containing the internal standard (N-methyl phenylalanine).

    • Vortex the mixture to precipitate the plasma proteins.

    • Centrifuge to pellet the precipitated proteins.

    • Collect the supernatant for HPLC analysis.

  • HPLC Analysis:

    • Inject the prepared sample onto the C18 column.

    • Elute the analytes isocratically with the mobile phase.

    • Detect phenylalanine and the internal standard using a fluorescence detector with an excitation wavelength of 215 nm and an emission wavelength of 283 nm.

  • Quantification:

    • Quantify the concentration of phenylalanine in the plasma sample by comparing the peak area ratio of phenylalanine to the internal standard with a standard curve prepared with known concentrations of phenylalanine.

Conclusion and Future Directions

alpha-Methylphenylalanine stands as a well-validated and relatively safe tool for inducing hyperphenylalaninemia in animal models, providing a valuable platform for PKU research. Its dual inhibitory action on both phenylalanine hydroxylase and tyrosine hydroxylase should be taken into account when interpreting experimental results.

The biological profile of 4-Chloro-2-methyl-D-phenylalanine remains largely unexplored. Based on the properties of related compounds, it holds potential as a long-acting inhibitor of tryptophan hydroxylase with enhanced central nervous system penetration. However, its efficacy and toxicity must be rigorously evaluated through empirical studies. The experimental protocols provided in this guide offer a starting point for such investigations.

Future research should focus on the direct, head-to-head comparison of these and other novel phenylalanine analogues in both in vitro and in vivo systems. Such studies are essential for elucidating their precise mechanisms of action, defining their safety profiles, and ultimately, for advancing our understanding of phenylalanine metabolism and its role in health and disease.

References

  • Atherton, N. D., & Green, A. (1988). HPLC Measurement of Phenylalanine in Plasma. Clinical Chemistry, 34(11), 2241–2244.
  • Binek, P. A., Johnson, T. C., & Kelly, C. J. (1981). Effect of alpha-methylphenylalanine and phenylalanine on brain polyribosomes and protein synthesis. Journal of Neurochemistry, 36(4), 1476–1484.
  • Greengard, O., & DelValle, J. A. (1978). Comparison of alpha-methylphenylalanine and p-chlorophenylalanine as inducers of chronic hyperphenylalaninaemia in developing rats. The Biochemical journal, 170(2), 329–335.
  • Greengard, O., Yoss, M. S., & DelValle, J. A. (1976).
  • Lane, J. D., Schone, B., & Langenbeck, U. (1980). Characterization of experimental phenylketonuria. Augmentation of hyperphenylalaninemia with alpha-methylphenylalanine and p-chlorophenylalanine. Journal of Neuroscience Research, 5(2), 125–136.
  • Lomenová, K., & Hroboňová, K. (2019). Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases.
  • Torchiana, M. L., Porter, C. C., Stone, C. A., & Hanson, H. M. (1970). Some biochemical and pharmacological actions of α-methylphenylalanine. Biochemical Pharmacology, 19(5), 1601–1614.
  • Wannmacher, C. M. D., Dutra-Filho, C. S., de Souza, S. P., Wajner, M., & Sirtori, L. R. (2001). Effects of p-chlorophenylalanine and alpha-methylphenylalanine on amino acid uptake and protein synthesis in mouse neuroblastoma cells. Biochemical Journal, 355(Pt 3), 767–772.
  • Wikipedia contributors. (2023, December 12). α-Methylphenylalanine. In Wikipedia, The Free Encyclopedia. Retrieved February 15, 2026, from [Link]

  • PubChem. (n.d.). L-Alpha-methylphenylalanine. Retrieved February 15, 2026, from [Link]

  • PubChem. (n.d.). DL-alpha-Methylphenylalanine. Retrieved February 15, 2026, from [Link]

  • PubChem. (n.d.). 4-Chloro-DL-phenylalanine. Retrieved February 15, 2026, from [Link]

  • PubChem. (n.d.). 4-Chloro-L-phenylalanine. Retrieved February 15, 2026, from [Link]

  • PubChem. (n.d.). 4-Chloro-D-phenylalanine. Retrieved February 15, 2026, from [Link]

  • Bartholomé, K., & Ertel, E. (1978). Determination of phenylalanine hydroxylase activity in patients with phenylketonuria and hyperphenylalaninemia. Clinica Chimica Acta, 82(1-2), 131–136.
  • Helix Chromatography. (n.d.). HPLC Methods for analysis of Phenylalanine. Retrieved February 15, 2026, from [Link]

Sources

Comparative

A Comparative Guide to Assessing the Off-Target Profile of Novel Therapeutics: A Case Study with 4-Chloro-2-methyl-D-phenylalanine

For: Researchers, scientists, and drug development professionals. Executive Summary The successful development of a novel therapeutic agent hinges on a deep understanding of its biological interactions.

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Executive Summary

The successful development of a novel therapeutic agent hinges on a deep understanding of its biological interactions. While on-target efficacy is the primary goal, off-target interactions can lead to unforeseen toxicities or, in some cases, beneficial polypharmacology.[1][2] This guide provides a comprehensive framework for assessing the off-target profile of a novel small molecule, using the non-proteinogenic amino acid 4-Chloro-2-methyl-D-phenylalanine as a case study. We will delineate a multi-tiered strategy, from broad in vitro screening to cellular target engagement and functional assays, providing detailed protocols and comparative data to guide researchers in making informed decisions about the safety and viability of their lead candidates.

The Imperative of Selectivity in Drug Development

The quest for highly selective drugs is a cornerstone of modern pharmacology. Unintended interactions with cellular off-targets are a primary cause of adverse drug reactions (ADRs) and a major contributor to late-stage clinical trial failures.[1][3] This is particularly challenging for certain target classes, such as protein kinases, where a high degree of structural conservation in the ATP-binding site makes achieving selectivity difficult.[4][5] Therefore, a proactive and systematic approach to identifying off-target liabilities early in the discovery process is not just a regulatory expectation but a critical step in mitigating risk and reducing the high costs associated with drug attrition.[3][6]

Our compound of interest, 4-Chloro-2-methyl-D-phenylalanine, is a non-proteinogenic amino acid. Such molecules are increasingly used in peptide and small molecule drug design to enhance properties like stability, potency, and bioavailability.[7][8][9] However, these structural modifications also necessitate a thorough evaluation of their interaction landscape within the human proteome. For this guide, we will hypothesize that 4-Chloro-2-methyl-D-phenylalanine (hereafter referred to as CMPD-X ) is being developed as an inhibitor of a specific oncology target, the tyrosine kinase EGFR.

A Multi-Tiered Strategy for Off-Target Profiling

A robust off-target assessment strategy should be designed as a cascade, moving from broad, high-throughput methods to more focused, physiologically relevant assays. This approach allows for the efficient identification and subsequent validation of potential liabilities.

Our proposed workflow is as follows:

G cluster_0 Tier 1: Broad Screening cluster_1 Tier 2: Hit Confirmation & Validation cluster_2 Tier 3: Functional Impact a In Silico Prediction (Optional Starting Point) b Primary Screen: Large Kinase Panel (e.g., KINOMEscan®) a->b Guides panel choice d Secondary Assay: IC50 Determination (e.g., ADP-Glo™ Assay) b->d Identifies hits c Primary Screen: General Safety Panel (e.g., SAFETYscan®) c->d Identifies hits e Cellular Target Engagement (e.g., CETSA) d->e Confirms potency f Phenotypic/Functional Assays (e.g., Cell Viability, Pathway Analysis) e->f Confirms intracellular binding g Risk Assessment & Decision Making f->g Informs safety profile G cluster_0 On-Target Pathway (EGFR) cluster_1 Off-Target Pathway (MAPK) EGFR EGFR PI3K PI3K EGFR->PI3K CMPD_X1 CMPD-X CMPD_X1->EGFR Inhibits Akt Akt PI3K->Akt Proliferation Cell Proliferation & Survival Akt->Proliferation Ras Ras Raf Raf Ras->Raf MEK MEK Raf->MEK MAPK1 MAPK1 (ERK) MEK->MAPK1 Downstream Other Cellular Functions MAPK1->Downstream CMPD_X2 CMPD-X CMPD_X2->MAPK1 Inhibits

Figure 2. Signaling diagram showing on-target inhibition of the EGFR pathway and off-target inhibition of the MAPK pathway by CMPD-X.

Experiment: A cell-based functional assay, such as measuring the phosphorylation of a downstream substrate of MAPK1 (e.g., p90RSK) via Western blot or a high-content imaging assay. By treating cells with concentrations of CMPD-X around its on-target (EGFR) and off-target (MAPK1) IC50 values, one can determine if MAPK1 signaling is inhibited at therapeutically relevant doses.

Comparative Analysis and Risk Assessment

The final step is to synthesize all the data to build a comprehensive selectivity profile and assess the potential risk.

  • Selectivity of CMPD-X: CMPD-X shows potent on-target activity. However, it has a selectivity window of ~17-fold against ERBB2 and ~57-fold against MAPK1.

  • Comparison to Alternatives: Compared to Gefitinib, CMPD-X may have a less favorable selectivity profile. However, its off-target activity might be therapeutically beneficial (polypharmacology), for instance, in tumors co-dependent on EGFR and MAPK signaling. Compared to Staurosporine, CMPD-X is vastly more selective.

  • Risk vs. Reward: The key question is whether the concentrations required for on-target efficacy in vivo will be high enough to engage the off-targets to a degree that causes toxicity. The inhibition of MAPK1, a critical signaling node, could be a safety liability. This assessment must be made in the context of the intended therapeutic indication (e.g., in oncology, a higher degree of off-target activity may be tolerated than in chronic disease).

Conclusion

The assessment of off-target effects is a complex but essential component of drug discovery. [3]A systematic, tiered approach, as outlined in this guide for 4-Chloro-2-methyl-D-phenylalanine (CMPD-X), allows for the early identification and characterization of unintended biological activities. By combining broad panel screening with orthogonal biophysical and cellular validation assays, researchers can build a detailed selectivity profile. This data-driven approach enables a more accurate prediction of a compound's therapeutic window and potential safety liabilities, ultimately leading to the development of safer and more effective medicines.

References

  • Vertex AI Search. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules.
  • Promega Corporation. ADP-Glo™ Kinase Assay Protocol.
  • Benchchem. Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715.
  • Promega Corporation. ADP-Glo(TM) Kinase Assay Quick Protocol #9FB099.
  • Bain, J. (2009). Measuring and interpreting the selectivity of protein kinase inhibitors. J Chem Biol.
  • Promega Corporation. Using the Kinase Enzyme Systems with the ADP-Glo™ Assay Technical Manual, TM553.
  • Van Vleet, T. R., et al. (2018). Screening Strategies and Methods for Better Off-Target Liability Prediction and Identification of Small-Molecule Pharmaceuticals. SLAS Discovery. Available at: [Link]

  • Promega Corporation. ADP-Glo™ Kinase Assay Technical Manual #TM313.
  • Eurofins Discovery. KINOMEscan Technology.
  • Bio-protocol. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay.
  • PMC. (2009). Measuring and interpreting the selectivity of protein kinase inhibitors.
  • Eurofins Discovery. Industry-leading In Vitro Safety Pharmacology Profiling.
  • Indigo Biosciences. Safety Pharmacology Profiling for Drug Development.
  • bioRxiv. (2023). PanScreen: A Comprehensive Approach to Off-Target Liability Assessment. Available at:

  • Drug Target Review. DiscoverX SAFETYscan™ In Vitro Pharmacological Profiling Services.
  • ACS Publications. (2023). Strategy toward Kinase-Selective Drug Discovery. Journal of Chemical Theory and Computation. Available at: [Link]

  • ResearchGate. (2009). Measuring and interpreting the selectivity of protein kinase inhibitors.
  • MDPI. (2023). Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics.
  • Promega Corporation. ADP-Glo™ Lipid Kinase Assay Technical Manual.
  • PMC - NIH. (2023). In silico off-target profiling for enhanced drug safety assessment.
  • LINCS Data Portal. QL-XII-47 KINOMEscan (LDG-1397: LDS-1505). Available at: [Link]

  • ICE Bioscience. Safety Pharmacology Profiling.
  • Semantic Scholar. Measuring and interpreting the selectivity of protein kinase inhibitors.
  • Eurofins Discovery. (2024). Eurofins Discovery Company Information.
  • PMC - NIH. (2021). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement.
  • Technology Networks. KINOMEscan® Kinase Screening & Profiling Services.
  • PMC. (2022). High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates.
  • CETSA. CETSA Official Website.
  • Drug Target Review. DiscoverX KINOMEscan® Kinase Assay Screening.
  • Eurofins Discovery. Kinase Screening and Profiling - Guidance for Smart Cascades.
  • ResearchGate. (2020). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics.
  • PMC. (2020). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics.
  • PubMed. (2020). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. Amino Acids.

Sources

Validation

Comparative Guide: D- vs. L-Enantiomers of 4-Chloro-2-methyl-phenylalanine

Executive Summary: The "Dual-Lock" Pharmacophore In modern peptide drug discovery, 4-Chloro-2-methyl-phenylalanine represents a high-value "dual-lock" non-canonical amino acid (ncAA). It offers two distinct mechanisms of...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Dual-Lock" Pharmacophore

In modern peptide drug discovery, 4-Chloro-2-methyl-phenylalanine represents a high-value "dual-lock" non-canonical amino acid (ncAA). It offers two distinct mechanisms of action simultaneously:

  • Steric Lock (2-Methyl): The ortho-methyl group restricts rotation around the

    
     torsion angle, forcing the side chain into specific rotameric populations and limiting the conformational entropy of the peptide backbone.
    
  • Electronic/Hydrophobic Lock (4-Chloro): The para-chloro substituent enhances lipophilicity (LogP) and provides a handle for halogen bonding or filling hydrophobic sub-pockets in receptors (e.g., GPCRs).

This guide compares the L-enantiomer (conformational restrictor) against the D-enantiomer (turn-inducer/stability enhancer), providing decision frameworks for their application in peptidomimetics.

Chemical & Physical Profile

The following table contrasts the fundamental properties of the enantiomers when incorporated into a peptide chain.

FeatureL-4-Chloro-2-methyl-Phe D-4-Chloro-2-methyl-Phe
Stereochemistry (S)-Configuration(R)-Configuration
Primary Utility Bioactive conformation scanning; Receptor selectivity.Proteolytic stability; Inducing reverse (

) turns.
Proteolytic Resistance Moderate (due to steric hindrance of 2-Me).High (Unrecognized by endogenous proteases).
Conformational Impact Restricts

angle; biases towards gauche(-) or trans.
Disrupts

-helices; promotes Type II'

-turns.
Receptor Affinity Mimics native Phe but with restricted "induced fit."Often acts as an antagonist or allosteric modulator.
Hydrophobicity High (4-Cl contribution).High (4-Cl contribution).[1]

Mechanistic Deep Dive

The L-Enantiomer: The "Restricted Native"

The L-isomer is primarily used to optimize the binding affinity of a native ligand.

  • Mechanism: The ortho-methyl group creates a steric clash with the peptide backbone carbonyl

    
    . This restricts the "wobble" of the side chain. If the receptor pocket requires a specific rotamer of Phenylalanine, the L-2-Me analog can "pre-pay" the entropy cost of binding, potentially increasing affinity by 10-100 fold.
    
  • Risk: If the methyl group clashes with the receptor wall, binding is abolished. This makes it an excellent "negative probe" for mapping receptor pocket volume.

The D-Enantiomer: The "Turn Inducer" & Stabilizer

The D-isomer is a structural disruptor and stability engine.

  • Mechanism: Incorporating a D-amino acid into an L-peptide sequence destabilizes

    
    -helices but strongly favors the formation of 
    
    
    
    -turns
    (hairpins). This is critical for cyclization strategies.
  • Metabolic Stability: The D-configuration is not recognized by Chymotrypsin or Carboxypeptidases. When combined with the ortho-steric bulk, the D-isomer renders the local peptide bond nearly impervious to enzymatic hydrolysis.

Experimental Workflows

Protocol A: Solid Phase Peptide Synthesis (SPPS) of Sterically Hindered Analogs

Challenge: The ortho-methyl group of 4-Chloro-2-methyl-Phe creates significant steric hindrance during coupling, leading to deletion sequences.

Optimized Protocol:

  • Resin: Use low-loading resin (0.2–0.4 mmol/g) to reduce inter-chain aggregation.

  • Coupling Reagent: Do not use standard HBTU/DIC.

    • Recommendation: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyAOP .

  • Stoichiometry: 4 equiv. Amino Acid : 3.9 equiv. HATU : 8 equiv. DIEA.

  • Microwave Assistance:

    • Temp: 75°C.

    • Power: 25W.

    • Time: 2 x 5 minutes (Double Coupling is mandatory ).

  • Monitoring: Use the Chloranil test (more sensitive for secondary amines) rather than Kaiser test if coupling to a secondary amine; otherwise, standard Kaiser test.

Protocol B: Comparative Proteolytic Stability Assay

Objective: Quantify the half-life (


) extension provided by D- vs L- isomers.

Steps:

  • Substrate: Prepare 100 µM peptide solutions in PBS (pH 7.4).

    • Control: Native Phe peptide.

    • Test A: L-4-Cl-2-Me-Phe analog.

    • Test B: D-4-Cl-2-Me-Phe analog.

  • Enzyme: Add

    
    -Chymotrypsin (promiscuous protease acting on aromatics) at a 1:100 enzyme-to-substrate ratio (w/w).
    
  • Incubation: Incubate at 37°C.

  • Sampling: Quench aliquots at 0, 15, 30, 60, 120, and 240 minutes using 0.1% TFA/Acetonitrile.

  • Analysis: Analyze via RP-HPLC or LC-MS.

  • Calculation: Plot

    
     vs. time to determine 
    
    
    
    and
    
    
    .

Decision Framework (Visualization)

The following diagram outlines the logical pathway for selecting between the D- and L-enantiomers based on your specific drug discovery goals.

DecisionTree Start Start: Optimization Goal Goal_Potency Goal: Increase Potency/Selectivity Start->Goal_Potency Goal_Stability Goal: Increase Plasma Half-Life Start->Goal_Stability Goal_Structure Goal: Induce/Stabilize Turn Start->Goal_Structure Check_Pocket Is the receptor pocket sterically restricted? Goal_Potency->Check_Pocket Check_Protease Is the site prone to Chymotrypsin cleavage? Goal_Stability->Check_Protease Check_Turn Is the residue in a Beta-turn position? Goal_Structure->Check_Turn Use_L USE L-Enantiomer (Restricts side-chain rotamers) Check_Pocket->Use_L No (Native mimic) Use_D USE D-Enantiomer (Stabilizes Type II' turns) Check_Pocket->Use_D Yes (Scan for different space) Check_Turn->Use_L No (Disrupts Helix) Check_Turn->Use_D Yes Check_Protease->Use_L No (Use 2-Me for steric shield only) Check_Protease->Use_D Yes (Blocks cleavage)

Figure 1: Strategic decision tree for selecting D- vs L-4-Chloro-2-methyl-phenylalanine in peptide optimization.

References

  • BenchChem. (2025).[2][3][4] Biological activity comparison between D- and L-amino acid analogs. Retrieved from

  • Zhao, S., et al. (2018). Synthesis of Both Enantiomers of Chiral Phenylalanine Derivatives Catalyzed by Cinchona Alkaloid Quaternary Ammonium Salts. Molecules, 23(6), 1421.[5] Retrieved from

  • Princeton University, Macmillan Group. (2021). Synthesis of Enantiopure Unnatural Amino Acids by Metallaphotoredox Catalysis. Retrieved from

  • BOC Sciences. (n.d.). Fmoc-4-chloro-D-phenylalanine Product Guide. Retrieved from

  • Frontiers in Pharmacology. (2022). 4-Chloro-1,2-phenylenediamine induced structural perturbation and genotoxic aggregation in human serum albumin. Retrieved from

Sources

Comparative

A Comparative Guide to Peptides With and Without 4-Chloro-2-methyl-D-phenylalanine: A Framework for Analysis

For researchers at the forefront of peptide-based drug discovery, the incorporation of unnatural amino acids (UAAs) represents a powerful strategy to overcome the inherent limitations of native peptides, such as poor sta...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers at the forefront of peptide-based drug discovery, the incorporation of unnatural amino acids (UAAs) represents a powerful strategy to overcome the inherent limitations of native peptides, such as poor stability and low bioavailability. This guide provides a comprehensive framework for the comparative analysis of peptides containing the novel UAA, 4-Chloro-2-methyl-D-phenylalanine, against their wild-type counterparts. While direct, publicly available comparative data for this specific UAA is limited, this document outlines the experimental rationale, detailed protocols, and expected outcomes based on established principles of peptide chemistry and the known effects of similar modifications.

The introduction of 4-Chloro-2-methyl-D-phenylalanine is hypothesized to confer several advantages. The D-configuration of the amino acid is anticipated to significantly enhance resistance to enzymatic degradation. Furthermore, the presence of a chloro and a methyl group on the phenyl ring is expected to increase hydrophobicity and introduce steric bulk, which can profoundly influence peptide conformation, receptor binding affinity, and overall bioactivity. This guide will equip researchers with the necessary tools to systematically investigate these hypotheses.

I. Rationale for Incorporating 4-Chloro-2-methyl-D-phenylalanine

The decision to incorporate 4-Chloro-2-methyl-D-phenylalanine into a peptide sequence is driven by the desire to modulate its physicochemical and biological properties in a predictable manner. The key modifications introduced by this UAA are:

  • D-Stereochemistry: Proteolytic enzymes, which are chiral, primarily recognize and cleave peptide bonds involving L-amino acids. The introduction of a D-amino acid disrupts this recognition, thereby sterically hindering enzymatic degradation and increasing the peptide's in vivo half-life.

  • Chlorination: The addition of a chlorine atom to the phenyl ring increases the hydrophobicity of the side chain. This can enhance membrane permeability and influence binding interactions within hydrophobic pockets of target receptors.

  • Methylation: The methyl group further contributes to the steric bulk and hydrophobicity of the side chain. This can restrict the conformational freedom of the peptide backbone, potentially locking it into a more bioactive conformation and improving receptor selectivity.

II. Experimental Workflow for Comparative Analysis

A rigorous comparative analysis necessitates a systematic workflow encompassing synthesis, purification, and a suite of biophysical and biological assays. The following diagram outlines the recommended experimental path:

G cluster_0 Peptide Synthesis & Purification cluster_1 Biophysical Characterization cluster_2 Biological Evaluation Synthesis Solid-Phase Peptide Synthesis (SPPS) Purification Reverse-Phase HPLC Synthesis->Purification Characterization Mass Spectrometry Purification->Characterization CD Circular Dichroism (CD) Spectroscopy Characterization->CD Stability Proteolytic Stability Assay Characterization->Stability NMR NMR Spectroscopy CD->NMR Binding Receptor Binding Assay Stability->Binding

Caption: Experimental workflow for comparative analysis.

III. Detailed Experimental Protocols

A. Peptide Synthesis and Purification

1. Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the manual synthesis of a generic peptide and its 4-Chloro-2-methyl-D-phenylalanine-containing analogue using Fmoc/tBu chemistry.

  • Materials:

    • Rink Amide MBHA resin

    • Fmoc-protected L-amino acids

    • Fmoc-4-Chloro-2-methyl-D-phenylalanine

    • N,N-Dimethylformamide (DMF)

    • Dichloromethane (DCM)

    • Piperidine

    • N,N'-Diisopropylcarbodiimide (DIC)

    • OxymaPure

    • Trifluoroacetic acid (TFA)

    • Triisopropylsilane (TIS)

    • Water (HPLC grade)

    • Diethyl ether

  • Procedure:

    • Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in a reaction vessel.

    • Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes. Wash the resin thoroughly with DMF and DCM.

    • Amino Acid Coupling:

      • Dissolve 4 equivalents of the Fmoc-protected amino acid and 4 equivalents of OxymaPure in DMF.

      • Add 4 equivalents of DIC to the amino acid solution and pre-activate for 5 minutes.

      • Add the activated amino acid solution to the resin and shake for 2 hours. For the sterically hindered 4-Chloro-2-methyl-D-phenylalanine, extend the coupling time to 4 hours or perform a double coupling.

    • Washing: Wash the resin with DMF and DCM to remove excess reagents.

    • Repeat: Repeat the deprotection and coupling steps for each amino acid in the sequence.

    • Cleavage and Deprotection: After the final amino acid coupling and Fmoc deprotection, wash the resin with DCM and dry under vacuum. Cleave the peptide from the resin and remove side-chain protecting groups by treating with a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5) for 3 hours.

    • Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet with ether. Dissolve the crude peptide in a minimal amount of water/acetonitrile for purification.

2. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) Purification

  • System: Preparative RP-HPLC system with a C18 column.

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Procedure:

    • Dissolve the crude peptide in Mobile Phase A.

    • Inject the sample onto the equilibrated C18 column.

    • Elute the peptide using a linear gradient of Mobile Phase B (e.g., 5-65% over 30 minutes).

    • Monitor the elution at 220 nm and 280 nm.

    • Collect fractions corresponding to the major peak.

    • Analyze the purity of the collected fractions by analytical RP-HPLC and pool the pure fractions.

    • Lyophilize the pure fractions to obtain the final peptide product.

3. Mass Spectrometry Characterization

Confirm the identity of the synthesized peptides using MALDI-TOF or ESI mass spectrometry to ensure the observed molecular weight matches the theoretical mass.

B. Biophysical Characterization

1. Circular Dichroism (CD) Spectroscopy

CD spectroscopy is employed to assess the secondary structure of the peptides in solution.

  • Instrument: CD Spectrometer.

  • Parameters:

    • Wavelength range: 190-260 nm.

    • Bandwidth: 1 nm.

    • Scan speed: 50 nm/min.

    • Data pitch: 0.5 nm.

    • Cuvette path length: 1 mm.

  • Procedure:

    • Prepare peptide solutions of known concentration (e.g., 0.1 mg/mL) in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4).

    • Record the CD spectrum of the buffer as a blank.

    • Record the CD spectrum of each peptide solution.

    • Subtract the blank spectrum from the peptide spectra.

    • Convert the data to mean residue ellipticity [θ].

    • Analyze the spectra for characteristic secondary structure features (α-helix, β-sheet, random coil).

Expected Outcome: The incorporation of 4-Chloro-2-methyl-D-phenylalanine may induce a more ordered secondary structure, such as an increase in α-helicity, due to the steric constraints imposed by the bulky side chain.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides high-resolution structural information.

  • Instrument: High-field NMR spectrometer (e.g., 600 MHz or higher).

  • Experiments: 1D ¹H, 2D TOCSY, and 2D NOESY.

  • Procedure:

    • Dissolve the peptide samples in a suitable solvent (e.g., 90% H₂O/10% D₂O) to a concentration of 1-2 mM.

    • Acquire 1D ¹H spectra to assess sample purity and folding.

    • Acquire 2D TOCSY spectra to assign spin systems to specific amino acid residues.

    • Acquire 2D NOESY spectra to identify through-space correlations between protons, which are used to determine the three-dimensional structure.

    • Process and analyze the NMR data to determine the solution structure of both peptides.

Expected Outcome: The NOE patterns for the modified peptide are expected to differ from the native peptide, reflecting a change in the global fold and side-chain orientations due to the presence of the UAA.

C. Biological Evaluation

1. Proteolytic Stability Assay

This assay compares the degradation rates of the native and modified peptides in the presence of proteases.

  • Materials:

    • Native and modified peptides.

    • Protease solution (e.g., trypsin, chymotrypsin, or human serum).

    • Reaction buffer (e.g., PBS, pH 7.4).

    • Quenching solution (e.g., 10% TFA).

    • RP-HPLC system.

  • Procedure:

    • Prepare stock solutions of the peptides and the protease.

    • Incubate the peptides (e.g., at a final concentration of 100 µM) with the protease (e.g., 1 µg/mL) at 37°C.

    • At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the reaction mixture and quench the reaction with the quenching solution.

    • Analyze the samples by RP-HPLC, monitoring the decrease in the peak area of the intact peptide over time.

    • Plot the percentage of remaining peptide versus time and calculate the half-life (t₁/₂) for each peptide.

Expected Outcome: The peptide containing 4-Chloro-2-methyl-D-phenylalanine is expected to exhibit a significantly longer half-life compared to the native peptide, demonstrating enhanced proteolytic stability.

2. Receptor Binding Assay

This assay determines the binding affinity of the peptides to their target receptor. A competitive binding assay is described here.

  • Materials:

    • Cell membranes or purified receptor expressing the target of interest.

    • Radiolabeled or fluorescently labeled ligand with known affinity for the receptor.

    • Native and modified peptides (as competitors).

    • Binding buffer.

    • Filtration apparatus.

  • Procedure:

    • In a multi-well plate, add the receptor preparation, the labeled ligand at a fixed concentration (typically at its Kd value), and varying concentrations of the unlabeled native or modified peptide.

    • Incubate the plate at a specified temperature for a set time to allow binding to reach equilibrium.

    • Separate the bound from the free ligand by rapid filtration through a filter mat.

    • Wash the filters with cold binding buffer to remove non-specifically bound ligand.

    • Quantify the amount of bound labeled ligand using a scintillation counter or fluorescence plate reader.

    • Plot the percentage of specific binding against the logarithm of the competitor concentration.

    • Calculate the IC₅₀ value (the concentration of competitor that inhibits 50% of specific binding) for each peptide.

    • Determine the inhibition constant (Ki) using the Cheng-Prusoff equation.

Expected Outcome: The binding affinity of the modified peptide may be increased or decreased depending on how the chloro and methyl groups interact with the receptor's binding pocket. Increased hydrophobicity and a more constrained conformation could lead to a lower Ki value, indicating tighter binding.

IV. Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Physicochemical Properties

PropertyNative PeptideModified Peptide
Molecular Weight (Da) CalculatedCalculated
HPLC Retention Time (min) ExperimentalExperimental
Purity (%) ExperimentalExperimental

Table 2: Biophysical Characterization

ParameterNative PeptideModified Peptide
Secondary Structure (from CD) e.g., 20% α-helix, 30% β-sheete.g., 35% α-helix, 25% β-sheet
Key NOE Contacts (from NMR) List key contactsList key contacts

Table 3: Biological Activity

AssayNative PeptideModified Peptide
Proteolytic Half-life (t₁/₂) (min) ExperimentalExperimental
Receptor Binding Affinity (Ki) (nM) ExperimentalExperimental

V. Signaling Pathway Considerations

The functional consequence of altered receptor binding should be investigated in the context of the relevant signaling pathway. For instance, if the peptide targets a G-protein coupled receptor (GPCR), downstream signaling events such as cAMP production or calcium mobilization should be assessed.

G Peptide Peptide (Native or Modified) Receptor GPCR Peptide->Receptor Binding G_Protein G-Protein Receptor->G_Protein Activation Effector Effector Enzyme (e.g., Adenylyl Cyclase) G_Protein->Effector Modulation Second_Messenger Second Messenger (e.g., cAMP) Effector->Second_Messenger Production Cellular_Response Cellular Response Second_Messenger->Cellular_Response Initiation

Caption: Generic GPCR signaling pathway.

VI. Conclusion

The incorporation of 4-Chloro-2-methyl-D-phenylalanine into a peptide sequence is a promising strategy for enhancing its drug-like properties. By systematically applying the experimental framework detailed in this guide, researchers can obtain robust comparative data to elucidate the impact of this novel UAA on peptide structure, stability, and biological function. The resulting insights will be invaluable for the rational design of next-generation peptide therapeutics with improved efficacy and pharmacokinetic profiles.

VII. References

  • Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. [Link]

  • Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161–214. [Link]

  • Greenfield, N. J. (2006). Using circular dichroism spectra to estimate protein secondary structure. Nature Protocols, 1(6), 2876–2890. [Link]

  • Wüthrich, K. (1986). NMR of Proteins and Nucleic Acids. John Wiley & Sons.

  • Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099–3108. [Link]

  • Vlieghe, P., Lisowski, V., Martinez, J., & Khrestchatisky, M. (2010). Synthetic therapeutic peptides: science and market. Drug discovery today, 15(1-2), 40–56. [Link]

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 4-Chloro-2-methyl-D-phenylalanine

[1][2] Executive Summary & Immediate Directives 4-Chloro-2-methyl-D-phenylalanine (CAS: Generic reference for Chlorinated Phenylalanines) is a halogenated non-standard amino acid. While not typically classified as P-list...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary & Immediate Directives

4-Chloro-2-methyl-D-phenylalanine (CAS: Generic reference for Chlorinated Phenylalanines) is a halogenated non-standard amino acid. While not typically classified as P-listed (acutely toxic) under US EPA RCRA regulations, its disposal is strictly governed by its halogen content (Chlorine) .

Core Safety Directive:

  • DO segregate this compound from non-halogenated organic waste.[1]

  • DO label all waste specifically as "Halogenated Organic."

  • DO NOT dispose of down the drain or in general trash.

  • DO NOT mix with strong oxidizers or alkali metals during collection.

Chemical Profile & Disposal Logic[4]

To understand the disposal requirements, we must analyze the molecule's impact on waste streams.

FeatureTechnical DetailDisposal Implication
Chemical Class Halogenated Amino AcidRequires high-temperature incineration with acid gas scrubbing.
Key Substituent Chloro- (Cl) at position 4The primary cost driver. Presence of Cl classifies this as "Halogenated Waste," which is significantly more expensive to dispose of than non-halogenated organics.
Physical State Solid (White Powder)Must be disposed of as "Solid Hazardous Waste" to prevent particulate dispersion.
Reactivity Stable; Incompatible with strong oxidizersKeep away from nitric acid or perchlorates in waste accumulation areas.
The "Why" Behind the Protocol

The presence of the chlorine atom means that simple combustion is insufficient. Incinerating chlorinated organics without proper scrubbers releases hydrogen chloride (HCl) gas and potential dioxins. Therefore, waste facilities must route this material to specific incinerators equipped to neutralize acidic exhaust gases. Mislabeling this as non-halogenated waste puts downstream facility workers at risk of exposure to acid gases.

Waste Segregation Decision Tree

The following workflow illustrates the critical decision points for disposing of 4-Chloro-2-methyl-D-phenylalanine, ensuring compliance with RCRA and local safety standards.

DisposalWorkflow Start Waste Generation: 4-Chloro-2-methyl-D-phenylalanine StateCheck Physical State? Start->StateCheck SolidPath Solid Waste (Pure compound, contaminated gloves/paper) StateCheck->SolidPath Solid LiquidPath Liquid Waste (HPLC Mobile Phase, Mother Liquor) StateCheck->LiquidPath Solution SolidContainer Container: Wide-mouth HDPE Jar or Double-Bagged SolidPath->SolidContainer SolidLabel Label: 'Hazardous Waste - Solid' Trace Halogenated Organics SolidContainer->SolidLabel Tagging Complete Hazardous Waste Tag (List full chemical name) SolidLabel->Tagging HalogenCheck Halogen Content > 1%? LiquidPath->HalogenCheck HaloWaste Stream A: HALOGENATED Solvent Waste HalogenCheck->HaloWaste Yes (Standard) NonHaloWaste Stream B: Non-Halogenated Waste (Only if <1% and local rules allow) HalogenCheck->NonHaloWaste No (Trace only) HaloWaste->Tagging NonHaloWaste->Tagging Pickup EHS Pickup / Incineration Tagging->Pickup

Figure 1: Decision matrix for segregating halogenated amino acid waste streams. Note that "Stream A" is the default safe path for this compound.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Substance & Debris)

Applicable for: Expired stocks, contaminated weighing boats, gloves, and spill cleanup materials.

  • Containment: Use a wide-mouth High-Density Polyethylene (HDPE) jar. If the waste is bulky (gloves/wipes), use a clear, heavy-duty polyethylene bag (minimum 4 mil thickness).

  • Double Bagging: If using bags, double-bag the waste to prevent rupture.

  • Labeling:

    • Affix a "Hazardous Waste" label.[2][3]

    • CRITICAL: Write the full chemical name: 4-Chloro-2-methyl-D-phenylalanine. Do not use abbreviations (e.g., "Cl-Phe").

    • Check the box for "Toxic" and "Irritant."

  • Storage: Store in a satellite accumulation area (SAA) away from oxidizers.

Protocol B: Liquid Waste (Solutions & HPLC)

Applicable for: Reaction mixtures, HPLC effluent, and dissolved stocks.

  • Selection: Choose the Halogenated Waste carboy (often distinct from non-halogenated containers by color or tag).

  • Compatibility Check: Ensure the carboy does not contain incompatible chemicals (e.g., strong bases or active metals).

  • Transfer: Pour liquid using a funnel to avoid spillage. Leave at least 10% headspace in the container to allow for thermal expansion.

  • Documentation: On the waste log/tag, list "4-Chloro-2-methyl-D-phenylalanine" as a constituent. Even if it is a minor component (<1%), the entire carboy is now classified as Halogenated Waste.

Regulatory Context (RCRA & EPA)

While 4-Chloro-2-methyl-D-phenylalanine is not explicitly named on the EPA's P-List (Acutely Toxic) or U-List (Toxic), it falls under the "Characteristic" or general listing rules depending on the formulation and concentration [1].

  • Waste Code Assignment:

    • If mixed with spent halogenated solvents (e.g., DCM, Chloroform), the mixture may carry F-listed codes (F001/F002).[4]

    • If disposed of as a pure solid, it is managed as non-RCRA regulated chemical waste unless it exhibits toxicity characteristics (TCLP), but institutional policy almost universally mandates treating it as Hazardous Chemical Waste due to the halogen content [2].

  • Waste Minimization: As a chiral intermediate, this compound is likely high-value. Verify if unused portions can be redistributed to other internal labs before disposal.

Emergency Spill Procedures

In the event of a spill during the disposal process:

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat.[5] If powder is fine/dusty, use an N95 respirator.

  • Containment:

    • Solid: Cover with wet paper towels to prevent dust generation, then sweep up.

    • Liquid: Absorb with vermiculite or standard spill pads.

  • Disposal of Spill Debris: All cleanup materials must be disposed of via Protocol A (Solid Waste) and labeled as "Spill Debris: 4-Chloro-2-methyl-D-phenylalanine."

References

  • US Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. "Chapter 8: Management of Waste." National Academies Press (2011). Retrieved from [Link]

  • American Chemical Society (ACS). Chemical Safety: Waste Management. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling 4-Chloro-2-methyl-D-phenylalanine

Topic: Personal Protective Equipment & Handling Guide for 4-Chloro-2-methyl-D-phenylalanine Content Type: Operational Safety & Logistics Guide Audience: Drug Discovery Researchers & Synthetic Chemists Executive Summary:...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Personal Protective Equipment & Handling Guide for 4-Chloro-2-methyl-D-phenylalanine Content Type: Operational Safety & Logistics Guide Audience: Drug Discovery Researchers & Synthetic Chemists

Executive Summary: Risk Profile & Containment Strategy

4-Chloro-2-methyl-D-phenylalanine is a non-natural, halogenated amino acid derivative commonly used as a chiral building block in peptide synthesis and small molecule drug discovery. Unlike standard physiological amino acids, the introduction of the chlorine (halogen) and methyl groups significantly alters the molecule’s lipophilicity and metabolic stability.

While often classified generically as an Irritant (H315, H319, H335) , this compound should be handled with the rigor of a Potent Compound (Band 2/3) in a research setting due to its potential biological activity as a competitive inhibitor or mimetic in phenylalanine pathways.

Immediate Action Required:

  • Primary Hazard: Fine particulate dust inhalation (respiratory sensitization risk) and ocular irritation.

  • Containment: Handling of the dry solid must occur inside a certified chemical fume hood.

  • Disposal: Segregate as Halogenated Organic Waste .

Part 1: The Hierarchy of Controls (Engineering First)

Before selecting PPE, you must validate your engineering controls. PPE is the last line of defense, not the first.

  • Primary Barrier (Fume Hood):

    • Requirement: Class II Type A2 (or higher) Chemical Fume Hood.

    • Face Velocity: Maintain 0.4 – 0.5 m/s (80–100 fpm).

    • Sash Height: Keep at working level (approx. 18 inches) to create a physical shield against powder dispersion.

  • Static Control (Critical for Amino Acids):

    • Substituted phenylalanines are often electrostatic solids that "fly" when weighed.

    • Tool: Use an ionizing bar or anti-static gun inside the hood before opening the vial to prevent aerosolization.

Part 2: Personal Protective Equipment (PPE) Specifications

The following PPE matrix is designed to prevent dermal absorption and inhalation of micro-particles.

Body AreaRecommended PPETechnical Justification
Hand Protection Double Nitrile Gloves (Outer: 5 mil / Inner: 4 mil)Permeation: Halogenated amino acids can permeate latex. Nitrile offers superior resistance to the organic solvents (e.g., DMSO, DMF) likely used to dissolve this compound.Technique: "Double-gloving" allows you to strip the outer layer immediately upon contamination without exposing skin.
Respiratory Engineering Control Preferred If outside hood: N95 or P100 Respirator The solid is a fine dust. If weighing outside a hood is unavoidable (not recommended), a fit-tested N95 is the minimum requirement to prevent alveolar deposition.
Eye Protection Chemical Splash Goggles (ANSI Z87.1+)Standard safety glasses with side shields are insufficient for fine powders that can drift around lenses. Goggles provide a seal against dust entry.
Body Defense Lab Coat (Tyvek sleeves optional) Standard cotton/poly lab coats are acceptable. Use disposable Tyvek sleeve covers if reaching deep into drums or kegs to prevent cuff contamination.

Part 3: Operational Protocol (Step-by-Step)

Phase A: Weighing & Transfer (The High-Risk Zone)

Context: Most exposure incidents occur when transferring the dry solid from the stock container to the balance.

  • Pre-Check: Verify fume hood flow and clear the deck of unnecessary clutter.

  • Donning: Put on inner gloves, lab coat, goggles, and outer gloves.

  • Static Neutralization: Aim the anti-static gun at the closed vial for 5 seconds.

  • Transfer:

    • Open the vial inside the hood.

    • Use a disposable anti-static spatula.

    • Do not dump the powder. Tap the spatula gently to dispense.

    • Pro-Tip: If the powder is clumpy, do not crush it in the open air. Dissolve the entire clump if possible, or crush inside a closed vessel.

Phase B: Solubilization

Context: 4-Chloro-2-methyl-D-phenylalanine is hydrophobic compared to Phenylalanine.

  • Solvent Choice: Likely DMSO, DMF, or dilute acidic water (0.1 M HCl).

  • Addition: Add solvent to the solid (not solid to solvent) to minimize splash risk.

  • Vortexing: Cap the vial tightly before vortexing. Do not vortex open tubes.

Phase C: Decontamination & Spill Response
  • Minor Powder Spill:

    • DO NOT brush dry powder (this aerosolizes it).

    • Cover with a wet paper towel (water or ethanol) to dampen the powder.

    • Wipe up the wet slurry and dispose of as solid hazardous waste.

  • Surface Decon: Wipe the balance and surrounding area with 70% Ethanol or Isopropanol after use.

Part 4: Visualization of Safety Workflow

The following diagram outlines the logical decision-making process for handling this compound, emphasizing the "Stop/Go" safety checks.

SafetyWorkflow Start Start: Handling 4-Chloro-2-methyl-D-phenylalanine RiskAssess 1. Risk Assessment (Check SDS: Irritant/Bioactive) Start->RiskAssess HoodCheck 2. Engineering Check Is Fume Hood Flow >0.4 m/s? RiskAssess->HoodCheck StopWork STOP WORK Contact Facilities HoodCheck->StopWork No PPE_Don 3. Don PPE (Double Nitrile, Goggles, Lab Coat) HoodCheck->PPE_Don Yes StaticCheck 4. Static Control Use Anti-Static Gun/Bar PPE_Don->StaticCheck Handling 5. Weighing & Solubilization (Inside Hood Only) StaticCheck->Handling WasteSeg 6. Waste Segregation (Halogenated Organic) Handling->WasteSeg

Caption: Operational workflow ensuring engineering controls (Fume Hood) are validated before PPE is donned and handling begins.

Part 5: Disposal & Waste Management

Because this molecule contains a Chlorine atom attached to an aromatic ring, it falls under specific environmental regulations.

  • Solid Waste:

    • Disposable spatulas, weigh boats, and contaminated gloves must go into Hazardous Solid Waste (often a yellow bag/bin).

    • Do not throw in regular trash; the halogenated compound persists in the environment.

  • Liquid Waste:

    • Category: Halogenated Organic Solvents/Waste .

    • Why? Even if dissolved in water/methanol, the presence of the Cl-C bond means it cannot be incinerated with standard non-halogenated solvents due to the risk of forming acid gases (HCl) or dioxins during combustion.

    • Labeling: Clearly mark the tag with "Contains Halogenated Organics: 4-Chloro-2-methyl-D-phenylalanine."

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 24278081, 4-Chloro-DL-phenylalanine. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Handling Hazardous Chemicals. Retrieved from [Link]

© Copyright 2026 BenchChem. All Rights Reserved.